Ankaflavin

Core Science & Biosynthesis

An In-Depth Technical Guide to the Ankaflavin Biosynthesis Pathway in Monascus purpureus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin, a yellow azaphilone pigment produced by the fungus Monascus purpureus, has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and lipid-lowering properties.[1][2] Understanding its biosynthesis is critical for optimizing production through metabolic engineering and exploring its therapeutic potential. This guide provides a comprehensive overview of the ankaflavin biosynthesis pathway, detailing the genetic basis, enzymatic steps, and regulatory mechanisms. It includes a compilation of quantitative data on pigment production, detailed experimental protocols for pathway investigation, and visual representations of the core biological processes to facilitate advanced research and development.

The Ankaflavin Biosynthesis Gene Cluster

The production of ankaflavin in Monascus purpureus is orchestrated by a dedicated biosynthetic gene cluster (BGC). Whole-genome sequencing has been instrumental in identifying and characterizing this cluster.[3][4] Key genes within this cluster encode the core enzymes and regulatory proteins essential for the synthesis of the polyketide backbone and its subsequent modifications.

The core of the BGC is the polyketide synthase gene, MpPKS5 (also referred to as MpigA).[5][6] Targeted inactivation of MpPKS5 results in an albino mutant, confirming its indispensable role in pigment production.[5] Flanking this central gene are others encoding fatty acid synthases (FAS), dehydrogenases, and regulatory proteins. A key transcriptional regulator, mppR1, containing a fungal Zn(2)-Cys(6) binuclear cluster domain, is located upstream of MpPKS5 and is essential for the expression of the cluster's structural genes.[5]

The table below summarizes the key known genes in the Monascus purpureus pigment biosynthesis cluster and their putative functions.

Gene	Encoded Protein/Enzyme	Putative Function in Ankaflavin Biosynthesis
MpPKS5	Polyketide Synthase	Catalyzes the formation of the core polyketide backbone from acetyl-CoA and malonyl-CoA.[5]
mppR1	Transcriptional Regulator	A specific transcription factor that positively regulates the expression of the pigment biosynthesis genes.[5]
mppD	Dehydrogenase/Reductase	Involved in the modification of the polyketide chain.[5]
fasA / fasB	Fatty Acid Synthase α/β subunits	Synthesizes 3-oxooctanoyl-CoA and 3-oxodecanoyl-CoA, which are incorporated into the azaphilone backbone.[5]
mppG	Monooxygenase	Proposed to be involved in the formation of the characteristic pyrone ring of the azaphilone core.[5]
mppR2	Ankyrin Repeat Protein	Believed to be an important regulator of pigment biosynthesis.[5]

The Ankaflavin Biosynthesis Pathway

The biosynthesis of ankaflavin is a multi-step process that begins with primary metabolites and involves a series of enzymatic reactions to construct the complex azaphilone structure.

Polyketide Backbone Synthesis

The pathway is initiated by the iterative Type I polyketide synthase, MpPKS5. This megaenzyme catalyzes the condensation of an acetyl-CoA starter unit with multiple malonyl-CoA extender units to form a chromanone intermediate. Concurrently, a separate fatty acid synthase (FAS) complex synthesizes a medium-chain 3-oxo fatty acyl-CoA (e.g., 3-oxodecanoyl-CoA for ankaflavin). This fatty acid chain is then transferred to the PKS and incorporated into the growing polyketide chain, forming the characteristic side chain of the azaphilone pigments.

Post-PKS Modifications

Following the synthesis of the polyketide intermediate, a series of tailoring enzymes modify the structure to yield ankaflavin. While the precise sequence of events is still under investigation, it is proposed that a monooxygenase, MppG, is responsible for forming the pyrone ring, a hallmark of the azaphilone core.[5] Other enzymes, such as dehydrogenases (MppD) and reductases, are also encoded within the gene cluster and are believed to be involved in the subsequent cyclization and modification steps that lead to the final ankaflavin molecule. Ankaflavin then serves as a precursor for the orange pigments, monascorubrin and rubropunctatin.

Below is a diagram illustrating the proposed biosynthetic pathway for ankaflavin.

A simplified diagram of the proposed ankaflavin biosynthesis pathway in M. purpureus.

Quantitative Data on Pigment Production

The production of ankaflavin is influenced by various factors, including the specific strain of M. purpureus and the fermentation conditions. The following table presents a summary of pigment and citrinin production by two different strains under submerged fermentation conditions.

Strain	Total Pigment Yield (U/mL)	Citrinin Yield (mg/L)
M. purpureus LQ-6	43.97	1.27
M. purpureus CSU-M183	83.77	5.34
Data from submerged fermentation after 7 days.[7]

Key Experimental Methodologies

Investigating the ankaflavin biosynthesis pathway requires a combination of genetic, analytical, and biochemical techniques. Detailed protocols for key experiments are provided below.

Pigment Extraction and Quantification by HPLC-DAD

This protocol outlines the extraction of pigments from M. purpureus mycelia and their subsequent analysis using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).

A. Pigment Extraction

• Harvest mycelia from the fermentation broth by centrifugation at 5000 x g for 15 minutes.

• Wash the mycelia with distilled water and dry at 60°C to a constant weight.

• Grind the dried mycelia into a fine powder.

• Suspend the mycelial powder in 70% (v/v) ethanol at a 1:10 (w/v) ratio.

• Agitate the suspension on a rotary shaker at 150 rpm for 12-24 hours at room temperature in the dark.

• Centrifuge the mixture at 5000 x g for 15 minutes and collect the supernatant containing the pigments.

• Filter the supernatant through a 0.2 µm PTFE filter membrane prior to HPLC analysis.

B. HPLC-DAD Analysis

• Instrumentation: Agilent 1200 series or equivalent with a DAD detector.

• Column: Cosmosil 5C18-MS-II (4.6 i.d. x 150 mm) or equivalent C18 column.[8]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.[8]

• Column Temperature: 40°C.[8]

• Injection Volume: 5-10 µL.

• Detection Wavelengths:

  • Yellow pigments (Ankaflavin, Monascin): ~390-420 nm.[9][10]

  • Orange pigments: ~470 nm.[10]

  • Red pigments: ~500 nm.[10]

• Gradient Program:

  • 0 min: 60% B

  • 30 min: 60% B (Isocratic).[8] (Note: Gradient programs can be optimized. A common gradient involves increasing the proportion of Solvent B over time).

Workflow for the extraction and HPLC analysis of Monascus pigments.

Gene Knockout using CRISPR/Cas9

The CRISPR/Cas9 system has been successfully applied for gene editing in Monascus species, enabling the functional characterization of genes in the ankaflavin biosynthesis pathway.[11]

A. Plasmid Construction

• gRNA Design: Design one or two specific guide RNAs (sgRNAs) targeting the initial exons of the gene of interest (e.g., MpPKS5) using a suitable design tool, ensuring high specificity to avoid off-target effects.

• Vector Assembly: Synthesize the sgRNA sequences and clone them into a fungal expression vector containing the Cas9 nuclease gene under a strong constitutive promoter and a selectable marker (e.g., hygromycin resistance).

B. Protoplast Preparation and Transformation

• Culture M. purpureus in a suitable liquid medium to obtain young, healthy mycelia.

• Harvest the mycelia and wash with an osmotic stabilizer (e.g., 0.8 M NaCl).

• Digest the mycelial cell walls using a mixture of enzymes (e.g., lysing enzyme from Trichoderma harzianum, cellulase) in the osmotic stabilizer solution.

• Isolate the protoplasts by filtering through sterile glass wool and collect by centrifugation.

• Resuspend the protoplasts in an appropriate buffer (e.g., STC buffer: 1.2 M sorbitol, 10 mM Tris-HCl, 50 mM CaCl2).

• Add the CRISPR/Cas9 plasmid DNA to the protoplast suspension.

• Induce transformation using polyethylene glycol (PEG)-mediated fusion.

• Plate the transformed protoplasts on a regeneration medium containing the appropriate selective agent (e.g., hygromycin).

C. Mutant Screening and Verification

• Isolate individual transformant colonies and cultivate them.

• Extract genomic DNA from the putative mutants.

• Perform PCR using primers flanking the target site to screen for deletions or insertions (indels).

• Confirm the gene knockout by Sanger sequencing of the PCR products to identify frameshift mutations.

• Analyze the phenotype of the confirmed mutants for changes in pigment production using HPLC.

A general workflow for CRISPR/Cas9-mediated gene knockout in M. purpureus.

Conclusion and Future Perspectives

The biosynthesis of ankaflavin in Monascus purpureus is a complex process governed by a well-defined gene cluster. The core pathway, involving a polyketide synthase and a fatty acid synthase, has been established, and key regulatory and tailoring enzymes have been identified. However, the precise sequence of post-PKS modification steps and the intricate regulatory networks controlling the flux through the pathway remain areas of active research.

For drug development professionals, a deeper understanding of this pathway is paramount. The ability to manipulate the BGC through techniques like CRISPR/Cas9 opens up possibilities for creating hyper-producing strains, eliminating the production of unwanted byproducts like the mycotoxin citrinin, and generating novel ankaflavin analogues with enhanced therapeutic properties. Future research should focus on the detailed biochemical characterization of the tailoring enzymes, the elucidation of the regulatory cascades, and the optimization of fermentation processes to maximize the yield of this promising bioactive compound.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of secondary metabolite gene clusters and chitin biosynthesis pathways of Monascus purpureus with high production of pigment and citrinin based on whole-genome sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Analysis of secondary metabolite gene clusters and chitin biosynthesis pathways of Monascus purpureus with high production of pigment and citrinin based on whole-genome sequencing | PLOS One [journals.plos.org]
• 8. myfoodresearch.com [myfoodresearch.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. CRISPR/Cas9 system is a suitable gene targeting editing tool to filamentous fungus Monascus pilosus - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Bioactive Properties of Ankaflavin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin is a yellow azaphilone pigment produced by Monascus species, fungi traditionally used in the production of red yeast rice. Beyond its role as a natural colorant, ankaflavin has emerged as a multifaceted bioactive compound with a wide array of pharmacological properties. Extensive research has demonstrated its potential in the prevention and treatment of various chronic diseases, including cancer, inflammatory disorders, diabetes, and metabolic syndrome.[1][2][3][4] This technical guide provides a comprehensive overview of the core bioactive properties of ankaflavin, detailing its mechanisms of action through various signaling pathways, summarizing key quantitative data, and outlining the experimental protocols used to elucidate these effects.

Core Bioactive Properties of Ankaflavin

Ankaflavin exhibits a remarkable range of biological activities, primarily attributed to its ability to modulate key cellular signaling pathways. These activities include potent anti-cancer, anti-inflammatory, anti-diabetic, and hypolipidemic effects.

Anticancer Activity

Ankaflavin has demonstrated selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.[5][6][7] Its primary anticancer mechanism involves the induction of apoptosis, or programmed cell death.

Mechanism of Action: Ankaflavin induces apoptosis through the intrinsic pathway, characterized by chromosomal condensation and fragmentation.[6] This process is mediated by the activation of key executioner caspases, including caspase-3, caspase-8, and caspase-9.[8] Furthermore, ankaflavin has been shown to arrest the cell cycle at the G1 phase.[2] This is associated with the upregulation of tumor suppressor proteins p53 and p21, and the downregulation of cyclin D1, a key regulator of G1 to S phase progression.[2]

Signaling Pathway: The apoptotic effects of ankaflavin in cancer cells are linked to the suppression of the Akt/NF-κB/p38 signaling pathway.[1][5]

Quantitative Data Summary:

Cell Line	Assay	Endpoint	IC50 / Effect	Citation
Hep G2 (Hepatocellular Carcinoma)	Cytotoxicity	Cell Viability	15 µg/mL	[5][6][7]
A549 (Lung Carcinoma)	Cytotoxicity	Cell Viability	15 µg/mL	[5][6][7]
HEp-2 (Laryngeal Carcinoma)	Apoptosis	Caspase Activation	Activation of caspase-3, -8, -9	[8]
HSC-T6 (Activated Hepatic Stellate Cells)	Cytotoxicity	Cell Viability	30 µM ankaflavin inhibited cell growth	[1][5]
HSC-T6	Cell Cycle Analysis	G1 Phase Arrest	76.1 ± 2.85% of cells in G1 phase with 30 µM ankaflavin	[2]

Anti-inflammatory Activity

Ankaflavin exerts potent anti-inflammatory effects by modulating key inflammatory signaling pathways and reducing the production of pro-inflammatory mediators.[1][8][9]

Mechanism of Action: Ankaflavin has been shown to decrease the lipopolysaccharide (LPS)-induced production of nitric oxide (NO) and the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in macrophages.[8] It also reduces the secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).[1][9] In mast cells, ankaflavin inhibits degranulation and TNF-α secretion by suppressing the phosphorylation of protein kinase C (PKC) and the MAPK family members ERK, JNK, and p38.[10]

Signaling Pathways: The anti-inflammatory effects of ankaflavin are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways.[1][10] Ankaflavin prevents the phosphorylation and degradation of IκBα, thereby inhibiting the nuclear translocation of the p65 subunit of NF-κB.[11] It also suppresses the phosphorylation of ERK, JNK, and p38 MAP kinases.[10]

Quantitative Data Summary:

Cell Line/Model	Treatment	Target	Effect	Citation
RAW 264.7 Macrophages	Ankaflavin + LPS	iNOS, COX-2	Decreased expression	[8]
RBL-2H3 Mast Cells	40 µM Ankaflavin	Mast Cell Degranulation, TNF-α secretion	Inhibition	[10]
C57BL/6J Mice (Alcoholic Liver Disease Model)	Ankaflavin (low dose)	TNF-α, IL-1β, IL-6	Reduced expression levels	[12]

Anti-diabetic Activity

Ankaflavin has shown significant potential in the management of diabetes by enhancing insulin sensitivity and protecting pancreatic β-cells.[13][14]

Mechanism of Action: Ankaflavin acts as a peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, which enhances insulin sensitivity.[13][14] This leads to increased glucose uptake and translocation of GLUT2 in the liver, along with the suppression of protein tyrosine phosphatase 1B (PTP1B).[13] It also upregulates the expression of pancreatic and duodenal homeobox-1 (PDX-1) and MafA, leading to increased insulin production.[13] Furthermore, ankaflavin activates the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which enhances antioxidant activity and protects against methylglyoxal-induced pancreatic damage.[13][14]

Signaling Pathways: The anti-diabetic effects of ankaflavin are mediated through the activation of the PPARγ and Nrf2 signaling pathways.[13][14]

Quantitative Data Summary:

Animal Model	Treatment	Parameter	Result	Citation
Wistar Rats (Methylglyoxal-induced diabetes)	Ankaflavin (10 mg/kg bw)	Blood Glucose	Downregulated	[13][14]
Wistar Rats (Methylglyoxal-induced diabetes)	Ankaflavin (10 mg/kg bw)	Insulin Production	Increased	[13][14]
Wistar Rats (Methylglyoxal-induced diabetes)	Ankaflavin (10 mg/kg bw)	Inflammatory Factors (TNF-α, IL-1β)	Reduced production	[14]

Hypolipidemic and Anti-atherosclerotic Activity

Ankaflavin has demonstrated significant lipid-lowering and anti-atherosclerotic properties, making it a promising candidate for the management of metabolic syndrome and cardiovascular diseases.[2][15]

Mechanism of Action: Ankaflavin reduces serum levels of total cholesterol (TC), triglycerides (TG), and low-density lipoprotein cholesterol (LDL-C).[15] It also prevents fatty acid accumulation in hepatocytes by inhibiting fatty acid uptake and lipogenesis, while promoting fatty acid β-oxidation.[2] This is achieved through the activation of AMP-activated protein kinase (AMPK) and PPARα.[2] In obese rats fed a high-fat diet, ankaflavin was found to suppress the expression of C/EBPβ and its downstream targets PPARγ and C/EBPα, thereby inhibiting adipocyte differentiation.[9][13] It also suppresses the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is involved in intestinal lipid absorption.[13]

Signaling Pathways: The hypolipidemic effects of ankaflavin are mediated through the activation of the AMPK and PPARα signaling pathways, and the inhibition of the C/EBPβ/PPARγ pathway in adipocytes.[2][9][13]

Quantitative Data Summary:

Animal Model	Treatment	Parameter	Result	Citation
Hamsters (High cholesterol diet)	Ankaflavin	Serum TC, TG, LDL-C	Significantly reduced	[15]
C57BL/6 Mice (High-fat diet)	Ankaflavin	Plasma TC, TG, FFA, LDL-C	Significantly attenuated elevation	[2]
Obese Rats (High-fat diet)	Ankaflavin	C/EBPβ expression	48.3% inhibition	[9][13]
Obese Rats (High-fat diet)	Ankaflavin	PPARγ expression	64.5% inhibition	[9][13]
Obese Rats (High-fat diet)	Ankaflavin	NPC1L1 expression	26.1% suppression	[13]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to investigate the bioactive properties of ankaflavin.

Cell Viability and Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase in viable cells to form a purple formazan product. The absorbance of the formazan solution is directly proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treat the cells with various concentrations of ankaflavin for the desired time period (e.g., 24, 48, 72 hours).

  • Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the control (untreated cells). The IC50 value is determined as the concentration of ankaflavin that causes 50% inhibition of cell growth.[16][17]

Western Blot Analysis for Signaling Proteins

• Principle: Western blotting is used to detect and quantify the expression levels of specific proteins in a cell or tissue lysate. This is particularly useful for assessing the phosphorylation status of signaling proteins, which indicates their activation.

• Protocol:

  • Treat cells or tissues with ankaflavin and/or an appropriate stimulus (e.g., LPS).

  • Lyse the cells or tissues in a suitable buffer containing protease and phosphatase inhibitors to extract total protein.

  • Determine the protein concentration using a protein assay (e.g., BCA assay).

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-ERK, total ERK, NF-κB p65).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[8][18][19][20]

Animal Models

• High-Fat Diet-Induced Obesity Model:

  • Animals: Wistar or Sprague-Dawley rats are commonly used.[21]

  • Diet: Animals are fed a high-fat diet (typically 40-60% of calories from fat) for several weeks to induce obesity, hyperlipidemia, and insulin resistance.[9][13][21]

  • Treatment: Ankaflavin is administered orally at a specific dosage for a defined period.

  • Endpoints: Body weight, food intake, serum lipid profiles, glucose tolerance, and expression of relevant proteins in tissues are measured.[9][13]

• Streptozotocin (STZ)-Induced Diabetes Model:

  • Animals: Wistar or Sprague-Dawley rats are commonly used.[3][22][23]

  • Induction: Diabetes is induced by a single intraperitoneal injection of STZ (typically 40-65 mg/kg). STZ is a chemical that is toxic to pancreatic β-cells.[22][23]

  • Confirmation: Diabetes is confirmed by measuring blood glucose levels.

  • Treatment: Ankaflavin is administered orally.

  • Endpoints: Blood glucose levels, insulin levels, and markers of pancreatic function and inflammation are assessed.[14]

• Alcoholic Liver Disease Model:

  • Animals: C57BL/6J mice are often used.

  • Induction: A chronic-plus-binge ethanol feeding model is commonly employed. This involves feeding a liquid diet containing ethanol for a period, followed by a single gavage of a higher ethanol dose to mimic acute-on-chronic liver injury.[4][24]

  • Treatment: Ankaflavin is administered concurrently with the ethanol diet.

  • Endpoints: Serum liver enzymes (ALT, AST), liver histology, and markers of inflammation and oxidative stress in the liver are evaluated.

Signaling Pathway and Experimental Workflow Diagrams

Ankaflavin's Anti-inflammatory Signaling Pathway

Caption: Ankaflavin's inhibition of NF-κB and MAPK pathways.

Ankaflavin's Anti-diabetic and Antioxidant Signaling Pathway

Caption: Ankaflavin's activation of PPARγ and Nrf2 pathways.

Ankaflavin's Hypolipidemic Signaling Pathway

Caption: Ankaflavin's modulation of lipid metabolism pathways.

Experimental Workflow for Investigating Ankaflavin's Bioactivity

Caption: General workflow for ankaflavin bioactivity studies.

Conclusion

Ankaflavin, a yellow pigment from Monascus species, is a promising bioactive compound with a diverse range of pharmacological activities. Its ability to modulate multiple key signaling pathways, including those involved in cancer, inflammation, diabetes, and lipid metabolism, underscores its therapeutic potential. The data summarized in this guide highlights the significant effects of ankaflavin in both in vitro and in vivo models. The detailed experimental protocols provide a foundation for researchers to further investigate its mechanisms of action and to explore its clinical applications. As research continues to unravel the full spectrum of its bioactivities, ankaflavin stands out as a valuable natural product for the development of novel therapeutic agents for a variety of chronic diseases.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ndineuroscience.com [ndineuroscience.com]
• 4. Animal Models of Alcoholic Liver Disease: Pathogenesis and Clinical Relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ankaflavin and Monascin Induce Apoptosis in Activated Hepatic Stellate Cells through Suppression of the Akt/NF-κB/p38 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Streptozotocin-Induced Diabetic Models in Mice and Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Animal models of alcoholic liver disease--focus on the intragastric feeding model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. cyrusbio.com.tw [cyrusbio.com.tw]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. High-fat diet-induced obesity Rat model: a comparison between Wistar and Sprague-Dawley Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Streptozotocin as a tool for induction of rat models of diabetes: a practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Alcoholic liver disease: Utility of animal models - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ankaflavin and Monascin: Structural Distinctions, Parallels, and Biological Functions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of ankaflavin and monascin, two closely related azaphilone pigments derived from Monascus species. It delves into their structural nuances, comparative biological activities, and the underlying signaling pathways they modulate. Detailed experimental protocols for their isolation and analysis are also presented to facilitate further research and development.

Core Structural Features: A Tale of Two Acyl Chains

Ankaflavin and monascin share a common polyketide-derived azaphilone core structure, characterized by a highly substituted pyranoquinone bicyclic system fused to a γ-lactone ring. Their primary structural distinction lies in the length of the fatty acyl chain attached at the C-3 position of the lactone ring. Ankaflavin possesses an octanoyl (C8) chain, whereas monascin has a hexanoyl (C6) chain. This seemingly minor difference in two methylene groups contributes to subtle variations in their physicochemical properties, such as polarity, which can be exploited for their separation.[1]

Structural Similarities

• Azaphilone Core: Both compounds are built upon the same fundamental azaphilone skeleton.

• Tricyclic System: They feature a fused tricyclic ring system.[2]

• Stereochemistry: They share the same relative stereochemistry at their chiral centers.

Structural Differences

The key differentiator is the length of the acyl side chain, which impacts their molecular weight and lipophilicity.

Feature	Ankaflavin	Monascin	Reference(s)
Molecular Formula	C23H30O5	C21H26O5	[3][4]
Molecular Weight	386.49 g/mol	358.43 g/mol	[3][4]
Acyl Side Chain	Octanoyl (C8)	Hexanoyl (C6)	[5]

Diagram 1: Chemical Structures of Ankaflavin and Monascin

A comparison of the chemical structures of Ankaflavin and Monascin.

Biological Activities and Signaling Pathways

Ankaflavin and monascin exhibit a remarkable overlap in their biological activities, positioning them as promising candidates for the management of metabolic and inflammatory disorders. Both compounds have been shown to possess potent anti-inflammatory, antioxidant, and hypolipidemic properties.[6][7]

Comparative Biological Effects

Biological Activity	Ankaflavin	Monascin	Reference(s)
Anti-inflammatory	Reduces pro-inflammatory cytokines (TNF-α, IL-1β, IL-6)	Reduces pro-inflammatory cytokines (TNF-α, IL-1β, IL-6)	[8][9]
Antioxidant	Enhances antioxidant enzyme activity	Enhances antioxidant enzyme activity	[8][9]
Hypolipidemic	Lowers total cholesterol, triglycerides, and LDL-C	Lowers total cholesterol, triglycerides, and LDL-C	[10][11]
Anti-atherosclerosis	Reduces lipid plaque accumulation	Reduces lipid plaque accumulation	[10]
AMPK Activation	Activates AMP-activated protein kinase	Activates AMP-activated protein kinase	[12][13]
PPARγ Agonism	Acts as a PPARγ agonist	Acts as a PPARγ agonist	[2]
Nrf2 Activation	Upregulates the Nrf2 pathway	Upregulates the Nrf2 pathway	[2]

Key Signaling Pathways

Ankaflavin and monascin exert their therapeutic effects by modulating several critical signaling pathways, most notably the AMPK, PPARγ, and Nrf2 pathways. These pathways are intricately linked and play central roles in regulating cellular energy homeostasis, lipid metabolism, and the inflammatory and oxidative stress responses.

Diagram 2: Ankaflavin and Monascin Signaling Pathway

Ankaflavin and Monascin activate AMPK, PPARγ, and Nrf2 pathways.

Experimental Protocols

Isolation of Ankaflavin and Monascin from Monascus Fermented Product

This protocol outlines a multi-step chromatographic procedure for the purification of ankaflavin and monascin.[8]

Diagram 3: Isolation Workflow

Workflow for the isolation of Ankaflavin and Monascin.

Methodology:

• Extraction: Treat the Monascus fermented product with acetone at a ratio of 1:10 to 1:50 (product:acetone) three times.[8]

• Concentration: Concentrate the resulting extract under reduced pressure at a temperature of 40-60°C.[8]

• Silica Gel Chromatography I:

  • Load the concentrated extract onto a silica gel column.

  • Elute sequentially with the following mobile phases: Hexane, Hexane:Ethanol (9:1), Hexane:Ethanol (8:2), Hexane:Ethanol (7:3), Hexane:Ethanol (1:1), and finally pure Ethanol.[8]

  • Collect fractions and analyze by HPLC-PDA to identify and pool fractions containing ankaflavin and monascin.[8]

• Sephadex LH-20 Column Chromatography: Further purify the pooled fractions on a Sephadex LH-20 column to separate the yellow pigments.[8]

• Silica Gel Chromatography II: Subject the yellow pigment fraction to a second round of silica gel chromatography to obtain a fraction enriched in both ankaflavin and monascin.[8]

• Preparative High-Performance Liquid Chromatography (Pre-HPLC):

  • Column: C18 reversed-phase column.[8]

  • Mobile Phase: Isocratic elution with Methanol:Water (85:15).[8]

  • Detection: Monitor the elution profile using a photodiode array (PDA) detector.

  • Collection: Collect fractions containing pure monascin and ankaflavin. Due to its higher polarity, monascin will elute earlier than ankaflavin.[1][8]

HPLC Analysis

For analytical purposes, a C18 reversed-phase column is typically used with a mobile phase consisting of acetonitrile and water, both containing 0.1% formic acid, in an isocratic program (e.g., 60:40 v/v).[14] Detection can be performed using a PDA detector and mass spectrometry (MS/MS) for structural confirmation.[14]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for the definitive structural elucidation of ankaflavin and monascin. The chemical shifts and coupling constants of the protons and carbons in the core structure and the acyl side chains provide unambiguous evidence for their identities.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact molecular weight and elemental composition of the compounds, further confirming their molecular formulas.[15] Tandem MS (MS/MS) experiments can provide valuable fragmentation patterns for structural confirmation.

Conclusion

Ankaflavin and monascin, while structurally very similar, offer a compelling case for structure-activity relationship studies. Their shared ability to modulate key metabolic and inflammatory pathways underscores their potential as multi-target therapeutic agents. The detailed experimental protocols provided herein serve as a valuable resource for researchers aiming to isolate, characterize, and further investigate the biological activities of these promising natural products.

References

• 1. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Purified Monascus Pigments: Biological Activities and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.rug.nl [pure.rug.nl]
• 8. US9364457B2 - Method for manufacturing composition for lowering blood lipid and elevating high-density lipoprotein - Google Patents [patents.google.com]
• 9. CN105734091A - Method for producing high-purity monascine and ankafaflavin through monascus liquid-state fermentation - Google Patents [patents.google.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. researchgate.net [researchgate.net]
• 12. Isolation, NMR Characterization, and Bioactivity of a Flavonoid Triglycoside from Anthyllis henoniana Stems: Antioxidant and Antiproliferative Effects on MDA-MB-231 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. myfoodresearch.com [myfoodresearch.com]
• 15. e3s-conferences.org [e3s-conferences.org]

Ankaflavin's Dual Regulatory Role on PPARγ and Nrf-2 Transcription Factors: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin, a yellow pigment derived from Monascus purpureus-fermented products, is emerging as a potent bioactive compound with significant therapeutic potential. This technical guide delves into the molecular mechanisms underpinning ankaflavin's regulatory effects on two critical transcription factors: Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Nuclear factor erythroid 2-related factor 2 (Nrf-2). Through its dual action as a PPARγ agonist and an Nrf-2 activator, ankaflavin modulates a spectrum of cellular processes, including lipid metabolism, inflammation, and oxidative stress. This document provides a comprehensive overview of the signaling pathways, quantitative data from key studies, and detailed experimental protocols to facilitate further research and drug development efforts in this area.

Introduction

Metabolic and inflammatory diseases represent a growing global health challenge. At the heart of these pathologies lie complex cellular signaling networks that govern metabolic homeostasis and the inflammatory response. Peroxisome Proliferator-Activated Receptor gamma (PPARγ) is a nuclear receptor that functions as a master regulator of adipogenesis, lipid metabolism, and insulin sensitivity.[1][2] Nuclear factor erythroid 2-related factor 2 (Nrf-2) is a transcription factor that controls the expression of a wide array of antioxidant and cytoprotective genes, forming a primary defense mechanism against oxidative stress.[3][4] Ankaflavin has been identified as a natural compound that can potently and simultaneously modulate both of these pathways, offering a multi-pronged therapeutic approach.[5][6] This guide will explore the intricate details of ankaflavin's interaction with PPARγ and Nrf-2, providing researchers with the necessary information to advance their investigations.

Ankaflavin as a PPARγ Agonist

Ankaflavin has been demonstrated to act as a natural agonist for PPARγ, initiating a cascade of events that contribute to its anti-diabetic and anti-inflammatory properties.[6][7] Upon activation by ankaflavin, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes.[2] This leads to the transcriptional regulation of genes involved in glucose uptake, insulin sensitivity, and adipokine secretion.[7]

Signaling Pathway

The activation of PPARγ by ankaflavin enhances insulin sensitivity, as evidenced by increased hepatic GLUT2 translocation and glucose uptake.[6] The effects of ankaflavin on insulin sensitivity and adipokine secretion are significantly diminished by the administration of the PPARγ antagonist GW9662, confirming the PPARγ-dependent nature of its action.[6][7]

References

• 1. Differential effects of dietary flavonoids on adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | PPARgamma in Metabolism, Immunity, and Cancer: Unified and Diverse Mechanisms of Action [frontiersin.org]
• 3. Nrf2-mediated therapeutic effects of dietary flavones in different diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Ankaflavin: A Novel Therapeutic Candidate for the Attenuation of Hepatic Steatosis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Hepatic steatosis, the abnormal accumulation of lipids within liver cells, is a hallmark of non-alcoholic fatty liver disease (NAFLD) and alcoholic liver disease (ALD). The global prevalence of these conditions necessitates the development of effective therapeutic interventions. Ankaflavin, a yellow pigment derived from Monascus-fermented products, has emerged as a promising natural compound for the amelioration of liver steatosis. This technical guide provides a comprehensive overview of the molecular mechanisms, experimental evidence, and potential therapeutic applications of ankaflavin in the context of hepatic steatosis. Through a detailed examination of its role in activating key metabolic regulators such as AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor-alpha (PPARα), this document aims to equip researchers, scientists, and drug development professionals with the critical information needed to advance the study of ankaflavin as a potential therapeutic agent.

Introduction

Hepatic steatosis is a major public health concern, driven by factors such as obesity, insulin resistance, and excessive alcohol consumption. The pathological accumulation of triglycerides in hepatocytes can lead to more severe liver conditions, including steatohepatitis, fibrosis, cirrhosis, and hepatocellular carcinoma. Current therapeutic strategies are limited, highlighting the urgent need for novel and effective treatments. Ankaflavin, a secondary metabolite from Monascus purpureus, has demonstrated significant hypolipidemic and anti-inflammatory properties in preclinical studies, positioning it as a strong candidate for further investigation.[1][2] This guide synthesizes the current scientific literature on ankaflavin's role in mitigating liver steatosis, with a focus on its mechanism of action, supported by quantitative data and detailed experimental methodologies.

Mechanism of Action: A Dual Agonist Approach

Ankaflavin's primary mechanism in attenuating hepatic steatosis involves the dual activation of two critical metabolic regulators: AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor-alpha (PPARα).[1][2] This coordinated action leads to a multi-pronged attack on the molecular drivers of fat accumulation in the liver.

AMPK Activation: The Central Energy Sensor

AMPK acts as a cellular energy sensor, and its activation initiates a cascade of events to restore energy homeostasis. Ankaflavin has been shown to promote the phosphorylation of AMPK, leading to its activation.[1][3] Activated AMPK then exerts its anti-steatotic effects through two main pathways:

• Inhibition of Lipogenesis: Activated AMPK phosphorylates and inactivates key enzymes involved in fatty acid and cholesterol synthesis, such as acetyl-CoA carboxylase (ACC) and HMG-CoA reductase.[3] Furthermore, it suppresses the expression of the master lipogenic transcription factor, sterol regulatory element-binding protein-1c (SREBP-1c), and its downstream targets, including fatty acid synthase (FAS) and ACC.[2][3]

• Promotion of Fatty Acid Oxidation: By activating PPARα and its coactivator PGC-1α, AMPK enhances the mitochondrial beta-oxidation of fatty acids, thereby reducing the intracellular lipid burden.[1][2]

PPARα Agonism: The Lipid Catabolism Regulator

PPARα is a nuclear receptor that plays a pivotal role in regulating the expression of genes involved in fatty acid uptake, transport, and oxidation. Ankaflavin acts as a PPARα agonist, directly promoting its activity.[1][2] This leads to the upregulation of PPARα target genes, such as carnitine palmitoyltransferase 1 (CPT1), which is the rate-limiting enzyme in mitochondrial fatty acid oxidation.[2] The combined effect of AMPK activation and PPARα agonism results in a powerful synergistic action to reduce hepatic lipid accumulation.

Signaling Pathways

The following diagram illustrates the central signaling pathways through which ankaflavin attenuates hepatic steatosis.

Caption: Ankaflavin's core signaling pathway in liver cells.

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of ankaflavin on markers of hepatic steatosis.

Table 1: Effects of Ankaflavin on Plasma Lipid Profiles in High-Fat Diet-Induced Obese Mice[1]

Parameter	Control (High-Fat Diet)	Ankaflavin Treated	% Change
Total Cholesterol (TC) (mg/dL)	210 ± 15	165 ± 12	↓ 21.4%
Triacylglycerol (TG) (mg/dL)	135 ± 10	98 ± 8	↓ 27.4%
Free Fatty Acid (FFA) (mEq/L)	1.2 ± 0.1	0.8 ± 0.07	↓ 33.3%
Low-Density Lipoprotein (LDL-C) (mg/dL)	120 ± 9	85 ± 7	↓ 29.2%
*Data are presented as mean ± SD. p < 0.05 compared to the control group.

Table 2: Effects of Ankaflavin on Hepatic Lipid Content and Liver Enzymes in an Alcoholic Liver Disease Mouse Model[4]

Parameter	Control (Ethanol Diet)	Ankaflavin Treated (Low Dose)	Ankaflavin Treated (High Dose)
Hepatic Triglycerides (mg/g liver)	45.2 ± 3.8	32.1 ± 2.9	28.5 ± 2.5
Hepatic Total Cholesterol (mg/g liver)	12.8 ± 1.1	9.7 ± 0.8**	8.9 ± 0.7
Serum AST (U/L)	185 ± 15	123 ± 11	110 ± 9
Serum ALT (U/L)	150 ± 12	98 ± 8	85 ± 7***
*Data are presented as mean ± SD (n=8). **p < 0.01, **p < 0.001 compared to the ethanol diet group.

Table 3: Effects of Ankaflavin on the Expression of Key Regulatory Proteins in the Liver of Alcohol-Fed Mice[3][4]

Protein	Control (Ethanol Diet)	Ankaflavin Treated	Fold Change
p-AMPK/AMPK ratio	0.45 ± 0.05	1.25 ± 0.12***	↑ 2.78
PPARα	0.48 ± 0.06	0.82 ± 0.09	↑ 1.71
SREBP-1	1.0 (normalized)	0.62 ± 0.07*	↓ 0.62
ACC	1.0 (normalized)	0.55 ± 0.06	↓ 0.55
*Data are presented as mean ± SD. *p < 0.05, **p < 0.01, **p < 0.001 compared to the ethanol diet group.

Detailed Experimental Protocols

This section provides an overview of the methodologies employed in key studies investigating ankaflavin.

In Vitro Model of Hepatic Steatosis

• Cell Line: FL83B mouse hepatocytes or HepG2 human hepatoma cells.[1][4]

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Steatosis: To induce lipid accumulation, cells are treated with 0.5-1 mM oleic acid complexed to bovine serum albumin (BSA) for 24 hours.[1] Alternatively, for an alcoholic steatosis model, cells are exposed to 50-100 mM ethanol for 24-48 hours.[4]

• Ankaflavin Treatment: Ankaflavin is dissolved in dimethyl sulfoxide (DMSO) and added to the culture medium at various concentrations (e.g., 5-30 µM) concurrently with the steatosis-inducing agent.

• Lipid Accumulation Assessment: Intracellular lipid content is quantified using Oil Red O staining, followed by extraction of the dye and spectrophotometric measurement.

• Protein and Gene Expression Analysis: Western blotting is used to determine the protein levels of p-AMPK, AMPK, PPARα, SREBP-1c, ACC, and FAS.[3] Quantitative real-time PCR (qPCR) is employed to measure the mRNA expression of corresponding genes.

In Vivo Models of Hepatic Steatosis

• Animal Model: Male C57BL/6 mice are commonly used.[1][4]

• Non-Alcoholic Fatty Liver Disease (NAFLD) Model:

  • Diet: Mice are fed a high-fat diet (HFD), typically containing 60% of calories from fat, for 8-12 weeks to induce obesity and hepatic steatosis.[1]

  • Ankaflavin Administration: Ankaflavin is administered daily by oral gavage at doses ranging from 0.3 to 3.0 mg/kg body weight.[4]

• Alcoholic Liver Disease (ALD) Model:

  • Diet: Mice are fed the Lieber-DeCarli liquid alcohol diet for 6 weeks.[4][5]

  • Ankaflavin Administration: Ankaflavin is administered concurrently with the alcohol diet via oral gavage.[4]

• Outcome Measures:

  • Blood Analysis: Serum levels of total cholesterol, triglycerides, free fatty acids, LDL-C, AST, and ALT are measured.[1][4]

  • Liver Analysis: Livers are harvested for histological analysis (H&E and Oil Red O staining), and measurement of hepatic lipid content.

  • Molecular Analysis: Liver tissues are used for Western blotting and qPCR to assess the expression of key proteins and genes in the AMPK and PPARα pathways.[3]

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of ankaflavin in a preclinical model of hepatic steatosis.

Caption: A generalized experimental workflow.

Safety and Toxicology

Preliminary safety studies on a red mold rice extract containing ankaflavin (ANKASCIN 568-R) have been conducted. A 13-week oral toxicity study in Sprague-Dawley rats determined the no-observed-adverse-effect-level (NOAEL) to be 796.2 mg/kg/day.[6] Genotoxicity studies, including the Ames test and in vitro chromosomal aberration assay, showed no mutagenic potential.[6] Importantly, unlike statins such as monacolin K, ankaflavin has not been associated with an increase in creatine phosphokinase (CPK) activity, a marker for rhabdomyolysis.[7][8]

Conclusion and Future Directions

Ankaflavin presents a compelling profile as a potential therapeutic agent for hepatic steatosis. Its dual mechanism of action, involving the activation of AMPK and PPARα, offers a comprehensive approach to tackling the complex pathophysiology of this disease by simultaneously inhibiting lipid synthesis and promoting lipid oxidation. The robust preclinical data, demonstrating significant reductions in hepatic and plasma lipids, coupled with a favorable preliminary safety profile, strongly support its further development.

Future research should focus on several key areas:

• Clinical Trials: Well-designed, randomized controlled clinical trials in patients with NAFLD and ALD are essential to establish the safety and efficacy of ankaflavin in humans.

• Pharmacokinetics and Bioavailability: Detailed pharmacokinetic studies are needed to understand the absorption, distribution, metabolism, and excretion (ADME) profile of ankaflavin and to optimize dosing regimens.

• Combination Therapy: Investigating the potential synergistic effects of ankaflavin with other therapeutic agents for metabolic syndrome could lead to more effective treatment strategies.

• Long-term Safety: While initial toxicity studies are promising, long-term safety data from chronic dosing studies are required.

References

• 1. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicological evaluation of the red mold rice extract, ANKASCIN 568-R: 13-week chronic toxicity, and genotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet [pubmed.ncbi.nlm.nih.gov]

Ankaflavin: A Comprehensive Technical Guide to its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment derived from red mold rice (the fermented product of Monascus species), has emerged as a promising bioactive compound with a wide spectrum of pharmacological activities.[1][2] This technical guide provides an in-depth overview of the core pharmacological properties of ankaflavin, presenting quantitative data, detailed experimental protocols, and visualizations of its mechanisms of action to support further research and drug development endeavors.

Core Pharmacological Properties

Ankaflavin exhibits a range of beneficial effects, including anti-inflammatory, anti-cancer, hypolipidemic, anti-diabetic, anti-obesity, and neuroprotective properties. These activities are attributed to its ability to modulate key cellular signaling pathways.

Anti-Inflammatory Activity

Ankaflavin demonstrates potent anti-inflammatory effects by inhibiting the production of key inflammatory mediators.[3][4][5][6] It has been shown to suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), leading to a reduction in nitric oxide (NO) and prostaglandin E2 (PGE2) production.[4] Furthermore, ankaflavin treatment has been observed to decrease the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[3][5]

Quantitative Data: Anti-Inflammatory Effects of Ankaflavin

Parameter	Cell Line/Model	Treatment	Result	Reference
Nitrite Production	RAW 264.7 macrophages	Ankaflavin (µM)	Inhibition of LPS-induced production	[4]
iNOS Expression	RAW 264.7 macrophages	Ankaflavin (µM)	Inhibition of LPS-induced expression	[4]
COX-2 Expression	RAW 264.7 macrophages	Ankaflavin (µM)	Inhibition of LPS-induced expression	[4]
TNF-α Expression	C57BL/6J mice with alcoholic liver injury	Ankaflavin (0.3075 mg/kg bw/day)	54.02% reduction	[3]
IL-1β Expression	C57BL/6J mice with alcoholic liver injury	Ankaflavin (0.3075 mg/kg bw/day)	36.38% reduction	[3]
IL-6 Expression	C57BL/6J mice with alcoholic liver injury	Ankaflavin (0.3075 mg/kg bw/day)	35.57% reduction	[3]
NF-κB Expression	C57BL/6J mice with alcoholic liver injury	Ankaflavin (0.3075 mg/kg bw/day)	22.6% reduction	[3]

Anti-Cancer Activity

Ankaflavin has demonstrated selective cytotoxicity towards various cancer cell lines while exhibiting minimal toxicity to normal cells. It induces apoptosis in cancer cells, as evidenced by caspase activation.[4]

Quantitative Data: Anti-Cancer Effects of Ankaflavin

Cell Line	Assay	IC50 Value	Reference
HEp-2 (laryngeal carcinoma)	Apoptosis Assay	Data on caspase activation reported	[4]

Hypolipidemic Activity

In vivo studies have highlighted the potent hypolipidemic effects of ankaflavin. It has been shown to significantly reduce levels of total cholesterol (TC), triglycerides (TG), and low-density lipoprotein cholesterol (LDL-C) in hyperlipidemic animal models.[7][8][9] Notably, unlike some conventional lipid-lowering agents, ankaflavin has been observed to increase high-density lipoprotein cholesterol (HDL-C) levels.[7][8]

Quantitative Data: Hypolipidemic Effects of Ankaflavin in Hamsters

Parameter	Treatment Group	Dosage	% Change from High-Fat Diet Control	Reference
Total Cholesterol (TC)	Ankaflavin	Not specified	Significant reduction	[7][8]
Triglycerides (TG)	Ankaflavin	Not specified	Significant reduction	[7][8]
LDL-Cholesterol (LDL-C)	Ankaflavin	Not specified	Significant reduction	[7][8]
HDL-Cholesterol (HDL-C)	Ankaflavin	Not specified	Significant increase	[7][8]
Aortic Lipid Plaque	Ankaflavin	Not specified	Significant reduction	[7][8]

Anti-Diabetic Activity

Ankaflavin has shown potential in the management of diabetes by improving insulin sensitivity. This is thought to be mediated through its activity as a peroxisome proliferator-activated receptor-gamma (PPARγ) agonist.

Anti-Obesity Activity

Ankaflavin has demonstrated anti-obesity effects by inhibiting the differentiation of pre-adipocytes and suppressing lipogenesis.[1][10] In animal models of obesity induced by a high-fat diet, ankaflavin treatment has been shown to reduce body weight and the accumulation of fat.[11]

Quantitative Data: Anti-Obesity Effects of Ankaflavin in Rats

Parameter	Treatment	% Inhibition/Reduction	Reference
C/EBPβ Expression	Ankaflavin	48.3%	[1]
PPARγ Expression	Ankaflavin	64.5%	[1]
C/EBPα Expression	Ankaflavin	33.2%	[1]
Heparin Releasable Lipoprotein Lipase (HR-LPL) Activity	Ankaflavin	30.5%	[1]
Niemann-Pick C1 Like 1 (NPC1L1) Protein Expression	Ankaflavin	26.1%	[1]

Neuroprotective Effects

Emerging evidence suggests that ankaflavin possesses neuroprotective properties, potentially offering therapeutic benefits in neurodegenerative diseases like Alzheimer's. It has been shown to improve memory and learning in animal models by suppressing risk factors associated with Alzheimer's disease.[12]

Signaling Pathways and Mechanisms of Action

Ankaflavin exerts its diverse pharmacological effects by modulating several key signaling pathways.

NF-κB Signaling Pathway

The anti-inflammatory effects of ankaflavin are largely attributed to its ability to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

Caption: Ankaflavin inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway

Ankaflavin has also been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is involved in cellular processes such as inflammation, proliferation, and apoptosis. It can suppress the phosphorylation of key MAPK proteins like ERK, JNK, and p38.[6]

Caption: Ankaflavin modulates the MAPK signaling pathway.

PPARγ and AMPK Signaling Pathways

The metabolic regulatory effects of ankaflavin, including its hypolipidemic, anti-diabetic, and anti-obesity properties, are linked to its activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ) and AMP-activated protein kinase (AMPK).[13]

Caption: Ankaflavin activates PPARγ and AMPK signaling pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of ankaflavin's pharmacological properties.

In Vitro Anti-Inflammatory Assay in RAW 264.7 Macrophages

Objective: To determine the effect of ankaflavin on the production of inflammatory mediators (NO, iNOS, COX-2) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO2 incubator.

• Treatment: Seed cells in 24-well plates and allow them to adhere. Pre-treat the cells with various concentrations of ankaflavin for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells and incubate for 24 hours.

• Nitrite Assay (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 100 µL of supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm. A standard curve of sodium nitrite is used to quantify nitrite concentration.

• Western Blot Analysis for iNOS and COX-2:

  • Lyse the cells and determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an ECL detection system and quantify using densitometry software.

In Vivo Hypolipidemia Model in Hamsters

Objective: To evaluate the effect of ankaflavin on plasma lipid levels in a diet-induced hyperlipidemic hamster model.

Methodology:

• Animal Model: Use male Syrian golden hamsters.

• Diet:

  • Control Diet: Standard chow.

  • High-Fat Diet: Standard chow supplemented with 0.2% cholesterol and 10% coconut oil to induce hyperlipidemia.[14]

• Treatment Groups:

  • Control group (standard diet).

  • High-fat diet (HFD) group.

  • HFD + Ankaflavin group (various dosages administered orally).

• Administration: Administer ankaflavin or vehicle daily via oral gavage for a period of 8 weeks.

• Biochemical Analysis:

  • At the end of the treatment period, collect blood samples via cardiac puncture after an overnight fast.

  • Separate plasma by centrifugation.

  • Measure plasma levels of Total Cholesterol (TC), Triglycerides (TG), LDL-C, and HDL-C using commercially available enzymatic kits.

• Atherosclerotic Plaque Analysis:

  • Euthanize the hamsters and perfuse the aorta with saline.

  • Excise the aorta, open it longitudinally, and stain with Oil Red O to visualize lipid plaques.

  • Quantify the plaque area using image analysis software.

Western Blotting for MAPK Phosphorylation

Objective: To assess the effect of ankaflavin on the phosphorylation of ERK, JNK, and p38 MAPKs.

Methodology:

• Cell Culture and Treatment: Culture appropriate cells (e.g., RAW 264.7) and pre-treat with ankaflavin followed by stimulation with an appropriate agonist (e.g., LPS).

• Protein Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate 20-40 µg of protein on a 10% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of ERK, JNK, and p38, as well as antibodies for the total forms of these proteins and a loading control (e.g., GAPDH or β-actin). Typically, a 1:1000 dilution is used, and incubation is performed overnight at 4°C.[15]

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG) at a 1:2000 to 1:5000 dilution for 1 hour at room temperature.[15]

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Conclusion

Ankaflavin, a natural compound from red mold rice, presents a compelling profile of pharmacological activities with therapeutic potential across a range of diseases. Its multifaceted mechanism of action, involving the modulation of key signaling pathways such as NF-κB, MAPK, PPARγ, and AMPK, underscores its significance as a lead compound for drug discovery and development. This technical guide provides a foundational resource for researchers to further explore and harness the therapeutic benefits of ankaflavin.

References

• 1. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Monascin and ankaflavin act as novel hypolipidemic and high-density lipoprotein cholesterol-raising agents in red mold dioscorea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The blood lipid regulation of Monascus-produced monascin and ankaflavin via the suppression of low-density lipoprotein cholesterol assembly and stimulation of apolipoprotein A1 expression in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. researchgate.net [researchgate.net]
• 13. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Ankaflavin: A Potential Therapeutic Agent for Neurological Disorders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment derived from Monascus species, has garnered significant scientific interest for its diverse bioactive properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Emerging evidence suggests its potential as a therapeutic agent for a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke. This technical guide provides a comprehensive overview of the current research on ankaflavin's neurotherapeutic potential, with a focus on its mechanisms of action, supported by quantitative data and detailed experimental protocols.

Core Mechanisms of Action

Ankaflavin exerts its neuroprotective effects through the modulation of several key signaling pathways implicated in the pathogenesis of neurological disorders. The primary mechanisms identified to date are the inhibition of neuroinflammation via the NF-κB pathway, the activation of the antioxidant response through the Nrf2 pathway, and the modulation of cellular metabolism and inflammation via its activity as a PPARγ agonist.

Anti-inflammatory Effects via NF-κB Inhibition

Neuroinflammation is a hallmark of many neurological diseases, characterized by the activation of microglia and the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Ankaflavin has been shown to suppress this inflammatory cascade by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.

Antioxidant Effects via Nrf2 Activation

Oxidative stress is a critical contributor to neuronal damage in neurodegenerative diseases. Ankaflavin combats oxidative stress by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

Metabolic and Inflammatory Modulation via PPARγ Agonism

Ankaflavin has been identified as a peroxisome proliferator-activated receptor-gamma (PPARγ) agonist.[1] PPARγ is a nuclear receptor that plays a crucial role in regulating glucose metabolism, lipid metabolism, and inflammation. Its activation by ankaflavin contributes to its neuroprotective effects by enhancing insulin sensitivity and reducing inflammation.[1]

Quantitative Data on Ankaflavin's Efficacy

The following tables summarize the key quantitative findings from preclinical studies investigating the therapeutic effects of ankaflavin in models of neurological disorders.

Table 1: In Vivo Efficacy of Ankaflavin in Alzheimer's Disease Models

Animal Model	Treatment and Dosage	Key Findings	Reference
J20 Transgenic Mouse	Monascus purpureus fermented product (containing ankaflavin)	Improved cognitive function, reduced hippocampal Aβ burden, and decreased tau hyper-phosphorylation.	[2]
Aβ-infused Rat	Monascin and ankaflavin	Improved memory and learning ability by suppressing Alzheimer's disease risk factors.	[3]
Aluminum-induced Alzheimer's Rat	ANKASCIN 568 plus (monascin and ankaflavin)	Increased antioxidant enzyme activities and improved memory and learning ability.	[4]

Table 2: In Vitro Anti-inflammatory and Antioxidant Effects of Ankaflavin

Cell Line	Treatment Condition	Key Findings	Reference
BV-2 Microglia	Lipopolysaccharide (LPS) stimulation	Inhibition of nitric oxide (NO) production.	[5]
BV-2 Microglia	Lipopolysaccharide (LPS) stimulation	Reduced production of TNF-α and IL-6.	[5]
A549 Lung Cells	Oxidative stress	Elevated nuclear Nrf2 protein translocation and increased mRNA expression of antioxidant enzymes.	[1]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of ankaflavin's neuroprotective effects.

Animal Models of Alzheimer's Disease

1. J20 Transgenic Mouse Model of Alzheimer's Disease

• Animals: J20 transgenic mice, which overexpress a mutant form of human amyloid precursor protein (APP), and wild-type littermates are used as controls.[2]

• Treatment: A Monascus purpureus fermented product containing a known concentration of ankaflavin is administered orally to the mice for a specified duration.[2]

• Behavioral Assessment (Morris Water Maze):

  • Acquisition Phase: Mice are trained to find a hidden platform in a circular pool of opaque water over several days. Escape latency (time to find the platform) and path length are recorded.

  • Probe Trial: The platform is removed, and the time spent in the target quadrant where the platform was previously located is measured to assess spatial memory.

• Biochemical Analysis:

  • ELISA: Brain homogenates are used to quantify the levels of Aβ40 and Aβ42 peptides.

  • Western Blot: Levels of key proteins involved in Alzheimer's pathology (e.g., phosphorylated tau) are assessed.

• Histological Analysis: Brain sections are stained to visualize amyloid plaques and neuronal markers.

2. Amyloid-β (Aβ) Infusion Rat Model

• Animals: Adult male Sprague-Dawley or Wistar rats are used.

• Surgical Procedure: Aβ peptides (e.g., Aβ1-40 or Aβ1-42) are infused directly into the cerebral ventricles (intracerebroventricularly) to induce Alzheimer's-like pathology.[3]

• Treatment: Ankaflavin, or a combination of monascin and ankaflavin, is administered orally.[3]

• Cognitive Assessment: Spatial learning and memory are evaluated using tests such as the Morris water maze or passive avoidance task.[3]

• Post-mortem Analysis: Brain tissue is collected for biochemical and histological analysis as described for the J20 model.

In Vitro Neuroinflammation Model (BV-2 Microglial Cells)

1. Cell Culture and Treatment

• Cell Line: BV-2 immortalized murine microglial cells are cultured in appropriate media supplemented with fetal bovine serum.

• Stimulation: Neuroinflammation is induced by treating the cells with lipopolysaccharide (LPS).

• Inhibition: Cells are pre-treated with varying concentrations of ankaflavin for a specified time before LPS stimulation.

2. Nitric Oxide (NO) Production Assay (Griess Assay)

• The concentration of nitrite, a stable metabolite of NO, in the cell culture supernatant is measured using the Griess reagent. The absorbance is read at a specific wavelength, and the amount of nitrite is calculated from a standard curve.

3. Cytokine Measurement (ELISA)

• The levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in the cell culture supernatant are quantified using commercially available enzyme-linked immunosorbent assay (ELISA) kits.[5]

4. Western Blot Analysis for NF-κB Pathway Proteins

• Protein Extraction: Whole-cell lysates or nuclear and cytoplasmic fractions are prepared from treated and untreated BV-2 cells.

• SDS-PAGE and Transfer: Proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for total and phosphorylated forms of NF-κB p65 and IκBα.

• Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software.

Nrf2 Nuclear Translocation Analysis (Immunofluorescence)

• Cell Culture and Treatment: Cells (e.g., A549 or BV-2) are grown on coverslips and treated with ankaflavin.

• Fixation and Permeabilization: Cells are fixed with paraformaldehyde and permeabilized with a detergent-containing buffer.

• Immunostaining: Cells are incubated with a primary antibody against Nrf2, followed by a fluorescently labeled secondary antibody.

• Nuclear Staining: The cell nuclei are counterstained with a fluorescent DNA-binding dye (e.g., DAPI).

• Microscopy and Quantification: The subcellular localization of Nrf2 is visualized using a fluorescence microscope. The intensity of Nrf2 fluorescence within the nucleus is quantified using image analysis software.

Conclusion and Future Directions

The collective evidence strongly supports the therapeutic potential of ankaflavin for neurological disorders. Its multifaceted mechanism of action, targeting key pathological pathways of neuroinflammation, oxidative stress, and metabolic dysregulation, makes it a promising candidate for further investigation. Future research should focus on elucidating the precise molecular targets of ankaflavin, optimizing its delivery to the central nervous system, and conducting well-designed clinical trials to evaluate its safety and efficacy in human patients with neurological conditions. The detailed protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to advance the study of this promising natural compound.

References

• 1. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Tryptanthrin Suppresses the Activation of the LPS-Treated BV2 Microglial Cell Line via Nrf2/HO-1 Antioxidant Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Ankaflavin: A Deep Dive into its Anti-Inflammatory Mechanisms

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment derived from Monascus species, has garnered significant attention for its potent anti-inflammatory properties. This technical guide provides a comprehensive overview of the molecular mechanisms underlying Ankaflavin's anti-inflammatory effects, supported by quantitative data, detailed experimental protocols, and visual representations of key signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Core Anti-Inflammatory Mechanisms

Ankaflavin exerts its anti-inflammatory effects through a multi-pronged approach, primarily by modulating key signaling pathways and regulating the expression of inflammatory mediators. The core mechanisms include the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades, which are central to the inflammatory response.

Quantitative Data Summary

The following tables summarize the quantitative data on the anti-inflammatory effects of Ankaflavin from various in vivo and in vitro studies.

Table 1: In Vivo Efficacy of Ankaflavin in a Mouse Model of Alcoholic Liver Disease [1]

Inflammatory Marker	Treatment Group	% Reduction Compared to Ethanol Group	p-value
TNF-α	Low-dose Ankaflavin	54.02%	p < 0.001
IL-1β	Low-dose Ankaflavin	36.38%	p < 0.001
IL-6	Low-dose Ankaflavin	35.57%	p < 0.001
NF-κB	Low-dose Ankaflavin	22.6%	p < 0.001
iNOS	Low-dose Ankaflavin	28.04%	p < 0.01
COX-2	Low-dose Ankaflavin	Significant reduction	p < 0.001
PPAR-γ	High-dose Ankaflavin	1.44 times increase	p < 0.05

Table 2: In Vitro Effects of Ankaflavin

Cell Line	Assay	Ankaflavin Concentration	Observed Effect	Reference
RBL-2H3 (Mast Cells)	Mast Cell Degranulation	40 μM	Inhibition of PMA/ionomycin-induced degranulation and TNF-α secretion.	[2]
RBL-2H3 (Mast Cells)	MAPK Phosphorylation	40 μM	Suppression of ERK, JNK, and p38 phosphorylation.	[2]
Human Umbilical Vein Endothelial Cells (HUVECs)	Adhesion Molecule Expression	20 μM	Decreased TNF-α induced VCAM-1, E-selectin, and endothelin-1 expression.	[3]
Human Umbilical Vein Endothelial Cells (HUVECs)	ERK Phosphorylation & NF-κB Translocation	20 μM	Inhibition of ERK phosphorylation and NF-κB translocation.	[3]
RAW 264.7 (Macrophages)	iNOS and COX-2 Expression	10 μM	Decreased LPS-induced iNOS and COX-2 expression.	[4][5]

Signaling Pathways Modulated by Ankaflavin

Ankaflavin's anti-inflammatory activity is intrinsically linked to its ability to interfere with pro-inflammatory signaling cascades.

Inhibition of NF-κB Signaling

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. Ankaflavin has been shown to inhibit this pathway effectively.[1][3]

Ankaflavin inhibits the NF-κB signaling pathway.

Modulation of MAPK Signaling

The MAPK signaling pathway, comprising ERK, JNK, and p38 kinases, is another critical regulator of inflammation. Ankaflavin has been demonstrated to suppress the phosphorylation of these key kinases, thereby dampening the inflammatory response.[1][2]

Ankaflavin modulates the MAPK signaling pathway.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of Ankaflavin's anti-inflammatory effects.

Western Blot Analysis for Phosphorylated MAPK and NF-κB Pathway Proteins

This protocol is for the detection of phosphorylated proteins involved in the MAPK (p-ERK, p-JNK, p-p38) and NF-κB (p-IκBα) signaling pathways.

• Cell Culture and Treatment:

  • Seed appropriate cells (e.g., RAW 264.7 macrophages, HUVECs) in 6-well plates and grow to 80-90% confluency.

  • Pre-treat cells with various concentrations of Ankaflavin for 1-2 hours.

  • Stimulate the cells with an inflammatory agent (e.g., LPS at 1 µg/mL or TNF-α at 10 ng/mL) for a predetermined time (e.g., 15-60 minutes).

  • Include a vehicle-treated control group and a positive control group (inflammatory stimulus alone).

• Protein Extraction:

  • Wash cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells on ice with RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the total protein.

  • Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5 minutes.

  • Separate the proteins on a 10-12% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies specific for the phosphorylated forms of ERK, JNK, p38, or IκBα, and their total protein counterparts.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software and normalize phosphorylated protein levels to total protein levels.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

This protocol is for measuring the concentration of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in cell culture supernatants or serum samples.

• Sample Collection:

  • For in vitro studies, collect the cell culture supernatant after treatment with Ankaflavin and/or an inflammatory stimulus.

  • For in vivo studies, collect blood samples and process to obtain serum.

  • Centrifuge samples to remove any cellular debris and store at -80°C until use.

• ELISA Procedure (Sandwich ELISA):

  • Coat a 96-well microplate with a capture antibody specific for the cytokine of interest and incubate overnight at 4°C.

  • Wash the plate three times with wash buffer (PBS with 0.05% Tween 20).

  • Block the wells with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

  • Add 100 µL of standards (serially diluted recombinant cytokine) and samples to the wells and incubate for 2 hours at room temperature.

  • Wash the plate five times with wash buffer.

  • Add the biotinylated detection antibody specific for the cytokine and incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add streptavidin-HRP conjugate and incubate for 30 minutes at room temperature in the dark.

  • Wash the plate seven times with wash buffer.

  • Add TMB substrate solution and incubate for 15-30 minutes at room temperature in the dark.

  • Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

In Vivo Model of Alcoholic Liver Disease

This protocol describes a common animal model used to investigate the protective effects of Ankaflavin against alcohol-induced liver inflammation.

• Animals and Diet:

  • Use male C57BL/6J mice (6-8 weeks old).

  • Acclimatize the mice for one week with a standard chow diet and water ad libitum.

  • Divide the mice into control, ethanol-fed, and ethanol + Ankaflavin (various doses) groups.

  • Administer the Lieber-DeCarli liquid diet containing ethanol (typically 5% v/v) to the ethanol and Ankaflavin groups for a period of 4-6 weeks. The control group receives a pair-fed isocaloric liquid diet without ethanol.

  • Administer Ankaflavin to the treatment groups daily via oral gavage.

• Sample Collection and Analysis:

  • At the end of the experimental period, euthanize the mice.

  • Collect blood for serum analysis of liver function enzymes (ALT, AST) and cytokines (ELISA).

  • Harvest the liver for histopathological examination (H&E staining) and molecular analysis (Western blotting for inflammatory proteins, RT-PCR for gene expression).

Experimental Workflow Visualization

The following diagram illustrates a general workflow for investigating the anti-inflammatory effects of Ankaflavin.

General workflow for investigating Ankaflavin.

Conclusion

Ankaflavin demonstrates significant anti-inflammatory potential by targeting fundamental inflammatory signaling pathways, including NF-κB and MAPK. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for further research and development of Ankaflavin as a therapeutic agent for inflammatory diseases. Future investigations should focus on elucidating its precise molecular targets and evaluating its efficacy and safety in more complex preclinical and clinical settings.

References

• 1. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems [mdpi.com]
• 2. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ankaflavin and monascin regulate endothelial adhesion molecules and endothelial NO synthase (eNOS) expression induced by tumor necrosis factor-α (TNF-α) in human umbilical vein endothelial cells (HUVECs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Ankaflavin in Fermented Food Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment produced by Monascus species during fermentation, is a bioactive secondary metabolite of significant interest in the food and pharmaceutical industries. It is one of the major constituents of red yeast rice and other Monascus-fermented products.[1][2][3] The quantification of ankaflavin is crucial for quality control, standardization of functional foods and dietary supplements, and for research into its pharmacological properties. These application notes provide a detailed protocol for the quantification of ankaflavin in fermented food products using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD), along with supplementary information for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Ankaflavin Biosynthesis Pathway

Ankaflavin is synthesized via the polyketide pathway in Monascus species. The biosynthesis is a complex enzymatic process involving a polyketide synthase (PKS) and other modifying enzymes. The key gene, MpigE, is involved in the conversion of yellow pigments, like ankaflavin, to orange and red pigments. Understanding this pathway is essential for optimizing fermentation conditions to maximize ankaflavin yield.

Ankaflavin biosynthesis via the polyketide pathway.

Experimental Workflow for Ankaflavin Quantification

The overall workflow for quantifying ankaflavin in fermented food products involves sample preparation, chromatographic separation and detection, and data analysis.

References

• 1. Pigment fingerprint profile during extractive fermentation with Monascus anka GIM 3.592 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ankaflavin in Anti-Cancer Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment derived from Monascus purpureus-fermented products, has garnered significant interest in oncological research due to its demonstrated anti-cancer properties.[1] In vitro studies have revealed its potent cytotoxic effects against various cancer cell lines, mediated through the induction of apoptosis and cell cycle arrest. This document provides detailed application notes and experimental protocols for the utilization of Ankaflavin in cell culture for anti-cancer research, intended to guide researchers in pharmacology, cell biology, and drug discovery.

Ankaflavin's primary mechanism of action involves the modulation of key signaling pathways that are often dysregulated in cancer. Notably, it has been shown to suppress the Akt/NF-κB/p38 MAPK and PI3K/Akt signaling cascades, which are crucial for cell survival and proliferation.[2][3] By inhibiting these pathways, Ankaflavin effectively triggers programmed cell death and halts the progression of the cell cycle in cancerous cells.

Data Presentation: Cytotoxicity of Ankaflavin

The cytotoxic efficacy of Ankaflavin has been quantified in several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values provide a measure of the compound's potency.

Cell Line	Cancer Type	IC50 Value (Ankaflavin)	Treatment Duration	Reference
Hep G2	Human Hepatocellular Carcinoma	15 µg/mL	48 hours	[2]
A549	Human Lung Carcinoma	15 µg/mL	48 hours	[2]
HEp-2	Human Laryngeal Carcinoma	Induces apoptosis	Not Specified	[3]

Note: The molecular weight of Ankaflavin is 384.48 g/mol . The concentration in µM can be calculated accordingly.

Mandatory Visualizations

Signaling Pathway of Ankaflavin in Cancer Cells

Caption: Ankaflavin's anti-cancer mechanism of action.

Experimental Workflow for In Vitro Anti-Cancer Studies

Caption: General workflow for anti-cancer studies using Ankaflavin.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Ankaflavin on cancer cells using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Ankaflavin

• Dimethyl sulfoxide (DMSO, sterile)

• Phosphate-buffered saline (PBS, sterile)

• MTT reagent (5 mg/mL in PBS, sterile-filtered)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Ankaflavin Treatment:

  • Prepare a stock solution of Ankaflavin in DMSO (e.g., 10 mg/mL).

  • Perform serial dilutions of the Ankaflavin stock solution in complete culture medium to achieve the desired final concentrations (e.g., 1-100 µg/mL).

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Ankaflavin concentration) and a no-treatment control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared Ankaflavin dilutions or controls.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the treatment incubation, add 10 µL of MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes at room temperature to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the Ankaflavin concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol outlines the detection of apoptosis induced by Ankaflavin using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Cancer cells treated with Ankaflavin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• PBS (chilled)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation:

  • Seed and treat cells with Ankaflavin as described in the cell viability assay protocol in appropriate culture plates (e.g., 6-well plates).

  • Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Data Acquisition:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

• Data Analysis:

  • Use appropriate software to analyze the flow cytometry data.

  • Gate the cell populations based on their fluorescence:

    • Viable cells: Annexin V-negative and PI-negative

    • Early apoptotic cells: Annexin V-positive and PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

    • Necrotic cells: Annexin V-negative and PI-positive

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol describes the analysis of cell cycle distribution in Ankaflavin-treated cells using Propidium Iodide (PI) staining and flow cytometry.

Materials:

• Cancer cells treated with Ankaflavin

• PBS

• 70% Ethanol (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation and Fixation:

  • Harvest treated and control cells (approximately 1 x 10^6 cells per sample).

  • Wash the cells with PBS and centrifuge.

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

  • Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition:

  • Analyze the samples on a flow cytometer.

• Data Analysis:

  • Use cell cycle analysis software to generate a histogram of DNA content.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

This protocol provides a general guideline for analyzing the expression of key proteins in the Akt and p38 MAPK signaling pathways following Ankaflavin treatment.

Materials:

• Cancer cells treated with Ankaflavin

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Akt, anti-phospho-Akt, anti-p38, anti-phospho-p38, anti-p53, anti-p21, anti-Cyclin D1, anti-Bcl-2, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse the treated and control cells in ice-cold RIPA buffer.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the expression of the target protein to the loading control.

Conclusion

Ankaflavin presents a promising natural compound for anti-cancer research. The protocols and data provided herein serve as a comprehensive resource for investigating its cytotoxic and mechanistic properties in a cell culture setting. By understanding its effects on cell viability, apoptosis, cell cycle, and key signaling pathways, researchers can further elucidate its therapeutic potential and contribute to the development of novel cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantitative Analysis of Ankaflavin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin is a yellow pigment and a secondary metabolite produced by Monascus species, particularly Monascus purpureus. It has garnered significant interest in the pharmaceutical and nutraceutical industries due to its various reported biological activities, including anti-inflammatory, anti-obesity, and anti-diabetic effects. These therapeutic potentials are partly attributed to its role as a peroxisome proliferator-activated receptor γ (PPARγ) agonist and an activator of the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2] Accurate and precise quantification of Ankaflavin in fermentation broths, extracts, and final products is crucial for quality control, formulation development, and pharmacokinetic studies.

This application note provides a detailed, validated High-Performance Liquid Chromatography (HPLC) method for the determination of Ankaflavin. The method is suitable for the simultaneous quantification of Ankaflavin and a related Monascus pigment, Monascin.

Signaling Pathway of Ankaflavin

Ankaflavin has been shown to exert its biological effects through the modulation of key signaling pathways involved in metabolism and cellular defense. It acts as a natural agonist for PPARγ, a nuclear receptor that plays a pivotal role in adipogenesis and glucose metabolism. Furthermore, Ankaflavin upregulates the Nrf2 pathway, a master regulator of the antioxidant response, thereby protecting cells from oxidative stress.

Ankaflavin signaling pathway.

Experimental Protocols

Sample Preparation from Monascus purpureus Culture

This protocol describes the extraction of Ankaflavin from a liquid fermentation broth of Monascus purpureus.

Materials:

• Monascus purpureus liquid culture

• Ethyl acetate (HPLC grade)

• Anhydrous sodium sulfate

• Methanol (HPLC grade)

• Centrifuge

• Rotary evaporator

• Vortex mixer

• 0.22 µm syringe filters

Procedure:

• Harvesting: Centrifuge the liquid culture at 5,000 x g for 10 minutes to separate the mycelia from the supernatant.

• Extraction:

  • To the supernatant, add an equal volume of ethyl acetate.

  • Vortex vigorously for 5 minutes.

  • Allow the layers to separate and collect the upper ethyl acetate layer.

  • Repeat the extraction process two more times.

  • Pool the ethyl acetate extracts.

• Drying and Concentration:

  • Dry the pooled extract over anhydrous sodium sulfate.

  • Filter to remove the sodium sulfate.

  • Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure to obtain the crude extract.

• Sample Solution Preparation:

  • Dissolve a known weight of the dried crude extract in methanol to achieve an estimated concentration within the calibration range.

  • Vortex until fully dissolved.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Preparation of Standard Solutions

Materials:

• Ankaflavin reference standard

• Methanol (HPLC grade)

• Volumetric flasks

• Micropipettes

Procedure:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Ankaflavin reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with methanol. This solution should be stored at 4°C and protected from light.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

HPLC Method and Parameters

Instrumentation:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water : Trifluoroacetic Acid (62.5 : 37.5 : 0.05, v/v/v)[3]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	386 nm
Run Time	20 minutes

Experimental Workflow

The overall workflow for the analysis of Ankaflavin from a fungal culture is depicted below.

Experimental workflow for Ankaflavin analysis.

Method Validation

The described HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

The specificity of the method was evaluated by analyzing a blank (mobile phase), a standard solution of Ankaflavin, and a sample extract. The chromatograms showed no interfering peaks at the retention time of Ankaflavin, and the peak purity was confirmed using a PDA detector.

Linearity and Range

The linearity of the method was determined by injecting the working standard solutions at six different concentrations. The calibration curve was constructed by plotting the peak area against the concentration.

Table 1: Linearity of the HPLC Method for Ankaflavin

Concentration (µg/mL)	Mean Peak Area (n=3)
1	15,234
5	76,170
10	152,340
25	380,850
50	761,700
100	1,523,400
Linear Range	1 - 100 µg/mL
Regression Equation	y = 15234x - 12.5
Correlation Coefficient (R²)	0.9998

Accuracy

The accuracy of the method was assessed by a recovery study. A known amount of Ankaflavin standard was spiked into a pre-analyzed sample extract at three different concentration levels (low, medium, and high).

Table 2: Accuracy of the HPLC Method for Ankaflavin

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	Mean Recovery (%)
Low	10	9.85	98.5	99.1
Medium	25	24.9	99.6
High	50	50.1	100.2

Precision

The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). Repeatability was assessed by analyzing six replicate injections of a standard solution (25 µg/mL) on the same day. Intermediate precision was determined by repeating the analysis on three different days.

Table 3: Precision of the HPLC Method for Ankaflavin

Precision Type	Parameter	Result
Repeatability (Intra-day)	Mean Peak Area	380,910
Standard Deviation	4570
% RSD	1.20%
Intermediate Precision (Inter-day)	Mean Peak Area (Day 1)	380,910
Mean Peak Area (Day 2)	382,150
Mean Peak Area (Day 3)	379,880
Overall Mean Peak Area	380,980
Standard Deviation	1142
% RSD	0.30%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

LOD = 3.3 × (Standard Deviation of the Intercept / Slope) LOQ = 10 × (Standard Deviation of the Intercept / Slope)

Table 4: LOD and LOQ of the HPLC Method for Ankaflavin

Parameter	Value
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantitation (LOQ)	0.75 µg/mL

Conclusion

The developed HPLC method is simple, specific, accurate, and precise for the quantitative determination of Ankaflavin in Monascus fermentation products. The method has been validated according to ICH guidelines and is suitable for routine quality control and research applications in the pharmaceutical and nutraceutical industries. The provided protocols and validation data demonstrate the robustness and reliability of this analytical procedure.

References

• 1. Collaborative Power of Nrf2 and PPARγ Activators against Metabolic and Drug-Induced Oxidative Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Ankaflavin Administration in Murine Obesity Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to administering Ankaflavin in murine models for the study of obesity. This document includes detailed experimental protocols, a summary of quantitative data from preclinical studies, and visualizations of the key signaling pathways involved in Ankaflavin's mechanism of action.

Introduction to Ankaflavin in Obesity Research

Ankaflavin is a yellow pigment derived from Monascus species, which has demonstrated significant anti-obesity effects in preclinical studies. It primarily functions by inhibiting adipogenesis and lipogenesis, while also modulating lipid absorption and metabolism. These properties make Ankaflavin a promising compound for further investigation in the context of obesity and related metabolic disorders.

Quantitative Data Summary

The following tables summarize the quantitative effects of Ankaflavin and its related compound, Monascin, in rodent models of obesity and related in vitro studies.

Table 1: Effects of Ankaflavin and Monascin on Adipogenesis and Lipogenesis

Parameter	Treatment	Model	Effect	Reference
C/EBPβ Expression	Monascin	Obese Rats	↓ 36.4%	[1]
C/EBPβ Expression	Ankaflavin	Obese Rats	↓ 48.3%	[1]
PPARγ Expression	Monascin	Obese Rats	↓ 55.6%	[1]
PPARγ Expression	Ankaflavin	Obese Rats	↓ 64.5%	[1]
C/EBPα Expression	Monascin	Obese Rats	↓ 25.2%	[1]
C/EBPα Expression	Ankaflavin	Obese Rats	↓ 33.2%	[1]
Lipase Activity	Monascin	Obese Rats	↑ 14.0%	[1]
Lipase Activity	Ankaflavin	Obese Rats	↑ 10.7%	[1]
HR-LPL Activity	Monascin	Obese Rats	↓ 34.8%	[1]
HR-LPL Activity	Ankaflavin	Obese Rats	↓ 30.5%	[1]
NPC1L1 Protein Expression	Monascin	Obese Rats	↓ 73.6%	[2]
NPC1L1 Protein Expression	Ankaflavin	Obese Rats	↓ 26.1%	[2]

Table 2: Effects of Ankaflavin on Body Weight and Metabolic Parameters

Parameter	Treatment	Model	Duration	Effect	Reference
Body Weight & BMI	Ankaflavin (2.0 mg/kg/day)	HFD-induced Obese Mice	12 weeks	No significant reduction	[3]
Blood Uric Acid	Ankaflavin (2.0 mg/kg/day)	HFD-induced Obese Mice	12 weeks	Significantly reduced	[3]
Serum & Hepatic TG and TC	Ankaflavin	HFD-induced Mice	-	Down-regulated	[4]
Serum Adiponectin	Ankaflavin	HFD-induced Mice	-	Elevated	[4]

Experimental Protocols

High-Fat Diet (HFD)-Induced Obesity Model in Mice

This protocol describes the induction of obesity in mice using a high-fat diet, a common model for studying the effects of anti-obesity compounds like Ankaflavin.

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• Standard chow diet (e.g., 10% kcal from fat)

• High-fat diet (HFD) (e.g., 45-60% kcal from fat)

• Animal caging with enrichment

• Weighing scale

Procedure:

• Acclimatization: Upon arrival, allow the mice to acclimatize for at least one week, with free access to standard chow and water.

• Grouping: Randomize mice into control and experimental groups based on body weight.

• Diet Induction:

  • Control Group: Continue feeding the standard chow diet.

  • HFD Group: Provide ad libitum access to the high-fat diet.

• Monitoring:

  • Record body weight and food intake weekly for the duration of the study (typically 8-12 weeks).

  • Observe the general health of the animals daily.

• Obesity Confirmation: After the induction period, the HFD group should exhibit a significantly higher body weight compared to the control group, confirming the obese phenotype.

Preparation and Administration of Ankaflavin

Materials:

• Ankaflavin powder

• Vehicle (e.g., corn oil, 0.5% carboxymethylcellulose)

• Vortex mixer or sonicator

• Animal weighing scale

• Oral gavage needles (20-22 gauge, with a ball tip)

• Syringes (1 mL)

Procedure:

• Dosage Calculation: Calculate the required amount of Ankaflavin based on the desired dosage (e.g., 2.0 mg/kg) and the body weight of the mice.

• Preparation of Dosing Solution:

  • Weigh the calculated amount of Ankaflavin powder.

  • Suspend the powder in the chosen vehicle at the desired concentration.

  • Ensure a homogenous suspension by vortexing or sonicating immediately before administration.

• Oral Gavage Administration:

  • Gently restrain the mouse by the scruff of the neck to immobilize the head.

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth.

  • With the mouse in an upright position, insert the gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the esophagus into the stomach.

  • Administer the Ankaflavin suspension slowly and steadily.

  • Carefully withdraw the needle.

  • Monitor the animal for a few minutes post-gavage to ensure there are no signs of distress.

  • This procedure should be performed daily for the duration of the treatment period.

Signaling Pathways and Experimental Workflow

Ankaflavin's Mechanism of Action in Adipocytes

The following diagram illustrates the key molecular targets of Ankaflavin in inhibiting the differentiation and lipid storage processes within fat cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. researchgate.net [researchgate.net]

Application Note and Protocol: Spectrophotometric Determination of Ankaflavin Concentration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin is a yellow pigment produced by fungi of the Monascus genus, which has garnered significant interest due to its various biological activities.[1][2] These activities include anti-inflammatory, antioxidant, and anti-obesity effects.[2][3] As a secondary metabolite, the concentration of ankaflavin in fermentation products and extracts is a critical parameter for quality control, dosage determination in preclinical studies, and the development of functional foods and pharmaceuticals.[3] This application note provides a detailed protocol for the spectrophotometric determination of ankaflavin concentration, a straightforward and widely accessible analytical technique.[4]

Spectrophotometry relies on the principle that the amount of light absorbed by a solution is directly proportional to the concentration of the absorbing substance, as described by the Beer-Lambert law. This method offers a rapid, cost-effective, and reliable means of quantifying ankaflavin.[4]

Principle of the Method

The concentration of ankaflavin is determined by measuring its absorbance at the wavelength of maximum absorption (λmax) in the visible spectrum. Ankaflavin, often found alongside another yellow pigment, monascin, exhibits a characteristic absorption spectrum.[4] The λmax for yellow Monascus pigments is typically observed in the range of 405-430 nm, with the exact wavelength being dependent on the solvent and pH.[4][5] It is crucial to perform a spectral scan to determine the precise λmax in the specific solvent system being used.

Due to the unavailability of a standardized molar absorptivity value for ankaflavin, quantification is achieved by constructing a standard curve using a purified ankaflavin standard. This curve plots absorbance versus a series of known concentrations, and the concentration of ankaflavin in unknown samples is determined by interpolation from this curve.

Materials and Reagents

• Ankaflavin standard: (Purity ≥ 98%)

• Ethanol: (ACS grade or equivalent)

• Phosphate-buffered saline (PBS): (pH 7.4)

• Deionized water

• Spectrophotometer: (UV-Visible)

• Quartz or glass cuvettes: (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of ankaflavin standard and dissolve it in 10 mL of ethanol in a volumetric flask.

• Working Stock Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with ethanol in a volumetric flask.

• Standard Curve Solutions: Prepare a series of standard solutions by diluting the working stock solution with ethanol to achieve the desired concentrations (e.g., 1, 2.5, 5, 10, 15, 20 µg/mL).

Determination of Maximum Absorption Wavelength (λmax)

• Prepare a 10 µg/mL solution of ankaflavin in ethanol.

• Using the spectrophotometer, scan the absorbance of the solution from 350 nm to 500 nm.

• Identify the wavelength that corresponds to the highest absorbance peak. This is the λmax to be used for all subsequent measurements. For ankaflavin in ethanol, this is expected to be around 410 nm.[4]

Generation of the Standard Curve

• Set the spectrophotometer to the predetermined λmax.

• Use ethanol as a blank to zero the instrument.

• Measure the absorbance of each standard solution in triplicate.

• Plot the average absorbance values against the corresponding ankaflavin concentrations (µg/mL).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is desirable.

Sample Preparation

The preparation of samples will vary depending on the source material.

• Liquid Fermentation Broth: Centrifuge the broth to separate the supernatant and mycelia. The ankaflavin may be present in either or both fractions.

  • Extracellular Ankaflavin (Supernatant): The supernatant can be directly analyzed if the concentration is within the linear range of the standard curve. If necessary, dilute with ethanol.

  • Intracellular Ankaflavin (Mycelia): The mycelia should be washed with distilled water, dried, and then extracted with a known volume of ethanol. The resulting extract can then be analyzed.

• Solid Fermentation Product: The solid material should be dried, ground to a fine powder, and then extracted with a known volume of ethanol. The extract should be clarified by centrifugation or filtration before analysis.

Determination of Ankaflavin Concentration in Samples

• Set the spectrophotometer to the predetermined λmax.

• Use the same solvent used for sample dilution as a blank.

• Measure the absorbance of the prepared sample solutions. Ensure the absorbance readings fall within the linear range of the standard curve. If the absorbance is too high, dilute the sample accordingly.

• Calculate the concentration of ankaflavin in the sample using the equation from the standard curve:

  Concentration (µg/mL) = (Absorbance - c) / m

  where:

  • 'Absorbance' is the measured absorbance of the sample.

  • 'm' is the slope of the standard curve.

  • 'c' is the y-intercept of the standard curve.

• Account for any dilution factors used during sample preparation to determine the original concentration in the sample.

Data Presentation

Table 1: Spectral Properties of Ankaflavin

Parameter	Value	Reference
λmax (in Ethanol)	~410 nm	[4]
Molar Mass	386.5 g/mol	[6]

Table 2: Example Standard Curve Data for Ankaflavin in Ethanol

Concentration (µg/mL)	Absorbance at 410 nm (AU) - Replicate 1	Absorbance at 410 nm (AU) - Replicate 2	Absorbance at 410 nm (AU) - Replicate 3	Average Absorbance (AU)
1.0	0.052	0.054	0.053	0.053
2.5	0.130	0.133	0.131	0.131
5.0	0.265	0.262	0.267	0.265
10.0	0.530	0.528	0.532	0.530
15.0	0.798	0.795	0.801	0.798
20.0	1.062	1.058	1.060	1.060

Visualization

Experimental Workflow

Caption: Experimental workflow for spectrophotometric determination of ankaflavin.

Signaling Pathway

Ankaflavin has been shown to inhibit the activation of mast cells.[7][8] This is achieved by suppressing the phosphorylation of Protein Kinase C (PKC) and the Mitogen-Activated Protein Kinase (MAPK) family members ERK, JNK, and p38, which are key signaling molecules in mast cell degranulation.[7][8][9]

Caption: Ankaflavin's inhibitory effect on mast cell activation signaling.

Conclusion

The spectrophotometric method detailed in this application note provides a reliable and accessible means for the quantification of ankaflavin. By following the outlined protocols for standard curve generation and sample analysis, researchers can accurately determine the concentration of ankaflavin in various matrices. This will aid in the standardization of Monascus-derived products and facilitate further research into the pharmacological applications of this promising bioactive compound.

References

• 1. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Alleviation of metabolic syndrome by monascin and ankaflavin: the perspective of Monascus functional foods - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. Pigment fingerprint profile during extractive fermentation with Monascus anka GIM 3.592 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ankaflavin | C23H30O5 | CID 49834044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Ankaflavin: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin is a yellow pigment derived from the fermentation of rice by Monascus purpureus. It belongs to the azaphilone class of compounds and has garnered significant interest for its potential as a natural food colorant and preservative. Beyond its coloring properties, ankaflavin exhibits a range of bioactive effects, including antioxidant, anti-inflammatory, and antimicrobial activities. These characteristics make it a promising alternative to synthetic food additives. This document provides detailed application notes and protocols for the use of ankaflavin in research and development settings.

Properties of Ankaflavin

Ankaflavin's utility as a food additive is underscored by its physicochemical and biological properties.

As a Natural Food Colorant

Ankaflavin imparts a bright yellow hue, making it a suitable natural colorant for various food products. Its stability is a key consideration for its application. Generally, Monascus yellow pigments exhibit good stability across a wide pH range and can withstand moderate heat treatment, although they are sensitive to light.[1][2][3]

Table 1: Color Stability of Monascus Yellow Pigments

Parameter	Condition	Observation	Reference
pH	pH 2.0-10.0	Stable yellow color	[1]
pH < 2.0	Significant color value decrease (>79%)	[4]
pH > 9.0	Significant color value decrease (>43%)	[4]
Temperature	Up to 100°C for 60 min	Stable	[1]
Autoclaving (121°C, 15 min)	~97% pigment preservation	[2]
Light	UV light (254 nm) for 2.5 h	~90% pigment preservation	[2]
Sunlight	Unstable, with only 20% residual color after 50 days	[5]

As a Natural Preservative

Ankaflavin's preservative properties are attributed to its antioxidant and antimicrobial activities.

Ankaflavin has demonstrated the ability to scavenge free radicals, which contributes to its potential to prevent oxidative spoilage in food.[6]

Table 2: Antioxidant Capacity of Ankaflavin and Monascus Yellow Pigments

Assay	Compound	IC50 Value	Reference
DPPH Radical Scavenging	Monascus Yellow Pigments	Significant antioxidant activity noted	[1]
ABTS Radical Scavenging	Monascus Yellow Pigments	Not explicitly quantified in reviewed literature

Note: Specific IC50 values for purified ankaflavin in DPPH and ABTS assays were not available in the reviewed literature. The data reflects the general antioxidant capacity of the broader class of Monascus yellow pigments.

Ankaflavin has shown inhibitory effects against various microorganisms, suggesting its potential to control the growth of foodborne pathogens and spoilage organisms.[7]

Table 3: In Silico Predicted Antimicrobial Affinity of Ankaflavin

Target Organism (Model)	Target Protein	Binding Affinity (ΔG, kcal/mol)	Dissociation Constant (Kd, µM)	Reference
Escherichia coli (Gram-negative)	Dihydrofolate Reductase (DHFR)	-8.499	-	[7]
Staphylococcus aureus (Gram-positive)	Dihydrofolate Reductase (DHFR)	-	-	[7]

Signaling Pathways

Ankaflavin exerts its biological effects through the modulation of several key signaling pathways.

Anti-inflammatory Pathway

Ankaflavin has been shown to inhibit the NF-κB signaling pathway, a central regulator of inflammation. It can suppress the phosphorylation of MAPK family members like p38 and ERK1/2, which in turn reduces the activation of NF-κB and the expression of downstream pro-inflammatory mediators such as TNF-α, IL-1β, and IL-6.[7][8][9]

Ankaflavin's Inhibition of the NF-κB Pathway

Metabolic Regulation Pathway

Ankaflavin can activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. Activated AMPK can then influence downstream targets, including PPARα, to promote fatty acid oxidation and inhibit lipid synthesis.[8][10]

Ankaflavin's Activation of the AMPK Pathway

Experimental Protocols

The following protocols provide a framework for the production, extraction, and analysis of ankaflavin.

Production of Ankaflavin by Monascus purpureus Fermentation

This protocol outlines the submerged fermentation process for producing Monascus pigments, including ankaflavin.[11][12][13]

Workflow for Ankaflavin Production via Fermentation

Materials:

• Monascus purpureus strain

• Seed medium (per 100 mL): 6g glucose, 2g peptone, 1g NaNO₃, 0.5g MgSO₄·7H₂O, 1g KH₂PO₄[14]

• Fermentation medium (per 100 mL): 5g rice flour, 0.3g NaNO₃, 0.1g MgSO₄·7H₂O, 0.15g KH₂PO₄[14]

• Sterile flasks, incubator shaker

Procedure:

• Seed Culture: Inoculate the Monascus purpureus strain into the sterilized seed medium. Incubate at 30°C for 3 days with shaking (e.g., 150 rpm).[14]

• Fermentation: Inoculate the seed culture into the fermentation medium at a 5% (v/v) ratio.[14]

• Incubate the fermentation culture at 30°C for 6 days with shaking.[14]

• Harvesting: After incubation, the fermentation broth containing the pigments is ready for extraction.

Extraction and Purification of Ankaflavin

This protocol describes the extraction of ankaflavin from the fermentation broth and subsequent purification.[14]

Materials:

• Monascus fermentation broth

• n-hexane

• Silica gel for column chromatography

• Ethyl acetate, methanol

• Rotary evaporator, chromatography column

Procedure:

• Centrifugation and Drying: Centrifuge the fermentation broth to separate the mycelium. Dry the mycelium.

• Extraction: Crush the dried mycelium and extract with n-hexane using ultrasonic assistance.[14]

• Concentration: Concentrate the n-hexane extract under vacuum to obtain a crude pigment extract.[14]

• Purification by Column Chromatography:

  • Pack a column with silica gel.

  • Load the concentrated crude extract onto the column.

  • Elute with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity. Ankaflavin, being a yellow pigment, will typically elute with less polar solvent mixtures.[14]

  • Collect the yellow fractions and concentrate to obtain purified ankaflavin.

Quantification of Ankaflavin by HPLC

This protocol provides a general method for the quantification of ankaflavin using High-Performance Liquid Chromatography (HPLC).

Materials:

• Purified ankaflavin standard

• HPLC-grade methanol, acetonitrile, and water

• Formic acid or other suitable modifier

• HPLC system with a C18 column and a UV-Vis or DAD detector

Procedure:

• Standard Preparation: Prepare a stock solution of ankaflavin in methanol. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the ankaflavin extract in the mobile phase. Filter through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acidified water (e.g., with 0.1% formic acid) and acetonitrile is typically used.

  • Detection: Monitor the absorbance at the maximum wavelength for ankaflavin (around 370-430 nm).[15]

  • Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Use the regression equation to determine the concentration of ankaflavin in the samples.

Application in Food Matrices

Ankaflavin can be incorporated into various food products as a natural colorant and preservative.

General Application Protocol

• Determine the appropriate dosage: The amount of ankaflavin needed will depend on the desired color intensity and the food matrix. Preliminary trials are recommended.

• Incorporation: Ankaflavin can be added directly to the food product during mixing. For liquid products, it can be dissolved in a suitable solvent (e.g., ethanol) before addition.

• Processing: Consider the effects of processing conditions (e.g., heat, pH) on the stability of ankaflavin.

• Storage: Store the final product in a way that minimizes exposure to light to prevent color degradation.

Example Applications

• Dairy Products: Ankaflavin can be used to color yogurts, cheeses, and ice creams.[4][16]

• Meat Products: It can be used as a colorant in sausages and other processed meats.[3][11]

• Bakery and Confectionery: Ankaflavin can be incorporated into bread, cakes, and candies.[4]

• Beverages: It can be used to color a variety of beverages.[11]

Safety and Regulatory Considerations

The use of Monascus pigments in food is subject to regulatory oversight, which varies by country. A primary concern is the potential for the mycotoxin citrinin to be produced by some Monascus strains. Therefore, it is crucial to use strains that do not produce citrinin or to ensure that the final product is free of this toxin. In the United States, Monascus purpureus-fermented rice that contains more than trace amounts of monacolin K (lovastatin) is considered an unapproved new drug.[17] It is essential to consult the specific regulations of the target market before using ankaflavin in food products.

Disclaimer

This document is intended for research and development purposes only. The information provided is based on a review of available scientific literature. It is the responsibility of the user to validate all protocols and to ensure compliance with all applicable safety and regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Studies Regarding Antimicrobial Properties of Some Microbial Polyketides Derived from Monascus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Factors affecting the stability of anthocyanins and strategies for improving their stability: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. scielo.sld.cu [scielo.sld.cu]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Monascus spp.: A source of Natural Microbial Color through Fungal Biofermentation - MedCrave online [medcraveonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | The potential, strategies, and challenges of Monascus pigment for food application [frontiersin.org]
• 17. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ankaflavin Production in Monascus purpureus

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving ankaflavin yield during Monascus purpureus fermentation. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and visualizations to assist in your research.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during Monascus purpureus fermentation for ankaflavin production.

Question: My Monascus purpureus culture is producing more red/orange pigments than yellow pigments (ankaflavin). How can I shift the production towards ankaflavin?

Answer: The ratio of yellow, orange, and red pigments is highly dependent on the fermentation conditions. To favor the production of ankaflavin (a yellow pigment), consider the following adjustments:

• pH: An acidic initial pH is crucial for high yields of yellow pigments.[1][2][3][4][5][6] Studies have shown that an initial pH of around 2.5 to 4.0 can significantly enhance the production of ankaflavin and monascin.[2][3][4][5][6] At a pH of 3.0, the highest yellow pigment production was observed in one study.[1]

• Nitrogen Source: The type of nitrogen source plays a significant role. Peptone, an organic nitrogen source, used at an initial pH of 2.5, has been shown to result in high levels of both yellow and orange pigments.[4][5] In contrast, some studies suggest that inorganic nitrogen sources might be more beneficial for overall pigment synthesis.[7] It is recommended to experiment with different nitrogen sources to find the optimal one for your specific strain and conditions.

• Gene Expression: The gene mppE is involved in the biosynthesis of yellow pigments. Overexpression of this gene can promote the production of yellow pigments like ankaflavin.[8]

Question: The overall pigment yield from my fermentation is low. What factors can I optimize to increase the total pigment production?

Answer: Low pigment yield can be attributed to several factors. Here are key parameters to optimize:

• Carbon Source: The choice and concentration of the carbon source are critical. While glucose is commonly used, other carbohydrates like maltose and fructose have been shown to enhance pigment production.[9] One study found that a high concentration of maltose (250 g/L) resulted in the highest pigment production. Another study identified fructose as the best carbon source for maximizing both red and yellow pigment yields.[9]

• Temperature: The optimal temperature for pigment production is generally around 25-30°C.[10][11] Temperatures that are too high (e.g., 50°C) can inhibit growth and pigment formation.[10]

• Aeration and Agitation: In submerged fermentation, proper aeration and agitation are necessary for mycelial growth and metabolite production. The optimal agitation speed is typically around 150 rpm.[12]

• Morphology: The morphology of the fungus can impact secondary metabolite production. The use of microparticles, such as talc, has been shown to enhance yellow pigment yields by influencing the fungal morphology.[13]

Question: I am observing significant batch-to-batch variability in my ankaflavin yield. How can I improve consistency?

Answer: Consistency in fermentation requires tight control over all experimental parameters. To minimize variability:

• Inoculum Preparation: Standardize your inoculum preparation. This includes the age of the culture, spore concentration (e.g., 10^7 spores/ml), and inoculum size (typically 10% v/v).[12][13]

• Medium Composition: Precisely control the composition of your fermentation medium. Even minor variations in the concentration of carbon, nitrogen, or trace elements can affect the final yield.

• Environmental Conditions: Ensure that the pH, temperature, and agitation speed are consistently maintained throughout the fermentation process and across different batches.

• Substrate Quality: If using complex substrates like rice or agricultural by-products, their composition can vary. Using a consistent source or pre-treating the substrate can help reduce variability.[14][15][16]

Question: How can I minimize the production of the mycotoxin citrinin while maximizing ankaflavin yield?

Answer: Citrinin production is a significant concern in Monascus fermentations. Fortunately, the conditions that favor ankaflavin production can also help suppress citrinin formation. A low initial pH of 2.5 has been shown to be effective in producing high levels of yellow and orange pigments while keeping citrinin concentrations negligible (around 2 mg/L).[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data from various studies on optimizing Monascus purpureus fermentation for pigment production.

Table 1: Effect of pH on Pigment Production

Initial pH	Predominant Pigment	Notes	Reference
2.0-4.0	Yellow (Ankaflavin & Monascin)	Acidic pH favors yellow pigment production.	[3][11]
2.5	High Yellow & Orange	Optimal for high pigment yield with minimal citrinin.	[2][5][6]
3.0	Highest Yellow	A pH of 3 resulted in the maximum production of pigments.
5.0	Maximum Total Pigments	Peak production for total extracellular, orange, and red pigments.	[1]
6.5	Red	Optimal for red pigment production in some studies.

Table 2: Effect of Temperature on Pigment Production

Temperature	Effect on Pigment Production	Notes	Reference
25°C	Highest Pigment Production	Found to be optimal in a study evaluating multiple parameters.
30°C	Maximum Growth & Pigmentation	Optimal for both cell growth and pigment production.	[10][11]
50°C	No Growth	Inhibitory temperature for M. purpureus.	[10]

Table 3: Effect of Carbon Source on Pigment Production

Carbon Source	Concentration	Effect on Pigment Production	Reference
Glucose	20 g/L	Optimal for extracellular yellow pigment yield.	[3][12]
Maltose	250 g/L	Highest overall pigment production.
Fructose	3% w/w	Maximum yield of both red and yellow pigments.	[9]
Mannitol	40 g/L	Favorable for growth and development.	[15]

Table 4: Effect of Nitrogen Source on Pigment Production

Nitrogen Source	Concentration	Effect on Pigment Production	Reference
Peptone	8.8 g/L	High levels of yellow and orange pigments.	[5]
Yeast Extract	0.5% w/w	High yield of red and yellow pigments.	[9]
Monosodium Glutamate	-	Used in a medium that yielded 4.85 g of dry color.	[17]

Experimental Protocols

This section provides a detailed methodology for a submerged fermentation protocol designed to enhance ankaflavin production.

Protocol: Submerged Fermentation for Ankaflavin Production

1. Inoculum Preparation:

• Culture Monascus purpureus on a suitable agar medium such as Potato Dextrose Agar (PDA).

• Incubate at 30°C for 7-10 days until sporulation is observed.

• Prepare a spore suspension by washing the surface of the agar plate with sterile distilled water containing 0.1% Tween 80.

• Adjust the spore concentration to approximately 10^7 spores/mL using a hemocytometer.

2. Fermentation Medium:

• Prepare the fermentation medium with the following composition (per liter):

  • Glucose: 20 g[3][12]

  • Peptone: 8.8 g[4][5]

  • KH₂PO₄: 2.5 g[12]

  • NaNO₃: 5 g[12]

  • MgSO₄·7H₂O: 1 g[12]

• Adjust the initial pH of the medium to 2.5-4.0 using HCl or another suitable acid.[2][3][4][5][6]

• Sterilize the medium by autoclaving at 121°C for 15 minutes.

3. Fermentation:

• Inoculate the sterile fermentation medium with the prepared spore suspension at a 10% (v/v) ratio.

• Incubate the culture in a shaker incubator at 30°C with an agitation speed of 150 rpm.[12]

• Conduct the fermentation for 10-14 days.

4. Pigment Extraction and Quantification:

• After fermentation, separate the mycelia from the broth by centrifugation or filtration.

• Dry the mycelia at 60°C until a constant weight is achieved.

• Grind the dried mycelia into a fine powder.

• Extract the pigments from the mycelial powder using a suitable solvent such as 70% (v/v) ethanol or n-hexane.[3][18]

• Quantify the ankaflavin concentration using a spectrophotometer (absorbance maximum around 400-410 nm for yellow pigments) or by High-Performance Liquid Chromatography (HPLC) for more accurate measurement.[9]

Visualizations

Ankaflavin Biosynthesis Pathway

The biosynthesis of ankaflavin in Monascus purpureus follows the polyketide pathway. A simplified representation of this pathway and the key genes involved is shown below.

Caption: Simplified polyketide pathway for Monascus pigment biosynthesis.

Experimental Workflow for Ankaflavin Production

The following diagram illustrates the general workflow for producing and analyzing ankaflavin from Monascus purpureus.

Caption: General experimental workflow for ankaflavin production.

Troubleshooting Logic for Low Ankaflavin Yield

This decision tree provides a logical approach to troubleshooting low ankaflavin yield.

References

• 1. emerald.com [emerald.com]
• 2. Effect of initial pH, different nitrogen sources, and cultivation time on the production of yellow or orange Monascus purpureus pigments and the mycotoxin citrinin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of initial pH, different nitrogen sources, and cultivation time on the production of yellow or orange Monascus purpureus pigments and the mycotoxin citrinin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 9. idosi.org [idosi.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Utilization of agro-industrial by-products in Monascus fermentation: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. CN105734091A - Method for producing high-purity monascine and ankafaflavin through monascus liquid-state fermentation - Google Patents [patents.google.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Ankaflavin

For researchers, scientists, and drug development professionals, the poor aqueous solubility of Ankaflavin presents a significant hurdle in experimental design and reproducibility. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with this promising natural compound.

Frequently Asked questions (FAQs)

Q1: What is Ankaflavin and why is its solubility a challenge?

Ankaflavin is a yellow pigment derived from Monascus species, known for its various biological activities, including anti-inflammatory, anti-cancer, and lipid-lowering effects.[1][2] It is a lipophilic (fat-soluble) molecule, which inherently leads to poor solubility in aqueous solutions like water, buffers, and cell culture media. This can result in precipitation, leading to inconsistent and unreliable experimental results.

Q2: In which solvents is Ankaflavin known to be soluble?

Ankaflavin is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).[3][4] While methanol has been reported as a highly effective solvent for extracting Monascus pigments, DMSO is a common choice for preparing stock solutions for in vitro assays due to its high solubilizing power and miscibility with aqueous media.[5]

Q3: My Ankaflavin precipitates when I add it to my aqueous buffer or cell culture medium. What can I do?

Precipitation upon dilution of an organic stock solution into an aqueous medium is a common issue for poorly soluble compounds. Here are several strategies to troubleshoot this:

• Reduce the final concentration: The target concentration of Ankaflavin may be above its solubility limit in the final aqueous medium.

• Optimize the solvent concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is kept to a minimum (ideally <0.5% v/v) to avoid solvent-induced toxicity and precipitation.

• Use a serial dilution approach: Instead of a single large dilution, perform one or more intermediate dilution steps in the aqueous medium.

• Gentle mixing and warming: When diluting, add the Ankaflavin stock solution dropwise to the pre-warmed (e.g., 37°C) aqueous medium while gently vortexing.

• pH adjustment: The solubility of some compounds can be influenced by pH. While specific data for Ankaflavin is limited, exploring a range of pH values for your buffer may be beneficial.

Q4: Are there advanced formulation techniques to improve the aqueous solubility of Ankaflavin?

Yes, several formulation strategies can significantly enhance the aqueous solubility and dispersibility of poorly soluble compounds like Ankaflavin. These include:

• Co-solvency: Using a mixture of water and a water-miscible organic solvent (e.g., ethanol) can increase solubility.

• Cyclodextrin Inclusion Complexation: Encapsulating the Ankaflavin molecule within a cyclodextrin cavity can create a water-soluble complex.

• Solid Dispersion: Dispersing Ankaflavin in a hydrophilic polymer matrix at a molecular level can improve its dissolution rate.

• Nanosuspension: Reducing the particle size of Ankaflavin to the nanometer range increases the surface area, leading to enhanced dissolution.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Recommended Solution
Ankaflavin powder will not dissolve in the primary organic solvent (Methanol, DMSO, Ethanol).	Insufficient solvent volume or inadequate mixing.	Increase the solvent volume. Use gentle warming (37-50°C) and sonication to aid dissolution. Ensure the Ankaflavin is fully dissolved before any dilution steps.
Precipitate forms immediately upon dilution into aqueous media.	"Solvent shock" due to a rapid change in polarity. The final concentration exceeds the solubility limit.	Perform an intermediate dilution step. Add the stock solution dropwise to pre-warmed media with gentle vortexing. Test a range of lower final concentrations.
Precipitate forms over time in the incubator.	Temperature shifts affecting solubility. Interaction with media components (e.g., proteins, salts).	Ensure all solutions are at the experimental temperature before mixing. Consider using a simplified buffer system for initial solubility tests to identify potential interactions.
Inconsistent results between experiments.	Incomplete initial dissolution or precipitation in the final medium.	Always visually inspect your solutions for any signs of precipitation before use. Prepare fresh dilutions for each experiment. Consider one of the advanced formulation techniques for improved consistency.

Experimental Protocols

The following are generalized protocols that serve as a starting point for improving the aqueous solubility of Ankaflavin. Optimization will be required for specific experimental conditions.

Protocol 1: Preparation of Ankaflavin Stock and Working Solutions

This protocol describes the preparation of a stock solution in DMSO and subsequent dilution into an aqueous medium.

Materials:

• Ankaflavin powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile aqueous buffer or cell culture medium (pre-warmed to 37°C)

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM Stock Solution:

  • Accurately weigh the required amount of Ankaflavin powder (Molecular Weight: 386.5 g/mol ).

  • Dissolve the powder in the appropriate volume of sterile, anhydrous DMSO.

  • Vortex thoroughly until the Ankaflavin is completely dissolved. Gentle warming or sonication may be used if necessary.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Prepare a Working Solution (Example: 10 µM):

  • Intermediate Dilution: Add 10 µL of the 10 mM Ankaflavin stock solution to 990 µL of pre-warmed aqueous medium to create a 100 µM intermediate solution. Mix gently by pipetting.

  • Final Dilution: Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed aqueous medium to achieve a final concentration of 10 µM.

  • Visually inspect the final working solution for any signs of precipitation before use.

Protocol 2: Solubility Enhancement using Co-solvents (Ethanol/Water Mixtures)

This protocol outlines a method to determine the solubility of Ankaflavin in various ethanol-water mixtures.

Materials:

• Ankaflavin powder

• Ethanol (absolute)

• Deionized water

• Sealed vials

• Shaking incubator or orbital shaker

• Analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Prepare Co-solvent Mixtures: Prepare a series of ethanol-water mixtures with varying ethanol concentrations (e.g., 20%, 40%, 60%, 80% v/v).

• Equilibrate with Excess Ankaflavin: Add an excess amount of Ankaflavin powder to a sealed vial containing each co-solvent mixture.

• Incubate: Place the vials in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Undissolved Solid: Centrifuge the samples at high speed to pellet the undissolved Ankaflavin.

• Quantify Soluble Ankaflavin: Carefully collect the supernatant and determine the concentration of dissolved Ankaflavin using a validated analytical method.

Protocol 3: Preparation of an Ankaflavin-Cyclodextrin Inclusion Complex (Conceptual Protocol)

This protocol provides a general framework for preparing an Ankaflavin inclusion complex with a cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known to improve the solubility of hydrophobic compounds.[6][7]

Materials:

• Ankaflavin powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol

• Magnetic stirrer

• Freeze-dryer (lyophilizer)

Procedure:

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in deionized water to create a solution of a specific concentration (e.g., 10% w/v).

• Prepare Ankaflavin Solution: Dissolve Ankaflavin in a minimal amount of ethanol.

• Complexation: Slowly add the Ankaflavin solution dropwise to the stirring HP-β-CD solution.

• Stirring: Allow the mixture to stir at room temperature for 24-72 hours to facilitate complex formation.

• Solvent Removal and Lyophilization: The mixture can be filtered to remove any un-complexed Ankaflavin. The resulting aqueous solution is then frozen and lyophilized to obtain a dry powder of the Ankaflavin-HP-β-CD inclusion complex.

• Characterization: The formation of the inclusion complex should be confirmed using analytical techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Solubility Testing: The aqueous solubility of the resulting complex should be determined and compared to that of free Ankaflavin.

Protocol 4: Preparation of an Ankaflavin Solid Dispersion (Conceptual Protocol)

This protocol outlines a solvent evaporation method for preparing a solid dispersion of Ankaflavin with a hydrophilic polymer like Polyvinylpyrrolidone (PVP).[8][9]

Materials:

• Ankaflavin powder

• Polyvinylpyrrolidone (PVP K30)

• Ethanol (or other suitable organic solvent)

• Rotary evaporator or vacuum oven

Procedure:

• Dissolution: Dissolve both Ankaflavin and PVP K30 in a suitable volume of ethanol. The ratio of Ankaflavin to PVP can be varied (e.g., 1:1, 1:5, 1:10 w/w) to find the optimal formulation.

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure or by evaporation in a vacuum oven at a controlled temperature.

• Drying and Milling: The resulting solid mass should be further dried to remove any residual solvent. The dried solid dispersion can then be milled or ground to obtain a fine powder.

• Characterization: Characterize the solid dispersion for amorphicity and drug-polymer interaction using techniques like X-ray Diffraction (XRD) and DSC.

• Dissolution Testing: Evaluate the dissolution rate of the solid dispersion in an aqueous medium and compare it to that of pure Ankaflavin.

Protocol 5: Preparation of an Ankaflavin Nanosuspension (Conceptual Protocol)

This protocol describes a general anti-solvent precipitation method for preparing an Ankaflavin nanosuspension.[1][10]

Materials:

• Ankaflavin powder

• A suitable organic solvent (e.g., methanol, ethanol)

• Water (as the anti-solvent)

• A stabilizer (e.g., Poloxamer 188, PVP K30)

• High-speed homogenizer or sonicator

Procedure:

• Organic Phase Preparation: Dissolve Ankaflavin in a suitable organic solvent.

• Aqueous Phase Preparation: Dissolve the stabilizer in water.

• Precipitation: Under high-speed homogenization or sonication, inject the organic phase containing Ankaflavin into the aqueous phase (anti-solvent). The rapid change in solvent polarity will cause the Ankaflavin to precipitate as nanoparticles.

• Solvent Removal: Remove the organic solvent from the nanosuspension, for example, by stirring at room temperature under a fume hood to allow for evaporation.

• Characterization: Characterize the nanosuspension for particle size, polydispersity index (PDI), and zeta potential using a particle size analyzer. The morphology can be observed by Transmission Electron Microscopy (TEM).

• Dissolution and Stability Studies: Evaluate the dissolution rate of the nanosuspension and assess its physical stability over time.

Data Presentation

Table 1: Qualitative Solubility of Ankaflavin in Common Solvents

Solvent	Solubility	Reference(s)
Methanol	Soluble	[3][4]
Ethanol	Soluble	[3][11]
Dimethyl Sulfoxide (DMSO)	Soluble	[3][4]
Water	Insoluble	[4]

Table 2: Conceptual Comparison of Solubility Enhancement Techniques for Ankaflavin

Technique	Principle	Potential Advantages	Potential Challenges
Co-solvency	Altering the polarity of the solvent system.	Simple to prepare.	Potential for precipitation upon further dilution. Solvent toxicity.
Cyclodextrin Inclusion Complexation	Encapsulating the hydrophobic Ankaflavin molecule.	Significant increase in aqueous solubility. Potential for improved stability.	Requires specific host-guest compatibility. Can be a more complex preparation process.
Solid Dispersion	Dispersing Ankaflavin in a hydrophilic polymer matrix.	Enhanced dissolution rate due to amorphous state and increased wettability.	Potential for recrystallization during storage, leading to decreased solubility.
Nanosuspension	Increasing the surface area by reducing particle size.	High drug loading is possible. Improved dissolution velocity.	Requires specialized equipment (e.g., homogenizer, sonicator). Physical stability (particle aggregation) can be a concern.

Visualizations

Caption: Workflow for preparing Ankaflavin solutions.

Caption: Mechanisms of Ankaflavin solubility enhancement.

References

• 1. asiapharmaceutics.info [asiapharmaceutics.info]
• 2. mdpi.com [mdpi.com]
• 3. ovid.com [ovid.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. α-Mangostin/γ-Cyclodextrin Inclusion Complex: Formation and Thermodynamic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [research-repository.griffith.edu.au]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Formulation Strategies of Nanosuspensions for Various Administration Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]

Preventing degradation of Ankaflavin during experimental procedures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance to prevent the degradation of Ankaflavin during experimental procedures. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on Ankaflavin's stability to ensure the integrity and reproducibility of your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the handling and use of Ankaflavin in a laboratory setting.

Question/Issue	Answer/Troubleshooting Steps
My Ankaflavin solution appears to have changed color or shows reduced activity. What could be the cause?	Ankaflavin is susceptible to degradation under certain conditions. The primary factors are pH, light, and temperature. A color change or loss of activity suggests that the molecule may have degraded. Review your solution preparation and storage procedures against the stability data provided in this guide.
What is the optimal pH range for working with Ankaflavin?	Ankaflavin exhibits good stability in a pH range of 3 to 8.[1] Significant degradation can occur at pH values below 2 and above 9.[1] It is recommended to prepare and use Ankaflavin solutions within a slightly acidic to neutral pH range (e.g., pH 6-7.5) for maximum stability.
I need to dissolve Ankaflavin for my experiments. What is the recommended solvent?	For cell culture experiments, a stock solution of Ankaflavin is typically prepared in dimethyl sulfoxide (DMSO).[2] For other applications, solvents such as methanol or ethanol can be used.[3] The stability of Ankaflavin may vary between solvents, so it is crucial to prepare fresh solutions and store them appropriately.
How should I store my Ankaflavin solid and stock solutions?	Solid Ankaflavin should be stored in a cool, dark, and dry place. Ankaflavin stock solutions in DMSO should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light.[4]
I suspect my Ankaflavin has degraded. How can I check its purity?	The purity of your Ankaflavin solution can be assessed using High-Performance Liquid Chromatography (HPLC). A stability-indicating HPLC method can separate Ankaflavin from its degradation products. Refer to the "Protocol: Quality Control of Ankaflavin by HPLC" section for a detailed method.
Can I expose my Ankaflavin-containing samples to ambient light during experiments?	Ankaflavin is a photosensitive molecule.[5] Exposure to light, especially UV radiation, can lead to degradation.[6] It is critical to protect all Ankaflavin solutions and experimental setups from light by using amber vials, covering plates with foil, and minimizing exposure to direct light.
What is the thermal stability of Ankaflavin?	While specific degradation kinetics at various temperatures are not extensively documented for Ankaflavin, Monascus pigments, in general, are known to be sensitive to high temperatures.[5] It is advisable to avoid prolonged heating of Ankaflavin solutions. For short-term experiments at elevated temperatures, it is crucial to include appropriate controls to account for potential degradation.
Are there any known incompatibilities with common cell culture media or reagents?	The stability of Ankaflavin in specific cell culture media like DMEM or RPMI-1640 has not been extensively reported.[7] However, components in the media, especially at physiological pH and temperature (37°C), could potentially contribute to degradation over time. It is recommended to add Ankaflavin to the media immediately before treating the cells and to perform stability checks if incubating for extended periods.

Quantitative Stability Data

The following tables summarize the available quantitative data on Ankaflavin stability.

Table 1: pH Stability of Ankaflavin

pH	Stability	Observations
< 2	Low	Significant degradation observed.[1]
3 - 8	High	Relatively stable within this range.[1]
> 9	Low	Significant degradation observed.[1]

Note: This data is semi-quantitative, and degradation rates will depend on temperature and exposure time.

Table 2: General Stability of Monascus Pigments (as a proxy for Ankaflavin)

Condition	Stability	Recommendations
Temperature	Low to Moderate	Avoid high temperatures. Store at -20°C or below.
Light	Low	Protect from light at all times using amber vials or foil.
Oxidizing Agents	Low	Avoid contact with strong oxidizing agents.[8][9]

Further quantitative studies are needed to establish precise degradation kinetics for Ankaflavin under these conditions.

Experimental Protocols

Protocol 1: Preparation of Ankaflavin Stock Solution

• Materials:

  • Ankaflavin (solid)

  • Dimethyl sulfoxide (DMSO), anhydrous, sterile

  • Sterile, amber microcentrifuge tubes

• Procedure:

  • Equilibrate Ankaflavin powder and DMSO to room temperature.

  • Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of Ankaflavin.

  • Dissolve the Ankaflavin in the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10-20 mM).

  • Vortex gently until the Ankaflavin is completely dissolved.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Quality Control of Ankaflavin by HPLC

This protocol provides a general method for assessing the purity of Ankaflavin.

• Instrumentation and Conditions:

  • HPLC System: With UV-Vis or PDA detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is commonly used. A typical gradient could be:

    • 0-20 min: 60-90% Acetonitrile

    • 20-25 min: 90% Acetonitrile

    • 25-30 min: 60% Acetonitrile

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Ankaflavin has a characteristic UV absorption spectrum; monitor at its maximum absorbance wavelength (approximately 380-390 nm).

  • Injection Volume: 10-20 µL.

• Procedure:

  • Prepare a standard solution of Ankaflavin of known concentration in the mobile phase.

  • Dilute a sample of your Ankaflavin stock solution to a similar concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Analyze the chromatograms. The purity of your sample can be estimated by comparing the peak area of Ankaflavin to the total area of all peaks. The appearance of new peaks or a decrease in the main Ankaflavin peak area over time can indicate degradation.

Protocol 3: In Vitro Anti-Inflammatory Assay - Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

• Cell Culture:

  • Culture RAW 264.7 macrophages in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.[3]

• Assay Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Prepare fresh dilutions of Ankaflavin from your stock solution in the cell culture medium. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

  • Pre-treat the cells with various concentrations of Ankaflavin for 1-2 hours.

  • Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate the plate for 24 hours.

  • After incubation, collect the cell culture supernatant to measure the amount of nitric oxide produced.

  • Determine the nitrite concentration in the supernatant using the Griess reagent.[10]

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the percentage of NO inhibition compared to the LPS-treated control.

  • Perform a cell viability assay (e.g., MTT) to ensure that the observed NO inhibition is not due to cytotoxicity.

Signaling Pathways and Experimental Workflows

Ankaflavin's Anti-Inflammatory and Antioxidant Signaling Pathways

Ankaflavin exerts its anti-inflammatory and antioxidant effects through the modulation of several key signaling pathways, including PPARγ, Nrf2, and AMPK.

Caption: Ankaflavin's mechanism of action.

Experimental Workflow for Assessing Ankaflavin Stability

This workflow outlines the steps to determine the stability of Ankaflavin under various stress conditions.

Caption: Ankaflavin stability testing workflow.

Logical Relationship of Factors Causing Ankaflavin Degradation

This diagram illustrates the interplay of key factors that can lead to the degradation of Ankaflavin.

Caption: Factors influencing Ankaflavin degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages | MDPI [mdpi.com]
• 3. Inhibition of nitric oxide production in RAW 264.7 cells and cytokines IL-1β in osteoarthritis rat models of 70 % ethanol extract of Arcangelisia flava (L.) merr stems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effects of DMEM and RPMI 1640 on the biological behavior of dog periosteum-derived cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomedres.us [biomedres.us]
• 10. mjas.analis.com.my [mjas.analis.com.my]

Troubleshooting Ankaflavin quantification in complex biological matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of Ankaflavin in complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is Ankaflavin and why is its quantification in biological matrices challenging?

Ankaflavin is a yellow pigment and a secondary metabolite produced by Monascus species.[1] Its quantification in complex biological matrices such as plasma, serum, or tissue homogenates is challenging due to several factors:

• Matrix Effects: Endogenous components of biological samples like phospholipids, salts, and proteins can interfere with the ionization of Ankaflavin in the mass spectrometer, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[2][3]

• Stability: Ankaflavin's stability can be affected by factors such as pH, temperature, and light exposure, potentially leading to its degradation during sample collection, storage, and processing.

• Co-extraction of Similar Compounds: Monascus species produce a variety of pigments with similar chemical structures, which can co-extract with Ankaflavin and interfere with its chromatographic separation and detection.

Q2: What is the recommended analytical technique for Ankaflavin quantification?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of Ankaflavin in complex biological matrices. This technique combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry, allowing for accurate measurement even at low concentrations.

Q3: How can I minimize matrix effects in my Ankaflavin assay?

Minimizing matrix effects is crucial for accurate quantification. Here are some strategies:

• Effective Sample Preparation: Employ a robust sample preparation method to remove interfering matrix components. Techniques like protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE) can be used. SPE is often the most effective for removing a broad range of interferences.

• Use of an Internal Standard (IS): A stable isotope-labeled (SIL) internal standard of Ankaflavin is the gold standard for correcting matrix effects. Since a SIL-IS for Ankaflavin may not be commercially available, a structurally similar compound with similar chromatographic and mass spectrometric behavior can be used as an alternative.

• Chromatographic Separation: Optimize the HPLC/UHPLC method to achieve good separation of Ankaflavin from co-eluting matrix components. This can involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry.

• Matrix-Matched Calibrators: Preparing calibration standards in the same biological matrix as the samples can help to compensate for consistent matrix effects.

Q4: What are the typical storage conditions to ensure Ankaflavin stability in biological samples?

To maintain the integrity of Ankaflavin in biological samples, it is recommended to:

• Store samples at -80°C for long-term storage.

• For short-term storage, keep samples at 4°C.

• Minimize freeze-thaw cycles, as this can lead to degradation. It is advisable to aliquot samples into smaller volumes before freezing.

• Protect samples from light exposure by using amber-colored tubes.

While specific stability data for Ankaflavin in various biological matrices is not extensively published, a study on other biochemical analytes showed that most were stable for up to 30 days at -20°C.[4][5] However, given the potential for degradation, it is best practice to validate the stability of Ankaflavin under your specific storage conditions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of Ankaflavin using LC-MS/MS.

Chromatography Issues

Problem	Potential Cause	Solution
Poor Peak Shape (Tailing or Fronting)	1. Column degradation. 2. Sample solvent mismatch with mobile phase. 3. Column overload. 4. Presence of active sites on the column.	1. Replace the analytical column. 2. Reconstitute the final extract in a solvent with a similar composition to the initial mobile phase. 3. Dilute the sample or inject a smaller volume. 4. Add a small amount of a competing agent (e.g., triethylamine) to the mobile phase, or use a column with end-capping.
Inconsistent Retention Times	1. Fluctuation in mobile phase composition. 2. Leak in the HPLC system. 3. Inadequate column equilibration. 4. Temperature fluctuations.	1. Prepare fresh mobile phase and ensure proper mixing and degassing. 2. Check all fittings and connections for leaks. 3. Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before each run. 4. Use a column oven to maintain a consistent temperature.
High Backpressure	1. Blockage in the system (e.g., guard column, column frit). 2. Particulate matter in the sample. 3. Precipitated buffer in the mobile phase.	1. Replace the guard column or inline filter. If the column is blocked, try back-flushing it. 2. Ensure samples are properly filtered or centrifuged before injection. 3. Use freshly prepared and filtered mobile phases. Ensure buffer solubility in the organic modifier.
Baseline Noise or Drift	1. Contaminated mobile phase or detector cell. 2. Air bubbles in the system. 3. Insufficient mobile phase degassing.	1. Use high-purity solvents and flush the system and detector cell with a strong solvent like isopropanol. 2. Purge the pump and detector to remove air bubbles. 3. Ensure the mobile phase is continuously degassed.

Mass Spectrometry Issues

Problem	Potential Cause	Solution
Low Signal Intensity / Poor Sensitivity	1. Ion suppression due to matrix effects. 2. Suboptimal MS source parameters (e.g., temperature, gas flows). 3. Inefficient ionization of Ankaflavin. 4. Poor fragmentation in the collision cell.	1. Improve sample cleanup (e.g., use SPE). Dilute the sample. Optimize chromatography to separate Ankaflavin from the suppression zone. 2. Optimize source parameters through infusion of an Ankaflavin standard solution. 3. Adjust the mobile phase pH to promote ionization. Ankaflavin is expected to ionize well in positive ion mode. 4. Optimize the collision energy for the specific MRM transition.
High Background Noise	1. Contamination in the LC-MS system. 2. Co-eluting isobaric interferences from the matrix. 3. Electronic noise.	1. Clean the ion source and mass spectrometer inlet. 2. Improve chromatographic resolution or use a more specific MRM transition. 3. Consult the instrument manufacturer for diagnostics.
Inconsistent Results / Poor Reproducibility	1. Variability in sample preparation. 2. Unstable MS/MS signal due to matrix effects. 3. Inconsistent performance of the internal standard.	1. Automate the sample preparation process if possible. Ensure consistent timing and technique for manual procedures. 2. Implement a more effective sample cleanup method. Use a stable isotope-labeled internal standard. 3. Ensure the internal standard is added early in the sample preparation process and that its concentration is appropriate.

Experimental Protocols

Sample Preparation: Protein Precipitation (PPT)

This is a simple and fast method but may result in a less clean extract compared to LLE or SPE.

• To 100 µL of plasma or serum in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile (or methanol) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE provides a cleaner extract and is recommended for minimizing matrix effects. A reversed-phase sorbent (e.g., C18) is suitable for Ankaflavin.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: To 100 µL of plasma/serum, add 10 µL of internal standard and 200 µL of 4% phosphoric acid in water. Vortex and load the entire mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Ankaflavin and the internal standard with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the PPT protocol.

Suggested LC-MS/MS Parameters

• LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with a low percentage of mobile phase B, ramp up to a high percentage to elute Ankaflavin, and then return to initial conditions for re-equilibration. A typical gradient might be: 0-1 min (10% B), 1-5 min (10-90% B), 5-6 min (90% B), 6-6.1 min (90-10% B), 6.1-8 min (10% B).

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: The precursor ion for Ankaflavin ([M+H]⁺) is m/z 387.4. Product ions would need to be determined by infusing an Ankaflavin standard and performing a product ion scan.

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Methods

Method	Relative Recovery (%)	Matrix Effect (%)	Throughput	Cost
Protein Precipitation (PPT)	60 - 85	High	High	Low
Liquid-Liquid Extraction (LLE)	70 - 90	Medium	Medium	Low
Solid-Phase Extraction (SPE)	85 - 105	Low	Low-Medium	High

Note: The values presented are typical ranges for small molecules in biological matrices and should be experimentally verified for Ankaflavin.

Table 2: Ankaflavin Stability

Condition	Duration	Stability (%)
Room Temperature (25°C)	24 hours	> 90%
Refrigerated (4°C)	72 hours	> 95%
Frozen (-20°C)	30 days	> 95%
Frozen (-80°C)	90 days	> 98%
Freeze-Thaw Cycles (3 cycles)	-	> 90%

Note: These are general stability guidelines. It is crucial to perform stability studies for Ankaflavin in the specific biological matrix and storage conditions used in your experiments.

Visualizations

Caption: A generalized experimental workflow for Ankaflavin quantification.

Caption: A logical troubleshooting workflow for common LC-MS issues.

References

• 1. AMPK Signaling Pathway and Function - Creative Proteomics [cytokine.creative-proteomics.com]
• 2. Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma [mdpi.com]
• 3. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Ankaflavin Dosage for In Vivo Anti-inflammatory Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ankaflavin in in vivo anti-inflammatory studies.

Frequently Asked Questions (FAQs)

1. What is Ankaflavin and what are its known anti-inflammatory mechanisms?

Ankaflavin is a yellow pigment derived from Monascus purpureus-fermented products.[1][2] It has demonstrated various bioactivities, including anti-inflammatory, antioxidant, and anti-cancer effects.[2][3][4] The primary anti-inflammatory mechanisms of Ankaflavin involve the modulation of key signaling pathways:

• Inhibition of NF-κB Pathway: Ankaflavin can suppress the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.[1][2] This leads to a reduction in the production of inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as enzymes like iNOS and COX-2.[1][4]

• Modulation of MAPK Pathway: Ankaflavin has been shown to inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs), including p38 and ERK1/2.[1][5][6] The MAPK signaling cascade plays a crucial role in transmitting extracellular signals to the nucleus to regulate gene expression involved in inflammation.

• Activation of PPAR-γ: Ankaflavin acts as a peroxisome proliferator-activated receptor-gamma (PPAR-γ) agonist.[1][2][3] PPAR-γ activation has anti-inflammatory effects by downregulating the expression of pro-inflammatory genes.

2. What is a typical starting dosage for Ankaflavin in in vivo studies?

Based on preclinical studies in rodents, a common starting dosage for Ankaflavin in anti-inflammatory studies ranges from 0.3075 mg/kg to 10 mg/kg body weight per day, administered orally. The optimal dosage will depend on the specific animal model, the nature and severity of the inflammatory condition, and the experimental endpoint.

3. How should Ankaflavin be prepared for in vivo administration?

Ankaflavin is a lipophilic compound with poor water solubility. For oral administration (gavage), it is typically dissolved in a suitable vehicle. Common vehicles include:

• A mixture of DMSO and corn oil.

• A solution containing DMSO, PEG300, and ethanol.

It is crucial to first dissolve Ankaflavin in a small amount of an organic solvent like DMSO and then dilute it with an oil-based vehicle to the final desired concentration. A vehicle control group (animals receiving the vehicle without Ankaflavin) must always be included in the experimental design to account for any effects of the vehicle itself.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in inflammatory markers between animals in the same treatment group.	1. Inconsistent gavage technique leading to variable dosing.2. Differences in the severity of induced inflammation.3. Animal stress affecting the inflammatory response.4. Instability or precipitation of Ankaflavin in the vehicle.	1. Ensure all personnel are proficient in oral gavage techniques to deliver the full intended dose.2. Refine the inflammation induction protocol to ensure a more uniform inflammatory response across all animals.3. Acclimatize animals to handling and gavage procedures before the start of the experiment to minimize stress.4. Prepare fresh Ankaflavin solutions daily and visually inspect for any precipitation before administration. Consider using a vehicle that enhances solubility and stability.
No significant anti-inflammatory effect observed at the tested dosage.	1. The administered dose is too low for the specific model.2. Poor oral bioavailability of Ankaflavin.3. The chosen inflammatory model is not responsive to Ankaflavin's mechanism of action.4. The timing of Ankaflavin administration is not optimal relative to the inflammatory insult.	1. Conduct a dose-response study with a wider range of concentrations to determine the effective dose.2. Use a vehicle that improves the solubility and absorption of Ankaflavin.3. Review the literature to ensure the selected animal model is appropriate for studying pathways modulated by Ankaflavin (NF-κB, MAPK, PPAR-γ).4. Adjust the treatment schedule. Consider administering Ankaflavin prophylactically (before inducing inflammation) or at different time points post-induction.
Signs of toxicity in animals (e.g., weight loss, lethargy).	1. The administered dose of Ankaflavin is too high.2. The vehicle, particularly at high concentrations of organic solvents like DMSO, may be causing toxicity.3. Potential contamination of the Ankaflavin sample.	1. Reduce the dosage of Ankaflavin. Refer to published toxicity studies for guidance.2. Decrease the concentration of the organic solvent in the vehicle. Ensure the final concentration of DMSO is kept to a minimum (e.g., <1%). Always include a vehicle control group to assess vehicle-specific toxicity.3. Ensure the purity of the Ankaflavin used. If sourcing from a new supplier, consider independent analysis.
Difficulty in dissolving Ankaflavin for administration.	Ankaflavin is poorly soluble in aqueous solutions.	1. Use a co-solvent system. First, dissolve Ankaflavin in a minimal amount of DMSO.2. Gently warm the solution and use sonication to aid dissolution.3. Prepare a stock solution at a higher concentration in the organic solvent and then dilute it with the oil-based vehicle.

Data Presentation

Table 1: Summary of In Vivo Ankaflavin Dosages and Effects in Anti-inflammatory Studies

Animal Model	Inflammation Model	Ankaflavin Dosage (Oral)	Key Findings	Reference
C57BL/6J Mice	Alcoholic Liver Disease	0.3075 mg/kg/day (low dose)1.5375 mg/kg/day (high dose)	Reduced serum AST and ALT, decreased liver lipids, inhibited phosphorylation of p38 and ERK1/2, reduced TNF-α, IL-1β, IL-6, and NF-κB expression.	[1]
Wistar Rats	Methylglyoxal-induced Diabetes	10 mg/kg/day	Reduced inflammatory factors (TNF-α, IL-1β) and acted as a PPAR-γ agonist.	[3]
Obese Rats	High-Fat Diet	Not specified for inflammation, but used for anti-obesity	Suppressed differentiation and lipogenesis.	[7][8]

Experimental Protocols

1. Protocol for Alcoholic Liver Disease Model in Mice

• Animals: C57BL/6J mice.

• Induction of Inflammation: Mice are fed a Lieber-DeCarli liquid alcohol diet for 6 weeks to induce alcoholic liver injury.

• Ankaflavin Administration:

  • Vehicle: Ankaflavin is dissolved in a suitable vehicle (e.g., RO water for control, or a DMSO/oil mixture).

  • Route: Oral gavage.

  • Dosage: Low dose (e.g., 0.3075 mg/kg/day) and high dose (e.g., 1.5375 mg/kg/day) are administered daily alongside the alcohol diet.

• Biomarker Analysis:

  • Serum Analysis: Measurement of liver function enzymes (AST, ALT, ALP).

  • Tissue Analysis (Liver): Histopathological examination for lipid accumulation, measurement of total cholesterol and triglycerides, analysis of antioxidant enzyme activity, and quantification of inflammatory protein expression (TNF-α, IL-1β, IL-6, NF-κB, iNOS, COX-2, p-ERK1/2, p-p38) via Western blot or ELISA.

2. Protocol for Carrageenan-Induced Paw Edema in Rats (General Anti-inflammatory Model)

• Animals: Wistar or Sprague-Dawley rats.

• Induction of Inflammation: A sub-plantar injection of 1% carrageenan solution into the right hind paw induces acute local inflammation.

• Ankaflavin Administration:

  • Vehicle: Ankaflavin is prepared in a vehicle such as a DMSO and corn oil mixture.

  • Route: Intraperitoneal injection or oral gavage.

  • Dosage: A range of doses (e.g., 1, 5, 10 mg/kg) is administered, typically 30-60 minutes before carrageenan injection.

• Biomarker Analysis:

  • Paw Volume Measurement: Paw edema is quantified by measuring the paw volume using a plethysmometer at various time points after carrageenan injection (e.g., 1, 2, 3, 4, 5 hours).

  • Tissue Analysis (Paw): Histological analysis for immune cell infiltration and measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS) in the paw tissue homogenate.

Mandatory Visualizations

Caption: General experimental workflow for in vivo anti-inflammatory studies with Ankaflavin.

Caption: Ankaflavin inhibits the NF-κB signaling pathway.

Caption: Ankaflavin modulates the MAPK signaling pathway.

References

• 1. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 3. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ankaflavin Production

Welcome to the technical support center for Ankaflavin production. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the production of this valuable yellow Monascus pigment. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is Ankaflavin and why is its production challenging?

A1: Ankaflavin is a yellow azaphilone pigment produced as a secondary metabolite by fungi of the genus Monascus, particularly Monascus purpureus. It, along with the co-produced monascin, is of significant interest due to its potential anti-inflammatory, antioxidant, and metabolic regulatory activities.[1][2] The primary challenges in scaling up its production include achieving high yields, preventing the co-production of the nephrotoxic mycotoxin citrinin, and efficiently separating it from other structurally similar pigments produced during fermentation.[3][4][5]

Q2: Which is better for Ankaflavin production: solid-state fermentation (SSF) or submerged fermentation (SmF)?

A2: While filamentous fungi can produce abundant secondary metabolites in SSF, liquid submerged fermentation (SmF) is more frequently used for industrial-scale production. SmF allows for more flexible and precise control over critical fermentation parameters such as pH, temperature, aeration, and nutrient levels, which is essential for process optimization and reproducibility.[6]

Q3: What is citrinin and how can its production be minimized?

A3: Citrinin is a nephrotoxic mycotoxin that can be co-produced by Monascus species during fermentation, posing a significant safety concern for Ankaflavin-containing products.[3][4][5] Strategies to minimize citrinin production include:

• Strain Selection: Using mutant or specifically selected strains with low- or non-producing citrinin capabilities.[3]

• pH Control: Maintaining a low pH (around 4.0) can favor the production of yellow pigments like Ankaflavin while suppressing citrinin synthesis.[3][7]

• Medium Composition: Adjusting the carbon-to-nitrogen ratio in the fermentation medium can influence citrinin production.[3]

• Temperature Control: Higher cultivation temperatures have been reported to increase pigment yield while reducing citrinin.[3]

Q4: How can Ankaflavin be efficiently extracted and purified from the fermentation broth?

A4: The main challenge is separating Ankaflavin from orange and red Monascus pigments with very similar polarities.[8] An effective strategy involves a multi-step approach:

• Selective Solvent Extraction: Using a non-polar solvent like n-hexane can preferentially extract yellow pigments from the dried mycelia, minimizing the co-extraction of more polar red and orange pigments.[8]

• Chromatographic Pre-separation: A preliminary separation using silica gel chromatography can effectively separate the yellow pigment fraction from the orange pigments.[8]

• Final Purification: High-speed countercurrent chromatography can then be used to refine the yellow pigment fraction to achieve high purity (up to 99%) of monascin and Ankaflavin.[8] Alternatively, aqueous two-phase systems (ATPS), such as an ethanol/ammonium sulfate system, can be used to efficiently partition pigments from the fermentation broth.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during Ankaflavin production.

Issue 1: Low Yield of Yellow Pigments (Ankaflavin)

Potential Cause	Troubleshooting Action	Rationale
Suboptimal pH	Monitor and control the pH of the fermentation broth. The optimal pH for Ankaflavin production is typically low, around 4.0-4.8.[7][10]	Low pH specifically favors the growth of M. purpureus and the biosynthesis of Ankaflavin.[7]
Nutrient Imbalance	Optimize the concentration of carbon (e.g., glucose), nitrogen, and mineral sources (e.g., ZnSO₄, MnSO₄).[7][11]	Key nutrients like zinc, nitrogen, and phosphorus are crucial for cell growth and secondary metabolism. Their limitation or excess can suppress pigment production.[11] High glucose stress has also been shown to promote yellow pigment biosynthesis.[10][12]
Inadequate Aeration	Ensure sufficient dissolved oxygen (DO) levels by optimizing agitation and aeration rates.	Oxygen is critical for the growth of the aerobic fungus Monascus and for the enzymatic reactions in the pigment biosynthesis pathway.
Incorrect Temperature	Maintain the optimal fermentation temperature for your Monascus strain.	Temperature affects enzyme activity and overall metabolic rate. Deviations can lead to reduced growth and pigment synthesis.
Suboptimal Light Exposure	Experiment with controlled blue light exposure (e.g., 100-200 lux for short durations).	Studies have shown that blue light can stimulate the production of monascin and Ankaflavin in certain Monascus strains.[12]

Issue 2: High Proportion of Red/Orange Pigments Compared to Yellow Pigments

Potential Cause	Troubleshooting Action	Rationale
Incorrect pH	Maintain a low initial pH (e.g., 4.0).	A lower pH environment favors the production of yellow pigments (Ankaflavin) over red and orange variants.[7]
Nitrogen Source	Experiment with different nitrogen sources in the medium.	The type and concentration of the nitrogen source can significantly influence the ratio of different colored pigments produced.
Harvest Time	Analyze pigment composition at different stages of fermentation. Fed-batch cultures have shown a shift towards yellow pigments in the later stages.[11]	The pigment profile can change throughout the fermentation cycle. Harvesting at the optimal time point is crucial for maximizing the yield of the desired yellow pigments.

Issue 3: High Levels of Citrinin Contamination

Potential Cause	Troubleshooting Action	Rationale
Strain Degeneration	Use a certified, low-citrinin producing strain of Monascus.	The genetic makeup of the fungal strain is the primary determinant of its ability to produce citrinin.[3]
Unfavorable pH	Maintain a low pH (e.g., < 4.0) throughout the fermentation.	Low pH conditions that favor Ankaflavin production also tend to suppress the citrinin biosynthesis pathway.[3]
Medium Composition	Optimize the carbon source concentration. Increasing rice powder concentration in the medium has been shown to decrease citrinin content.[3]	The metabolic pathways for pigment and citrinin production are sensitive to the nutrient environment.

Data Presentation

Table 1: Effect of Fermentation Parameters on Yellow Pigment Yield

Parameter	Condition	Effect on Yellow Pigment (YP) Yield	Reference
pH	Low pH (4.0)	Favored Ankaflavin biosynthesis	[7][10]
Glucose Concentration	20 g/L (vs. 50 g/L)	35.17% increase in total YP production	[10]
Metal Ions	Addition of ZnSO₄•7H₂O (0.2 g/L)	153.61% increase in YP production	[7][10]
Vitamins	Addition of Vitamin B5 (0.4 g/L)	90.64% increase in YP production	[7][10]
Nitrogen Source	Malt Extract (10 g/L)	185.31% increase in YP production	[7][10]
Light Exposure	Blue light (100 lux, 30 min/day)	22% increase in Ankaflavin production	[12]

Table 2: Comparison of Production & Purification Results

Method	Strain	Yield/Purity	Key Finding	Reference
Fed-Batch Culture	Monascus anka GIM 3.592	Biomass: 39.77 g/L DCW	High cell density achieved, with a shift to yellow pigments in the late stage.	[11]
Optimized Submerged Culture	M. purpureus	Dry color: 4.85 g/L; Purity: 91.9%	Optimized medium resulted in high pigment concentration and low citrinin (<0.05 ppm).	[13]
n-Hexane Extraction & Chromatography	Monascus	Purity: >99%	A multi-step method using selective solvent and chromatography achieves very high purity.	[8]
Aqueous Two-Phase System	M. purpureus YY1-3	Recovery Rate: 99.89%	An ethanol (16%) / ammonium sulfate (28%) system provides high recovery from broth.	[9]

Experimental Protocols

Protocol 1: Submerged Fermentation of Monascus purpureus

This protocol provides a general methodology for submerged fermentation to produce Ankaflavin. Optimization will be required for specific strains and bioreactors.

• Seed Culture Preparation:

  • Medium: Glucose (20 g/L), Yeast Extract (3 g/L), Peptone (10 g/L), KH₂PO₄ (4 g/L), KCl (0.5 g/L), FeSO₄•7H₂O (0.01 g/L).[11]

  • Inoculate the seed medium with a stock culture of M. purpureus.

  • Incubate at 30°C on a rotary shaker at 180 rpm for 48 hours.

• Production Fermentation:

  • Medium: Glucose (50 g/L), (NH₄)₂SO₄ (5 g/L), KH₂PO₄ (4 g/L), MgSO₄•7H₂O (0.5 g/L), KCl (0.5 g/L), MnSO₄•H₂O (0.03 g/L), ZnSO₄•7H₂O (0.01 g/L), FeSO₄•7H₂O (0.01 g/L).[11]

  • Adjust the initial pH of the production medium to 4.5-5.0.

  • Inoculate the production medium with 5-10% (v/v) of the seed culture.

  • Incubate in a bioreactor at 30°C for 7-10 days. Maintain aeration and agitation to ensure adequate dissolved oxygen. Monitor and control pH to remain in the optimal range.

Protocol 2: Extraction and Quantification of Ankaflavin

• Harvesting:

  • Separate the mycelia from the fermentation broth by centrifugation or filtration.

  • Wash the mycelial biomass with distilled water and then dry it (e.g., lyophilization or oven drying at 60°C).

• Extraction:

  • Grind the dried mycelia into a fine powder.

  • Extract the powder with n-hexane at a solid-to-liquid ratio of 1:90 (g/mL).[8]

  • Use ultrasonic-assisted extraction (e.g., 100W for 15-45 minutes) for improved efficiency. Repeat the extraction 3 times.[8]

  • Combine the n-hexane extracts.

• Quantification:

  • Concentrate the extract under reduced pressure using a rotary evaporator.

  • Re-dissolve the dried extract in a known volume of methanol.

  • Filter the solution through a 0.22 µm syringe filter.

  • Analyze the concentration of Ankaflavin using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase, detecting at approximately 405 nm.[8]

Visualizations

Ankaflavin Production and Purification Workflow

Caption: General workflow for Ankaflavin production, from fermentation to high-purity product.

Troubleshooting Logic for Low Ankaflavin Yield

References

• 1. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alleviation of metabolic syndrome by monascin and ankaflavin: the perspective of Monascus functional foods - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. Citrinin Mycotoxin Contamination in Food and Feed: Impact on Agriculture, Human Health, and Detection and Management Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus [frontiersin.org]
• 8. CN105734091A - Method for producing high-purity monascine and ankafaflavin through monascus liquid-state fermentation - Google Patents [patents.google.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The pigment characteristics and productivity shifting in high cell density culture of Monascus anka mycelia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. discovery.researcher.life [discovery.researcher.life]

Ankaflavin Interference in Biochemical Assays: A Technical Support Resource

For researchers, scientists, and drug development professionals, the integrity of biochemical assay data is paramount. The presence of interfering compounds can lead to misleading results, wasting valuable time and resources. Ankaflavin, a yellow pigment produced by Monascus species, is a bioactive molecule with recognized therapeutic potential, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] However, its distinct color and fluorescent properties present a significant challenge in various biochemical assays, potentially leading to false-positive or false-negative results.

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help researchers identify, understand, and mitigate interference caused by ankaflavin in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ankaflavin and why is it a concern in biochemical assays?

A1: Ankaflavin is a polyketide-derived azaphilone pigment produced by various strains of Monascus fungi.[3] It is known for a range of biological activities, including the regulation of transcription factors like PPARγ and AMPK.[4][5] Its bright yellow color and inherent fluorescence are the primary reasons for concern in biochemical assays. These properties can directly interfere with absorbance and fluorescence-based detection methods, which are common in high-throughput screening and other quantitative assays.

Q2: How does ankaflavin's color interfere with absorbance-based assays?

A2: Ankaflavin exhibits a strong absorbance in the blue-violet region of the visible spectrum, with reported absorption maxima around 405-430 nm.[6] This can cause spectral overlap with the chromophores used in many colorimetric assays, such as ELISA (with substrates like pNPP) and cytotoxicity assays (like MTT or XTT). This overlap leads to an artificially high background absorbance, which can mask a true signal or create a false-positive reading.

Q3: How does ankaflavin interfere with fluorescence-based assays?

A3: Ankaflavin is an autofluorescent molecule. Studies on yellow pigments from Monascus anka have shown fluorescence emission maxima around 565 nm.[6] This intrinsic fluorescence can interfere with assays that use fluorophores with similar excitation and emission spectra. The interference can manifest as:

• Increased background fluorescence: Leading to a reduced signal-to-noise ratio and potentially false-positive results in "signal-on" assays.

• Spectral crosstalk: Where the emission of ankaflavin is detected by the instrument's reader set for the assay's specific fluorophore.

• Fluorescence quenching: In some cases, ankaflavin might absorb the excitation light intended for the assay fluorophore or the light emitted by it (inner filter effect), leading to a decrease in the detected signal and potential false-negative results.

Q4: Can ankaflavin interfere with assays in other ways besides its spectral properties?

A4: Yes, beyond spectral interference, ankaflavin has the potential for other modes of interference:

• Non-specific binding: Like many small molecules, ankaflavin could bind non-specifically to proteins, including enzymes or antibodies, potentially altering their conformation and activity.

• Reactivity: The chemical structure of ankaflavin contains reactive moieties that could potentially interact with assay components, such as thiol groups on proteins.

• Aggregation: At higher concentrations, some compounds can form aggregates that non-specifically inhibit enzymes or sequester other assay components.

Q5: Is ankaflavin considered a Pan-Assay Interference Compound (PAINS)?

A5: Ankaflavin's structure contains features, such as conjugated enones, that are sometimes associated with PAINS. PAINS are compounds that tend to show activity in multiple assays through non-specific mechanisms.[7] While a definitive classification requires extensive testing across numerous assays, its potential for reactivity and non-specific interactions warrants caution and thorough validation of any observed biological activity.

Troubleshooting Guides

Issue 1: High Background in an Absorbance-Based Assay (e.g., ELISA, MTT)

Symptoms:

• Wells containing ankaflavin, but without the analyte or cells, show high absorbance readings at the detection wavelength.

• The dynamic range of the assay is significantly reduced.

• Inconsistent or non-reproducible results in the presence of ankaflavin.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for absorbance assay interference.

Issue 2: High Background or Quenching in a Fluorescence-Based Assay

Symptoms:

• High fluorescence readings in control wells containing only ankaflavin.

• A decrease in the expected fluorescence signal (quenching).

• Poor Z'-factor and high variability in results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for fluorescence assay interference.

Data Presentation: Summary of Ankaflavin's Spectral Properties

Property	Wavelength/Value	Reference(s)	Potential for Interference
Color	Yellow	[3]	High in absorbance assays in the 400-500 nm range.
UV-Vis Absorbance Maxima (λmax)	~405-430 nm	[6]	High with blue/violet chromophores (e.g., pNPP).
Fluorescence Excitation Maxima	~310 nm, ~420 nm	[6]	High with fluorophores excited in the UV to blue range.
Fluorescence Emission Maximum	~565 nm	[6]	High with green/yellow emitting fluorophores (e.g., FITC, GFP).

Experimental Protocols

Protocol 1: Quantifying Ankaflavin's Colorimetric Interference

Objective: To determine the contribution of ankaflavin's absorbance to the total signal in a colorimetric assay.

Methodology:

• Prepare a serial dilution of ankaflavin: Prepare a 2-fold serial dilution of ankaflavin in the assay buffer, covering the concentration range used in your experiment. Include a buffer-only blank.

• Plate the dilutions: Add the ankaflavin dilutions and the blank to a multi-well plate, mirroring the final volume in your assay wells.

• Read absorbance: Measure the absorbance of the plate at the detection wavelength of your assay (e.g., 405 nm for a pNPP-based ELISA).

• Create a correction curve: Plot the absorbance values against the corresponding ankaflavin concentrations.

• Data correction: For your experimental data, use the equation of the line from the correction curve to subtract the absorbance contribution of ankaflavin at each concentration used.

Protocol 2: Assessing Ankaflavin's Autofluorescence

Objective: To quantify the intrinsic fluorescence of ankaflavin under the conditions of a fluorescence-based assay.

Methodology:

• Prepare ankaflavin dilutions: As in Protocol 1, prepare a serial dilution of ankaflavin in the assay buffer.

• Plate the dilutions: Add the dilutions to a black, clear-bottom multi-well plate suitable for fluorescence measurements.

• Read fluorescence: Using a plate reader, measure the fluorescence at the same excitation and emission wavelengths and gain settings as your main experiment.

• Analyze the data: Plot the fluorescence intensity against the ankaflavin concentration. This will show the dose-dependent increase in background fluorescence.

• Signal-to-background calculation: Use these values to calculate the signal-to-background ratio at different ankaflavin concentrations to determine an acceptable experimental window.

Protocol 3: Investigating Non-Specific Protein Binding and Inhibition

Objective: To test if ankaflavin is causing interference through non-specific inhibition of an unrelated enzyme.

Methodology:

• Select a control enzyme: Choose a commercially available, robust enzyme that is unrelated to your target of interest (e.g., firefly luciferase, β-lactamase).

• Perform an activity assay: Run the standard activity assay for the control enzyme in the presence of a range of ankaflavin concentrations.

• Include a known inhibitor: As a positive control for inhibition, include a known inhibitor of the control enzyme.

• Analyze the results: A dose-dependent decrease in the activity of the unrelated control enzyme suggests that ankaflavin may be a non-specific or promiscuous inhibitor.

Signaling Pathway and Interference Logic

The following diagram illustrates the potential points of interference of ankaflavin in a typical signaling pathway study that utilizes reporter assays.

Caption: Potential interference points of ankaflavin in a biological assay.

By understanding the specific properties of ankaflavin and employing the systematic troubleshooting and validation protocols outlined above, researchers can confidently design their experiments to minimize or account for its interference, ensuring the accuracy and reliability of their findings.

References

• 1. Mathematical and Computational Models for Pain: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Compound-Mediated Assay Interferences in Homogeneous Proximity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Predicting pain with machine learning | WashU McKelvey School of Engineering [engineering.washu.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Compound-Mediated Assay Interferences in Homogeneous Proximity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Ankaflavin Bioavailability for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of ankaflavin in animal studies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing low and inconsistent plasma concentrations of ankaflavin in our animal studies. What could be the cause?

A1: Low and variable oral bioavailability is a common challenge for lipophilic and poorly water-soluble compounds like ankaflavin.[1] The primary reasons are likely:

• Poor Aqueous Solubility: Ankaflavin's low solubility in gastrointestinal fluids limits its dissolution, which is a prerequisite for absorption.[1][2]

• Insufficient Dissolution Rate: Even if it dissolves, the rate may be too slow to achieve significant concentrations in the absorptive window of the small intestine.

• High Variability in Pharmacokinetic Parameters: Inconsistent dissolution can lead to high variability in Cmax and AUC between subjects.

Troubleshooting Steps:

• Characterize the Physicochemical Properties: Confirm the solubility of your ankaflavin batch in relevant biorelevant media (e.g., FaSSIF, FeSSIF).

• Implement a Bioavailability Enhancement Strategy: The most effective solution is to use a formulation strategy designed to improve solubility and dissolution. Promising approaches include solid dispersions and lipid-based formulations like liposomes.[1][3]

• Standardize Experimental Conditions: Ensure consistent food and water access for animals, as food can significantly impact the absorption of lipophilic compounds. Conduct studies in both fasted and fed states to understand any food effects.

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of ankaflavin?

A2: For a poorly soluble compound like ankaflavin, the main strategies focus on increasing its dissolution rate and apparent solubility in the gastrointestinal tract. The two most recommended approaches are:

• Amorphous Solid Dispersions: This technique involves dispersing ankaflavin in a hydrophilic polymer matrix in an amorphous state. The amorphous form has a higher energy state and greater solubility than the crystalline form, leading to a "spring" effect where a supersaturated solution is formed in the gut, which enhances the driving force for absorption.[4][5]

• Lipid-Based Formulations (Liposomes): Encapsulating ankaflavin within liposomes can improve its bioavailability through several mechanisms. Liposomes can protect the drug from degradation, increase its solubilization in the gut, and facilitate its uptake.[6][7]

Q3: Our solid dispersion formulation shows good in vitro dissolution, but the in vivo bioavailability is still suboptimal. What could be the issue?

A3: This "in vitro-in vivo" disconnect can occur if the supersaturated state achieved in the gut is not maintained. The ankaflavin may be precipitating back into its less soluble crystalline form before it can be absorbed.[1]

Troubleshooting Steps:

• Incorporate a Precipitation Inhibitor: Add a polymer, such as HPMC (hydroxypropyl methylcellulose) or PVP (polyvinylpyrrolidone), to your formulation. These polymers can help maintain the supersaturated state for a longer duration in vivo.[1]

• Optimize the Drug Load: A high drug-to-carrier ratio can increase the likelihood of precipitation. Experiment with lower drug loads in your solid dispersion to improve stability.

• Assess the Impact of GI Fluids: The composition of gut fluids (e.g., bile salts) can impact the stability of the supersaturated state. Evaluate your formulation's performance in more complex, biorelevant dissolution media.

Q4: We are having trouble with the stability of our ankaflavin liposomal formulation. The vesicles are aggregating over time. How can we improve this?

A4: Liposome stability is a critical factor. Aggregation can be caused by suboptimal lipid composition or preparation methods.

Troubleshooting Steps:

• Modulate Lipid Composition: Incorporating cholesterol into the lipid bilayer (e.g., at a 70:30 or 80:20 phosphatidylcholine-to-cholesterol ratio) can increase the rigidity and stability of the liposomes.[8]

• Optimize Surface Charge: The inclusion of charged phospholipids can increase electrostatic repulsion between vesicles, preventing aggregation.

• Control Particle Size: Ensure a uniform and small vesicle size (e.g., through sonication or extrusion) as this can improve stability.

• Storage Conditions: Store liposomal suspensions at appropriate temperatures (usually 4°C) and protect them from light and freezing.

Data Presentation: Potential Bioavailability Enhancement

Formulation Strategy	Key Advantages	Potential Improvement in Cmax (Fold Increase)	Potential Improvement in AUC (Fold Increase)
Amorphous Solid Dispersion	Increases apparent solubility and dissolution rate by creating a high-energy amorphous form.[9]	2 - 5	3 - 7
Liposomal Formulation	Improves solubility, protects the drug from degradation, and can enhance absorption.[6][7]	1.5 - 4	2 - 6

Note: The values presented are illustrative and the actual enhancement will depend on the specific drug, carrier, drug loading, and animal model used.

Experimental Protocols

Protocol 1: Preparation of Ankaflavin Solid Dispersion by Solvent Evaporation

This protocol describes the preparation of an ankaflavin solid dispersion using polyvinylpyrrolidone (PVP) as a hydrophilic carrier.

Materials:

• Ankaflavin

• Polyvinylpyrrolidone K-30 (PVP K-30)

• Methanol (or another suitable organic solvent in which both ankaflavin and PVP are soluble)

• Rotary evaporator

• Vacuum oven

Methodology:

• Dissolution: Accurately weigh ankaflavin and PVP K-30 in a desired ratio (e.g., 1:4 drug-to-carrier weight ratio). Dissolve both components completely in a sufficient volume of methanol in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the methanol under reduced pressure at a controlled temperature (e.g., 40°C) until a thin, dry film is formed on the inner surface of the flask.

• Final Drying: Scrape the dried film from the flask. Place the resulting solid material in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Pulverization and Sieving: Gently grind the dried solid dispersion using a mortar and pestle to obtain a fine powder. Pass the powder through a sieve to ensure a uniform particle size.

• Characterization (Recommended):

  • Dissolution Testing: Perform in vitro dissolution studies in a relevant medium (e.g., phosphate buffer pH 6.8) to compare the dissolution rate of the solid dispersion to that of pure ankaflavin.

  • Solid-State Characterization: Use techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm that the ankaflavin is in an amorphous state within the polymer matrix.

Protocol 2: Preparation of Ankaflavin-Loaded Liposomes by Thin-Film Hydration

This protocol details the encapsulation of ankaflavin into liposomes.

Materials:

• Ankaflavin

• Phosphatidylcholine (e.g., from soy or egg)

• Cholesterol

• Chloroform and Methanol mixture (e.g., 2:1 v/v)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator or extruder

Methodology:

• Lipid Dissolution: Weigh phosphatidylcholine and cholesterol (e.g., in a 70:30 molar ratio) and dissolve them along with ankaflavin in the chloroform:methanol mixture in a round-bottom flask. The amount of ankaflavin should be chosen to achieve the desired drug-to-lipid ratio.

• Film Formation: Evaporate the organic solvents using a rotary evaporator at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

• Vacuum Drying: Place the flask under high vacuum for at least 2 hours to remove any residual organic solvent.

• Hydration: Hydrate the lipid film by adding PBS (pH 7.4) and gently rotating the flask. This will cause the lipid film to swell and detach from the wall, forming multilamellar vesicles (MLVs).

• Size Reduction: To obtain smaller, more uniform vesicles (small unilamellar vesicles or SUVs), sonicate the MLV suspension using a probe sonicator on ice or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification: Remove any unencapsulated ankaflavin by methods such as dialysis or size exclusion chromatography.

• Characterization (Recommended):

  • Particle Size and Zeta Potential: Measure the mean vesicle size, polydispersity index (PDI), and surface charge using dynamic light scattering (DLS).

  • Encapsulation Efficiency: Determine the percentage of ankaflavin successfully encapsulated within the liposomes using a suitable analytical method (e.g., HPLC) after separating the liposomes from the unencapsulated drug.

Visualizations: Workflows and Signaling Pathways

Caption: Experimental workflow for evaluating enhanced ankaflavin bioavailability.

Caption: Ankaflavin activates the AMPK signaling pathway.

Caption: Ankaflavin acts as a PPARγ agonist to regulate gene expression.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. contractpharma.com [contractpharma.com]
• 6. Liposomes for Enhanced Bioavailability of Water-Insoluble Drugs: In Vivo Evidence and Recent Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhance Drug Bioavailability with Liposomes - Creative Biolabs [creative-biolabs.com]
• 8. Formulation and Evaluation of Liposome-Encapsulated Phenolic Compounds from Olive Mill Waste: Insights into Encapsulation Efficiency, Antioxidant, and Cytotoxic Activities [mdpi.com]
• 9. hilarispublisher.com [hilarispublisher.com]

Minimizing batch-to-batch variability of Ankaflavin production

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize batch-to-batch variability in Ankaflavin production by Monascus purpureus.

I. Troubleshooting Guide

This section addresses common issues encountered during Ankaflavin production, offering potential causes and actionable solutions.

Issue	Potential Causes	Recommended Solutions
Low Ankaflavin Yield	1. Suboptimal pH: The pH of the culture medium significantly impacts enzyme activity and pigment synthesis. The highest yellow pigment production is often observed at a low initial pH, around 3.0.[1] 2. Inappropriate Carbon/Nitrogen (C/N) Source or Ratio: The type and concentration of carbon and nitrogen sources are critical for directing metabolic pathways towards pigment production.[2][3][4] 3. Inadequate Inoculum: A low-quality or insufficient inoculum can lead to poor and inconsistent growth. 4. Poor Aeration/Agitation (Submerged Culture): Insufficient oxygen transfer can limit fungal growth and metabolite production. Mycelial morphology, affected by agitation, also plays a role.[5][6]	1. Adjust Initial pH: Optimize the initial pH of your culture medium. For maximal yellow pigment, including Ankaflavin, an initial pH of 2.5-3.0 is often optimal.[1][2] For overall orange pigments, a pH of 5.0 may be better.[1] 2. Optimize Medium Composition: Experiment with different carbon (e.g., glucose, mannitol) and nitrogen sources (e.g., peptone, ammonium sulfate).[2][7] Peptone (8.8 g/L) at an initial pH of 2.5 has been shown to result in high yields of yellow and orange pigments.[2] 3. Standardize Inoculum Preparation: Develop a consistent protocol for spore suspension preparation, ensuring a standardized spore concentration (e.g., 10^6 spores/mL).[8] 4. Optimize Physical Parameters: For submerged fermentation, optimize the shaking speed. A speed of 350 rpm has been found to be effective, as lower speeds can cause mass diffusion problems and higher speeds can cause shear stress to the mycelia.[5]
High Variability in Yellow/Red Pigment Ratio	1. pH Fluctuation: The ratio of yellow to red pigments is highly dependent on the pH of the medium. The lowest yellow-to-red pigment ratio is observed at an initial pH of 2.0, while the ratio increases at higher pH values.[1] 2. Nitrogen Source: The choice of nitrogen source can influence the type of pigment produced.[2][3] 3. Genetic Instability of the Fungal Strain: Successive subculturing can lead to genetic drift and altered metabolic profiles.	1. Maintain Strict pH Control: Use buffered media or a pH controller to maintain the desired pH throughout the fermentation. An initial pH of 2.0-5.0 results in a lower yellow-to-red pigment ratio.[1] 2. Select Appropriate Nitrogen Source: Test different nitrogen sources to find one that consistently favors Ankaflavin production over other pigments. 3. Strain Maintenance: Use cryopreservation for long-term storage of the fungal strain and limit the number of subcultures from a single stock.
Inconsistent Extraction Efficiency	1. Incomplete Cell Lysis: Fungal cell walls can be robust, preventing complete extraction of intracellular pigments. 2. Inappropriate Solvent: The polarity and type of extraction solvent will determine the efficiency of pigment recovery. 3. Pigment Degradation: Ankaflavin can be sensitive to light, high temperatures, and oxygen.[9][10]	1. Optimize Lysis Method: Employ mechanical methods like ultrasonication or grinding with liquid nitrogen, in addition to solvent extraction.[11][12] 2. Select Optimal Solvent: Ethanol (95%) is commonly used for extracting intracellular pigments.[13] Experiment with different solvents and solvent-to-biomass ratios to maximize yield. 3. Control Extraction Conditions: Perform extractions in the dark or under reduced light. Use moderate temperatures and consider using antioxidants to prevent degradation.[9][10]
Mycelial Clumping in Submerged Culture	1. Suboptimal Agitation Speed: Both low and high agitation speeds can lead to undesirable pellet formation or mycelial damage.[5] 2. Medium Composition: Certain components in the medium can promote mycelial aggregation.	1. Optimize Agitation: Determine the optimal agitation speed that promotes dispersed mycelial growth without causing excessive shear stress. A speed of 350 rpm has been shown to be effective.[5] 2. Microparticle Addition: The addition of microparticles like talc can help control mycelial morphology and enhance pigment yield.[6]

II. Frequently Asked Questions (FAQs)

Q1: What is the optimal initial pH for maximizing Ankaflavin production?

A1: For maximizing the production of yellow pigments, including Ankaflavin, an acidic initial pH is generally preferred. Research indicates that an initial pH of 2.5 to 3.0 can lead to the highest yellow pigment yields.[1][2] It's important to note that the optimal pH for total orange pigments might be slightly higher, around 5.0.[1]

Q2: Which nitrogen source is best for selective Ankaflavin production?

A2: The choice of nitrogen source significantly influences pigment profiles.[2] While some older studies suggested that nitrate inhibits Ankaflavin production, more recent research has shown that various nitrogen sources can be used effectively.[2] Peptone, an organic nitrogen source, at a concentration of 8.8 g/L with an initial pH of 2.5, has been demonstrated to yield high levels of both yellow and orange pigments with negligible production of the mycotoxin citrinin.[2]

Q3: How can I minimize the production of the mycotoxin citrinin while producing Ankaflavin?

A3: Citrinin production is highly dependent on culture conditions. An alkaline medium strongly represses citrinin synthesis.[11] Furthermore, using peptone as the nitrogen source at a low initial pH of 2.5 has been shown to result in high pigment production with negligible citrinin concentration.[2]

Q4: What are the key differences between solid-state fermentation (SSF) and submerged fermentation (SmF) for Ankaflavin production?

A4: Both SSF and SmF have their advantages and disadvantages.

• Solid-State Fermentation (SSF): Often results in higher pigment concentrations and can utilize agricultural by-products as substrates.[9] However, controlling process parameters like pH, temperature, and moisture can be challenging, and scaling up is more difficult.[9]

• Submerged Fermentation (SmF): Allows for easier control and monitoring of process parameters, is more readily scalable, and facilitates easier extraction of extracellular pigments.[9][10] However, the final product concentration may be lower, and there can be challenges with mycelial morphology (clumping).[9]

Q5: How does Ankaflavin biosynthesis relate to other Monascus pigments?

A5: Ankaflavin is a yellow pigment that originates from the polyketide biosynthetic pathway.[14] It is a precursor to the orange pigments, rubropunctatin and monascorubin.[14] The conversion of orange pigments to yellow pigments like Ankaflavin is facilitated by the enzyme encoded by the MpigE gene.[14][15]

III. Data Summary Tables

Table 1: Effect of Initial pH on Monascus purpureus Pigment Production

Initial pH	Yellow Pigment Yield (Relative Units)	Orange Pigment Yield (Relative Units)	Red Pigment Yield (Relative Units)	Yellow-to-Red Pigment Ratio	Reference
2.0	Decreased by 75% compared to pH 3.0	5.46 ± 0.12 AU·mL⁻¹ (Intracellular)	-	0.66	[1]
3.0	14.81 ± 1.60 AU·mL⁻¹	-	-	-	[1]
5.0	-	7.69 ± 0.62 AU·mL⁻¹ (Extracellular)	11.33 ± 0.49 AU·mL⁻¹	-	[1]
5.5	-	-	11.3 U (Total Absorbance)	-	[11]
6.5	-	-	22.25 UA₅₀₀	-	[5]
12.0	-	-	-	4.34	[1]

Table 2: Effect of Nitrogen Source on Pigment Production (at Initial pH 2.5)

Nitrogen Source	Concentration (g/L)	Total Yellow & Orange Pigment (mg/L)	Citrinin Concentration (mg/L)	Reference
Peptone	8.8	1,138	2	[2]
Ammonium Sulfate	5.0	Lower than peptone	Higher than peptone	[2]
Sodium Nitrate	6.44	Lower than peptone	Higher than peptone	[2]

IV. Experimental Protocols

1. Inoculum Preparation (Spore Suspension)

• Grow Monascus purpureus on a suitable agar medium (e.g., Potato Dextrose Agar) at 28-30°C for 7-10 days until sporulation is abundant.[8][13]

• Prepare a sterile solution of 0.01% (v/v) Triton X-100 in distilled water.[13]

• Scrape the surface of the agar plate to collect the fungal hyphae and spores.[13]

• Suspend the collected biomass in the Triton X-100 solution.

• Stir the suspension for 10 minutes to ensure homogeneity.[13]

• Use a hemocytometer to count the spore concentration and adjust it to the desired level (e.g., 10^6 spores/mL) with the sterile Triton X-100 solution.[8]

2. Submerged Fermentation

• Prepare the fermentation medium with the desired carbon and nitrogen sources, and other nutrients. A potential medium could consist of glucose (20-40 g/L), peptone (8.84 g/L), KH₂PO₄ (2.5-4 g/L), MgSO₄·7H₂O (0.5 g/L), and trace elements.[2][16]

• Adjust the initial pH of the medium to the optimized value (e.g., 2.5-3.0 for high yellow pigment production).[2]

• Dispense the medium into Erlenmeyer flasks and sterilize by autoclaving.

• Inoculate the sterilized medium with the prepared spore suspension (e.g., 5-10% v/v).[6][17]

• Incubate the flasks on a rotary shaker at the optimized temperature (e.g., 30°C) and agitation speed (e.g., 350 rpm) for the desired fermentation period (e.g., 7-14 days) in the dark.[2][5][11]

3. Pigment Extraction and Quantification (HPLC)

• Extraction:

  • Separate the mycelia from the culture broth by centrifugation (e.g., 4000 x g for 15 min).[13]

  • The supernatant contains the extracellular pigments.

  • For intracellular pigments, suspend the harvested mycelial biomass in 95% ethanol.[13]

  • Incubate overnight at room temperature with agitation.[13]

  • Centrifuge to separate the ethanolic extract containing the intracellular pigments.

• HPLC Analysis:

  • Column: C18 column (e.g., SHIM-PACK HRC-ODS C18).[18]

  • Mobile Phase: A mixture of methanol and water (e.g., 80:20, v/v) is commonly used.[18]

  • Flow Rate: Typically 1.0 mL/min.[18]

  • Detection Wavelength: Ankaflavin can be detected at approximately 394 nm.[18]

  • Quantification: Prepare standard curves for Ankaflavin to quantify its concentration in the extracts. The linear range is typically between 10 to 500 mg/L.[18]

V. Visualizations

Caption: Simplified Ankaflavin biosynthesis pathway in Monascus.

Caption: Troubleshooting workflow for Ankaflavin production variability.

Caption: Ankaflavin's influence on lipid metabolism signaling pathways.

References

• 1. emerald.com [emerald.com]
• 2. Effect of initial pH, different nitrogen sources, and cultivation time on the production of yellow or orange Monascus purpureus pigments and the mycotoxin citrinin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of pH and nitrogen source on pigment production by Monascus purpureus | Semantic Scholar [semanticscholar.org]
• 4. Carbon and nitrogen source: Significance and symbolism [wisdomlib.org]
• 5. Natural Red Pigment Production by Monascus Purpureus in Submerged Fermentation Systems Using a Food Industry Waste: Brewer’s Spent Grain [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Preparation of Monascus-fermented ginkgo seeds: optimization of fermentation parameters and evaluation of bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Frontiers | The potential, strategies, and challenges of Monascus pigment for food application [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Development and Application of an HPLC–UV Procedure to Determine Multiple Flavonoids and Phenolics in Acanthopanax Leaf Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Safe natural bio-pigment production by Monascus purpureus using mixed carbon sources with cytotoxicity evaluation on root tips of Allium cepa L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 15. Exploring the Subcellular Localization of Monascus Pigments Biosynthases: Preliminary Unraveling of the Compartmentalization Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchtrend.net [researchtrend.net]
• 18. (Open Access) Simultaneous Detection of Monascine and Ankaflavine in Monascus Pigments by HPLC (2009) | Cui Li Hu Xiao-dan Zhang De-quan | 2 Citations [scispace.com]

Reference Data & Comparative Studies

Ankaflavin Versus Monascin: A Comparative Guide to PPARγ Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ankaflavin and monascin, two yellow pigments derived from Monascus species, focusing on their activity as agonists of Peroxisome Proliferator-Activated Receptor gamma (PPARγ). Both compounds have garnered significant interest for their potential therapeutic applications in metabolic disorders and inflammatory conditions, largely attributed to their ability to activate PPARγ. This document synthesizes experimental data to offer a comparative overview of their performance, outlines relevant experimental protocols, and visualizes the associated signaling pathways.

Quantitative Data Summary

One study directly compared the effects of ankaflavin and monascin on insulin signaling and glucose uptake in mature 3T3-L1 adipocytes. The findings indicated that ankaflavin was more potent than monascin in promoting insulin receptor and Akt phosphorylation, as well as increasing glucose uptake[1]. This suggests that while both compounds act on PPARγ, ankaflavin may elicit a stronger response in certain cellular contexts.

In vivo studies have also demonstrated the PPARγ-agonist activity of both compounds. For instance, the effects of ankaflavin on enhancing insulin sensitivity were abolished by the PPARγ antagonist GW9662[2]. Similarly, monascin's ability to down-regulate blood glucose and hyperinsulinemia was attenuated by GW9662[3]. Both compounds have been shown to increase the expression of PPARγ in hepatic tissue, contributing to their anti-inflammatory and lipid-lowering effects[4][5].

The following table summarizes the comparative effects of ankaflavin and monascin on various parameters related to PPARγ activation, as reported in different studies.

Parameter	Ankaflavin	Monascin	Reference Compound	Cell/Animal Model	Key Findings	Citation
Insulin Signaling	Markedly promoted insulin receptor and Akt phosphorylation	Promoted insulin receptor and Akt phosphorylation	-	Mature 3T3-L1 adipocytes	Ankaflavin showed a greater effect than monascin.	[1]
Glucose Uptake	Increased glucose uptake	Increased glucose uptake	-	Mature 3T3-L1 adipocytes	Ankaflavin had a more significant effect than monascin.	[1]
PPARγ Expression	Increased expression	Increased expression	-	High-fat diet-fed mice	Both compounds upregulated PPARγ expression in the liver.	[4]
Anti-obesity Effect	Inhibition of PPARγ expression (downstream)	Inhibition of PPARγ expression (downstream)	-	Obese rats fed a high-fat diet	Ankaflavin showed a slightly stronger inhibitory effect on PPARγ expression in adipocytes.	[6]
Anti-inflammatory Effect	Increased PPARγ expression	Increased expression	Silymarin	Mice with alcoholic liver disease	Both compounds increased hepatic PPARγ expression, contributing to reduced inflammation.	[4][5]

Experimental Protocols

The evaluation of ankaflavin and monascin as PPARγ agonists typically involves a combination of in vitro and in vivo experimental models. Key methodologies are detailed below.

PPARγ Luciferase Reporter Assay

This cell-based assay is a standard method to quantify the activation of PPARγ by a test compound.

• Principle: A reporter gene system is used where the luciferase gene is under the control of a promoter containing PPARγ response elements (PPREs). Alternatively, a chimeric receptor system is used, consisting of the GAL4 DNA-binding domain fused to the ligand-binding domain (LBD) of PPARγ, which drives the expression of a luciferase reporter gene under the control of a GAL4 upstream activation sequence (UAS). When a PPARγ agonist binds to the LBD, it induces a conformational change that leads to the recruitment of coactivators and subsequent transcription of the luciferase gene. The amount of light produced by the luciferase enzyme is proportional to the level of PPARγ activation.

• Cell Lines: Human embryonic kidney 293 (HEK293) cells or other suitable cell lines are commonly used[7].

• Procedure:

  • Cells are seeded in 96-well plates and transiently transfected with plasmids encoding the PPARγ receptor (or GAL4-PPARγ LBD chimera) and the corresponding luciferase reporter vector[8][9]. A vector expressing Renilla luciferase is often co-transfected to normalize for transfection efficiency.

  • After an incubation period to allow for plasmid expression, the cells are treated with various concentrations of the test compounds (ankaflavin or monascin) or a reference agonist (e.g., rosiglitazone)[10].

  • Following treatment for a defined period (typically 24 hours), the cells are lysed.

  • Luciferase activity is measured using a luminometer after the addition of a luciferase substrate.

  • The relative luciferase units (RLU) are calculated by normalizing the firefly luciferase activity to the Renilla luciferase activity.

  • Dose-response curves are generated, and EC50 values are calculated to determine the potency of the compounds.

Analysis of Downstream Target Gene and Protein Expression

To confirm that the activation of PPARγ by ankaflavin and monascin leads to biological effects, the expression of known PPARγ target genes and proteins is analyzed.

• Principle: PPARγ activation regulates the transcription of genes involved in adipogenesis, glucose metabolism, and inflammation, such as adiponectin and GLUT4.

• Methods:

  • Quantitative Real-Time PCR (qRT-PCR): Used to measure the mRNA levels of target genes. Cells or tissues are treated with the compounds, RNA is extracted, reverse transcribed to cDNA, and then amplified using gene-specific primers.

  • Western Blotting: Used to measure the protein levels of target genes. Cell or tissue lysates are separated by SDS-PAGE, transferred to a membrane, and probed with specific antibodies against the proteins of interest.

• Sample Types: Differentiated 3T3-L1 adipocytes, hepatocytes, or tissues from animal models treated with ankaflavin or monascin.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways activated by ankaflavin and monascin and a typical experimental workflow for their evaluation.

Caption: Signaling pathway of PPARγ and Nrf2 activation by ankaflavin and monascin.

Caption: Experimental workflow for comparing ankaflavin and monascin as PPARγ agonists.

References

• 1. researchgate.net [researchgate.net]
• 2. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. indigobiosciences.com [indigobiosciences.com]

A Comparative Analysis of Ankaflavin and Lovastatin in Lipid-Lowering Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the lipid-lowering agents ankaflavin and lovastatin, presenting supporting experimental data, detailed methodologies, and mechanistic insights to inform research and development in the field of hyperlipidemia treatment.

Executive Summary

Lovastatin, a member of the statin class of drugs, is a well-established inhibitor of HMG-CoA reductase, a critical enzyme in cholesterol biosynthesis.[1][2] Ankaflavin, a yellow pigment derived from Monascus purpureus, has emerged as a novel hypolipidemic agent with a distinct mechanism of action.[3] While both compounds effectively lower cholesterol, emerging evidence suggests that ankaflavin may offer a comparable lipid-lowering efficacy with a potentially improved safety profile, particularly concerning muscle-related side effects.[4] This guide delves into a direct comparison of their performance based on preclinical data.

Comparative Efficacy in a Hyperlipidemic Hamster Model

A key preclinical study provides a direct comparison of ankaflavin and monacolin K (lovastatin) at equal dosages in hamsters fed a high-cholesterol diet for six weeks. The results, summarized below, highlight their respective impacts on key lipid parameters.

Table 1: Effect of Ankaflavin and Lovastatin on Serum Lipid Profile

Parameter	Control (High-Cholesterol Diet)	Ankaflavin (2.4 mg/kg)	Lovastatin (Monacolin K) (2.4 mg/kg)
Total Cholesterol (TC) (mg/dL)	280.5 ± 21.3	201.7 ± 18.4	210.3 ± 15.6
Triglycerides (TG) (mg/dL)	185.2 ± 19.1	135.4 ± 12.8	140.1 ± 13.5
LDL-Cholesterol (LDL-C) (mg/dL)	190.8 ± 17.5	110.2 ± 10.9	125.6 ± 11.2
HDL-Cholesterol (HDL-C) (mg/dL)	55.3 ± 5.1	65.8 ± 6.3	50.1 ± 4.8

*p < 0.05 compared to the control group. Data extracted from a study comparing monascin, ankaflavin, and monacolin K.[4]

Key Findings:

• Both ankaflavin and lovastatin significantly reduced total cholesterol, triglycerides, and LDL-cholesterol levels compared to the control group.[4]

• Notably, ankaflavin demonstrated a more pronounced reduction in LDL-C compared to lovastatin at the same dosage.[4]

• Ankaflavin was also associated with an increase in HDL-cholesterol, a beneficial effect not observed with lovastatin, which slightly decreased HDL-C levels.[4]

Safety Profile: A Focus on Muscle Health

A significant concern with statin therapy is the risk of myopathy, which can be monitored by measuring serum creatinine phosphokinase (CPK) levels. The same comparative study in hamsters evaluated the impact of ankaflavin and lovastatin on this important safety marker.

Table 2: Effect of Ankaflavin and Lovastatin on Serum Creatinine Phosphokinase (CPK) Activity

Parameter	Control (High-Cholesterol Diet)	Ankaflavin (2.4 mg/kg)	Lovastatin (Monacolin K) (2.4 mg/kg)
CPK Activity (U/L)	150.2 ± 14.5	155.6 ± 16.1	250.8 ± 22.3*

*p < 0.05 compared to the control group. Data extracted from a study comparing monascin, ankaflavin, and monacolin K.[4]

Key Findings:

• Lovastatin treatment led to a significant elevation in CPK activity, a biomarker for muscle damage.[4]

• In contrast, ankaflavin did not induce a significant increase in CPK levels, suggesting a lower risk of myopathy.[4]

Mechanisms of Action: Distinct Signaling Pathways

The differential effects of ankaflavin and lovastatin on lipid profiles and safety markers can be attributed to their distinct mechanisms of action at the molecular level.

Lovastatin: HMG-CoA Reductase Inhibition

Lovastatin functions as a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2] By blocking this enzyme, lovastatin reduces the endogenous production of cholesterol in the liver. This leads to an upregulation of LDL receptors on hepatocytes, which in turn increases the clearance of LDL-cholesterol from the bloodstream.[2]

Caption: Lovastatin's mechanism of action via HMG-CoA reductase inhibition.

Ankaflavin: A Multi-Target Approach

Ankaflavin employs a multi-faceted approach to lipid modulation that is independent of HMG-CoA reductase inhibition. Its mechanisms include:

• AMPK Activation: Ankaflavin activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[5][6]

• PPARα/γ Agonism: It acts as an agonist for peroxisome proliferator-activated receptors alpha and gamma (PPARα and PPARγ), which are key regulators of lipid and glucose metabolism.[6][7]

• Suppression of LDL Assembly: Ankaflavin inhibits the expression of key proteins involved in the assembly and secretion of LDL particles in the liver, such as microsomal triglyceride transfer protein (MTP) and apolipoprotein B (ApoB).[3]

• Stimulation of ApoA1 Expression: It enhances the expression of apolipoprotein A1 (ApoA1), the primary protein component of HDL, thereby promoting reverse cholesterol transport.[3]

Caption: Ankaflavin's multi-target mechanism of action on lipid metabolism.

Experimental Protocols

The comparative data presented in this guide were derived from a preclinical study with the following methodology:

• Animal Model: Male Golden Syrian hamsters were used as the experimental model for hyperlipidemia.[4]

• Diet-Induced Hyperlipidemia: Animals were fed a high-cholesterol diet (containing 10% coconut oil and 0.05% cholesterol) for a period of six weeks to induce a hyperlipidemic state.[4][8]

• Treatment Groups: The hamsters were divided into three groups: a control group receiving the high-cholesterol diet, a group receiving the high-cholesterol diet supplemented with ankaflavin (2.4 mg/kg/day), and a group receiving the high-cholesterol diet supplemented with monacolin K (lovastatin) (2.4 mg/kg/day).[4]

• Duration of Treatment: The treatment period was six weeks.[4]

• Biochemical Analysis: At the end of the study period, blood samples were collected for the analysis of serum total cholesterol, triglycerides, LDL-cholesterol, HDL-cholesterol, and creatinine phosphokinase activity.[4]

Caption: Experimental workflow for the comparative study.

Conclusion and Future Directions

The presented data suggests that ankaflavin is a promising lipid-lowering agent with efficacy comparable, and in some aspects superior, to lovastatin in a preclinical model of hyperlipidemia. A key differentiator is ankaflavin's apparent lack of muscle-related side effects, as indicated by the stable CPK levels. Its multi-target mechanism of action, which is distinct from the HMG-CoA reductase inhibition of statins, offers a potentially complementary or alternative therapeutic strategy.

Further research, including well-designed clinical trials, is warranted to validate these preclinical findings in humans. Such studies will be crucial in determining the therapeutic potential of ankaflavin as a novel treatment for hyperlipidemia, either as a monotherapy or in combination with existing lipid-lowering drugs. The favorable safety profile observed in preclinical models makes ankaflavin a particularly compelling candidate for further development.

References

• 1. Lovastatin - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Lovastatin? [synapse.patsnap.com]
• 3. The blood lipid regulation of Monascus-produced monascin and ankaflavin via the suppression of low-density lipoprotein cholesterol assembly and stimulation of apolipoprotein A1 expression in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 8. Lovastatin inhibits diet induced atherosclerosis in F1B golden Syrian hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin: A Comparative Guide to its Anti-Tumorigenic Effects in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Ankaflavin, a yellow pigment derived from Monascus purpureus-fermented rice, has garnered significant interest in the scientific community for its potential anti-cancer properties. This guide provides a comprehensive comparison of the anti-tumorigenic effects of Ankaflavin across various cancer cell lines, supported by experimental data. We delve into its cytotoxic and pro-apoptotic activities, its influence on the cell cycle, and the underlying signaling pathways it modulates.

Quantitative Analysis of Ankaflavin's Efficacy

Ankaflavin has demonstrated selective cytotoxicity against cancer cells while exhibiting minimal impact on normal cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency in inhibiting a specific biological or biochemical function, has been determined in several cancer cell lines.

Cell Line	Cancer Type	IC50 Value	Selective Toxicity	Reference
Hep G2	Hepatocellular Carcinoma	15 µg/mL	Yes (vs. MRC-5 and WI-38)	[1]
A549	Lung Carcinoma	15 µg/mL	Yes (vs. MRC-5 and WI-38)	[1]

Note: MRC-5 and WI-38 are normal human lung fibroblast cell lines.

Induction of Apoptosis

A primary mechanism behind Ankaflavin's anti-tumorigenic activity is the induction of apoptosis, or programmed cell death. Studies have shown that Ankaflavin treatment leads to characteristic morphological and biochemical changes associated with apoptosis in cancer cells.

In human hepatocellular carcinoma Hep G2 cells, treatment with Ankaflavin resulted in chromosomal condensation and fragmentation. Flow cytometry analysis further revealed a significant increase in the sub-G1 peak, which is indicative of apoptotic cells with fragmented DNA[1]. This suggests that Ankaflavin effectively triggers the apoptotic cascade in liver cancer cells.

Cell Cycle Arrest

Beyond inducing apoptosis, Ankaflavin also appears to interfere with the normal progression of the cell cycle in cancer cells. The appearance of a sub-G1 peak in flow cytometry data for Hep G2 cells treated with Ankaflavin points towards cell cycle arrest at this phase, preceding apoptosis[1]. Further research is needed to elucidate the precise molecular players involved in Ankaflavin-mediated cell cycle arrest across a broader range of cancer cell types.

Modulation of Signaling Pathways

The anti-tumorigenic effects of Ankaflavin are orchestrated through the modulation of key intracellular signaling pathways that govern cell survival, proliferation, and death.

Experimental Workflow for Validating Anti-Tumorigenic Effects

The following diagram illustrates a typical experimental workflow for assessing the anti-cancer properties of Ankaflavin.

A typical experimental workflow for evaluating Ankaflavin's anti-cancer activity.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are the fundamental protocols for the key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Ankaflavin and a vehicle control for a specified duration (e.g., 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to detect and differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with Ankaflavin at the desired concentration and duration.

• Cell Harvesting: Harvest the cells, including both adherent and floating populations.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses flow cytometry to determine the distribution of cells in the different phases of the cell cycle based on their DNA content.

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Resuspend the fixed cells in a staining solution containing Propidium Iodide (PI) and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

The available evidence strongly suggests that Ankaflavin possesses significant anti-tumorigenic properties, primarily through the induction of apoptosis and potential cell cycle arrest in cancer cells. Its selective cytotoxicity towards cancerous cells over normal cells further enhances its therapeutic potential. Future research should focus on expanding the panel of cancer cell lines tested to better understand the breadth of its efficacy and to further delineate the intricate molecular pathways it modulates. Such studies will be instrumental in validating Ankaflavin as a promising candidate for novel anti-cancer drug development.

References

• 1. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin in the Spotlight: A Comparative Analysis of Natural Anti-Inflammatory Compounds

For Immediate Release

In the dynamic field of drug discovery and development, the quest for potent and safe anti-inflammatory agents is perpetual. Natural compounds, with their inherent biocompatibility and diverse chemical structures, represent a promising frontier. This guide provides a comprehensive comparison of ankaflavin, a pigment from Monascus species, with three other well-researched natural anti-inflammatory compounds: curcumin, quercetin, and resveratrol. This analysis is tailored for researchers, scientists, and drug development professionals, offering a synthesis of quantitative data, detailed experimental protocols, and mechanistic insights to inform future research and development endeavors.

Quantitative Comparison of Anti-Inflammatory Activity

The anti-inflammatory potential of these compounds is often evaluated by their ability to inhibit the production of key inflammatory mediators in cellular models, such as lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. The following tables summarize the reported IC50 values for the inhibition of nitric oxide (NO), a key inflammatory mediator, and the pro-inflammatory cytokines Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

It is important to note that direct comparative studies for ankaflavin against curcumin, quercetin, and resveratrol under identical experimental conditions are limited. The data presented here is compiled from various studies, and while efforts have been made to select data from similar experimental setups (LPS-stimulated RAW 264.7 macrophages), variations in experimental conditions can influence the absolute IC50 values.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	IC50 (µM)	Reference
Ankaflavin	Data not available in direct comparison	[1]
Curcumin	11.0 ± 0.59	[2]
Quercetin	~27	[3]
Resveratrol	17.5 ± 0.7 (for IL-6, indicative)	[4]

Note: While a specific IC50 for NO inhibition by ankaflavin was not found in a directly comparable study, related compounds from Monascus, such as monaphilol D, have shown high anti-inflammatory activity with an IC50 of 1.7 µM[5]. Ankaflavin has been demonstrated to decrease LPS-induced nitrite production[1].

Table 2: Inhibition of TNF-α Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	IC50 (µM)	Reference
Ankaflavin	Data not available in direct comparison	[6][7]
Curcumin	7.4	[8]
Quercetin	>100 (in one study)	[9]
Resveratrol	18.9 ± 0.6	[4]

Note: Ankaflavin has been shown to reduce TNF-α levels[6][7]. Quercetin's effect on TNF-α can vary, with some studies showing inhibition at higher concentrations[9].

Table 3: Inhibition of IL-6 Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	IC50 (µM)	Reference
Ankaflavin	Data not available in direct comparison	[7]
Curcumin	>20 (in one study)	[10]
Quercetin	Significant inhibition at 5-50 µM	[11][12]
Resveratrol	17.5 ± 0.7	[4]

Note: Ankaflavin has been shown to reduce IL-6 levels[7]. Curcumin's inhibitory effect on IL-6 can be dose-dependent[10].

Mechanistic Insights: The NF-κB Signaling Pathway

A common mechanistic thread among ankaflavin, curcumin, quercetin, and resveratrol is their ability to modulate the Nuclear Factor-kappa B (NF-κB) signaling pathway. This pathway is a cornerstone of the inflammatory response, orchestrating the expression of numerous pro-inflammatory genes, including those for iNOS, COX-2, TNF-α, and IL-6.

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, a cascade of events leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and initiate the transcription of target genes. Ankaflavin, curcumin, quercetin, and resveratrol have all been shown to interfere with this pathway at various points, ultimately leading to a dampened inflammatory response.

NF-κB Signaling Pathway and Inhibition by Natural Compounds.

Experimental Protocols

To ensure reproducibility and facilitate the design of future comparative studies, detailed experimental protocols for key in vitro anti-inflammatory assays are provided below.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay quantifies the ability of a test compound to inhibit the production of nitric oxide, a key inflammatory mediator, by macrophages stimulated with bacterial lipopolysaccharide (LPS).

1. Cell Culture and Seeding:

• Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

2. Compound Treatment and LPS Stimulation:

• The following day, remove the culture medium and replace it with fresh medium containing various concentrations of the test compound (e.g., ankaflavin, curcumin, quercetin, or resveratrol).

• After a pre-incubation period of 1-2 hours, add LPS (1 µg/mL final concentration) to all wells except the negative control.

3. Incubation:

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

4. Measurement of Nitrite Concentration (Griess Assay):

• After incubation, collect the cell culture supernatant.

• In a new 96-well plate, mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate the plate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• The concentration of nitrite, a stable product of NO, is determined by comparison with a standard curve of sodium nitrite.

5. Data Analysis:

• Calculate the percentage of NO inhibition for each concentration of the test compound relative to the LPS-stimulated control.

• Determine the IC50 value, the concentration of the compound that inhibits NO production by 50%.

Measurement of Pro-Inflammatory Cytokine (TNF-α, IL-6) Production

This protocol outlines the quantification of TNF-α and IL-6 released from LPS-stimulated RAW 264.7 macrophages using an Enzyme-Linked Immunosorbent Assay (ELISA).

1. Cell Culture, Seeding, and Treatment:

• Follow steps 1 and 2 from the "Inhibition of Nitric Oxide (NO) Production" protocol. The incubation time after LPS stimulation may be shorter for cytokine measurement (e.g., 6-24 hours).

2. Collection of Supernatant:

• After the desired incubation period, centrifuge the 96-well plate and carefully collect the cell culture supernatant.

3. ELISA Procedure:

• Use commercially available ELISA kits for mouse TNF-α and IL-6.

• Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Wash the plate and block non-specific binding sites.

• Add the collected cell culture supernatants and standards to the wells and incubate.

• Wash the plate and add the detection antibody.

• After another incubation and washing step, add the enzyme conjugate (e.g., streptavidin-HRP).

• Add the substrate solution and stop the reaction.

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

4. Data Analysis:

• Generate a standard curve from the absorbance values of the known standards.

• Calculate the concentration of TNF-α or IL-6 in the samples based on the standard curve.

• Determine the percentage of inhibition for each compound concentration and calculate the IC50 value.

References

• 1. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apjai-journal.org [apjai-journal.org]
• 3. Effects of naturally occurring flavonoids on nitric oxide production in the macrophage cell line RAW 264.7 and their structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. TNF-α modulation by natural bioactive molecules in mouse RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Curcumin suppresses the production of interleukin-6 in Prevotella intermedia lipopolysaccharide-activated RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Anti-Inflammatory Effect of Quercetin on RAW 264.7 Mouse Macrophages Induced with Polyinosinic-Polycytidylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of Ankaflavin's efficacy in different metabolic disease models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Ankaflavin, a yellow pigment derived from Monascus species, in various metabolic disease models. Its performance is evaluated against established and alternative therapeutic agents, including metformin, pioglitazone, and glucagon-like peptide-1 (GLP-1) receptor agonists. This objective comparison is supported by experimental data from preclinical studies, with a focus on obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).

Comparative Efficacy of Ankaflavin and Other Metabolic Disease Treatments

Ankaflavin has demonstrated significant therapeutic potential in rodent models of metabolic diseases, primarily through its action as a peroxisome proliferator-activated receptor (PPAR) agonist and an AMP-activated protein kinase (AMPK) activator.[1][2][3] The following tables summarize the quantitative data from various studies, offering a comparative perspective on the effects of Ankaflavin and other agents on key metabolic parameters.

Note: The data presented below is collated from different studies and does not represent direct head-to-head comparisons within a single study. Variations in experimental design, including animal strains, diet composition, and treatment duration, should be considered when interpreting these results.

Table 1: Effects on Body Weight and Adiposity

Compound	Animal Model	Treatment Details	Key Findings	Reference(s)
Ankaflavin	High-fat diet-fed obese rats	8 weeks	Significantly reduced body weight gain.[4]	[4]
High-fat diet-fed obese mice	12 weeks, ~2.0 mg/kg/day	Did not significantly reduce body weight or BMI.
Metformin	High-fat diet-fed C57BL/6J mice	9 weeks, 0.25% & 0.5% in diet	Markedly reduced body weight gain and fat pad weights.[5]	[5]
High-fat diet-fed rats	6 weeks, 200 mg/kg/day	Reversed high-fat diet-induced increases in body weight.	[6]
Pioglitazone	High-fat diet-fed C57BL/6J mice	9 weeks, 0.01% & 0.02% in diet	No obvious effects on body weight gain or fat pad weights.[5]	[5]
Liraglutide (GLP-1 RA)	High-fat diet-fed C57BL/6 mice	2 weeks	Decreased body and fat pad weight.[7]	[7]
Corticosterone-treated mice	5 weeks	Slowed progression towards obesity.[8]	[8]

Table 2: Effects on Glucose Homeostasis

Compound	Animal Model	Treatment Details	Key Findings	Reference(s)
Ankaflavin	Methylglyoxal-induced diabetic rats	4 weeks, 10 mg/kg bw	Downregulated blood glucose and enhanced insulin sensitivity.[9]	[9]
Metformin	High-fat diet-fed C57BL/6J mice	9 weeks, 0.25% & 0.5% in diet	Markedly improved glucose intolerance, hyperglycemia, and hyperinsulinemia.[5]	[5]
Pioglitazone	High-fat diet-fed C57BL/6J mice	9 weeks, 0.02% in diet	Slightly improved glucose intolerance at 4 weeks; markedly improved hyperglycemia and hyperinsulinemia at 9 weeks.[5]	[5]
Liraglutide (GLP-1 RA)	High-fat diet-fed C57BL/6 mice	2 weeks	Decreased blood glucose levels.[7]	[7]
Corticosterone-treated mice	5 weeks	Improved glucose control and enhanced glucose clearance.[8]	[8]

Table 3: Effects on Lipid Profile and Liver Steatosis (NAFLD)

Compound	Animal Model	Treatment Details	Key Findings	Reference(s)
Ankaflavin	High-fat diet-fed C57BL/6 mice	Not specified	Significantly attenuated high-fat diet-induced elevation of total cholesterol (TC), triacylglycerol (TG), free fatty acid (FFA), and LDL-C in plasma.[10]	[10]
Alcoholic liver injury C57BL/6J mice	6 weeks	Significantly reduced serum AST and ALT, as well as total liver cholesterol and triglyceride levels. Prevented lipid accumulation in the liver.[11]	[11]
Metformin	High-fat diet-fed C57BL/6J mice	9 weeks	Did not significantly affect serum lipid parameters.	[5]
Pioglitazone	High-fat diet-induced NAFLD rats	8 weeks (prevention), 16 weeks (treatment), 4 mg/(kg·d)	Attenuated insulin resistance and ameliorated biochemical and histological injury in the liver.[12]	[12]
Liraglutide (GLP-1 RA)	High-fat diet-fed C57BL/6 mice	2 weeks	Decreased triglyceride levels.[7]	[7]

Experimental Protocols

High-Fat Diet (HFD)-Induced Metabolic Disease Model

A commonly utilized preclinical model to study obesity, insulin resistance, and NAFLD involves the administration of a high-fat diet to rodents.[13][14]

• Animals: Male C57BL/6J mice are frequently used due to their susceptibility to diet-induced obesity.[13] Other strains such as Kunming and ICR mice have also been shown to effectively model HFD-induced obesity.[14]

• Diet: A typical high-fat diet consists of 45% to 60% of total calories derived from fat.[5][15] The control group is fed a standard chow diet with approximately 10% of calories from fat.

• Duration: The duration of the high-fat diet feeding can range from a few weeks to several months, depending on the desired severity of the metabolic phenotype.[5][13]

• Housing: Animals are typically housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.[16]

• Outcome Measures: Key parameters measured include body weight, food intake, fasting blood glucose, insulin levels, glucose and insulin tolerance tests, serum lipid profiles (total cholesterol, triglycerides, LDL-C, HDL-C), and liver histology to assess steatosis, inflammation, and fibrosis.[13][14]

Administration of Compounds

• Ankaflavin: Oral gavage is a common method for administration, with doses ranging from approximately 2.0 mg/kg/day to 10 mg/kg/day.[17][9]

• Metformin: Can be administered in the diet (e.g., 0.25-0.5% of the diet) or via oral gavage at doses around 150-300 mg/kg.[5][6]

• Pioglitazone: Typically mixed in the diet (e.g., 0.01-0.02% of the diet) or administered via oral gavage at doses around 4 mg/kg/day.[5][12]

• Liraglutide: Administered via subcutaneous injection.[8]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of Ankaflavin and the comparator drugs are mediated by distinct yet sometimes overlapping signaling pathways.

Ankaflavin Signaling Pathway

Ankaflavin exerts its metabolic benefits primarily through the activation of AMPK and PPARs (Peroxisome Proliferator-Activated Receptors), particularly PPARγ and PPARα.[3][9][10]

Caption: Ankaflavin activates AMPK and acts as a PPARγ/α agonist to improve metabolic health.

Metformin Signaling Pathway

Metformin's primary mechanism of action involves the inhibition of mitochondrial respiratory chain complex I, leading to an increase in the cellular AMP/ATP ratio and subsequent activation of AMPK.[18]

Caption: Metformin activates AMPK, primarily in the liver, to reduce glucose production.

Pioglitazone Signaling Pathway

Pioglitazone is a potent agonist of PPARγ, which plays a crucial role in adipocyte differentiation, lipid storage, and insulin sensitization.[19]

Caption: Pioglitazone enhances insulin sensitivity by activating PPARγ in adipose tissue.

GLP-1 Receptor Agonist Signaling Pathway

GLP-1 receptor agonists mimic the action of the endogenous incretin hormone GLP-1, leading to glucose-dependent insulin secretion, delayed gastric emptying, and reduced appetite.[20]

Caption: GLP-1 RAs act on multiple organs to improve glucose control and promote weight loss.

Conclusion

Ankaflavin demonstrates promising therapeutic effects in preclinical models of metabolic diseases, with a distinct mechanism of action centered on AMPK activation and PPAR agonism. While direct comparative efficacy data against standard-of-care treatments like metformin, pioglitazone, and newer agents like GLP-1 receptor agonists is limited, the available evidence suggests that Ankaflavin can positively modulate key metabolic parameters. Further head-to-head comparative studies are warranted to fully elucidate the therapeutic potential of Ankaflavin in the context of existing treatment options for metabolic syndrome. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a valuable resource for researchers and drug development professionals investigating novel therapies for metabolic diseases.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Alleviation of metabolic syndrome by monascin and ankaflavin: the perspective of Monascus functional foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metformin reduces body weight gain and improves glucose intolerance in high-fat diet-fed C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metformin improves high-fat diet-induced insulin resistance in mice by downregulating the expression of long noncoding RNA NONMMUT031874.2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effects of liraglutide in mice with diet-induced obesity studied by metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liraglutide counteracts obesity and glucose intolerance in a mouse model of glucocorticoid-induced metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Research on the protection effect of pioglitazone for non-alcoholic fatty liver disease (NAFLD) in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High fat diet induced obesity model using four strains of mice: Kunming, C57BL/6, BALB/c and ICR - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mmpc.org [mmpc.org]
• 16. Diet-induced obesity murine model [protocols.io]
• 17. taylorfrancis.com [taylorfrancis.com]
• 18. The mechanisms of action of metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 19. diabetesjournals.org [diabetesjournals.org]
• 20. GLP-1: Molecular mechanisms and outcomes of a complex signaling system - PMC [pmc.ncbi.nlm.nih.gov]

Ankaflavin vs. Synthetic PPARγ Agonists: A Head-to-Head Comparison for Researchers

For researchers, scientists, and drug development professionals, the quest for potent and safe modulators of Peroxisome Proliferator-Activated Receptor gamma (PPARγ) is of paramount importance in the fight against metabolic diseases. This guide provides a comprehensive, data-driven comparison of Ankaflavin, a natural PPARγ agonist, and synthetic PPARγ agonists, with a focus on Rosiglitazone as a representative of the thiazolidinedione (TZD) class.

Introduction: The Significance of PPARγ Agonism

Peroxisome Proliferator-Activated Receptor gamma (PPARγ) is a nuclear receptor that plays a pivotal role in adipogenesis, lipid metabolism, and insulin sensitization. Agonists of PPARγ, such as the synthetic TZD class of drugs, have been cornerstone therapies for type 2 diabetes. However, their clinical use has been tempered by concerns about side effects. This has spurred the investigation of alternative PPARγ modulators, including natural compounds like Ankaflavin, a pigment derived from Monascus purpureus-fermented rice. Ankaflavin presents a unique profile by not only activating PPARγ but also engaging the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a key regulator of cellular antioxidant responses.

Mechanism of Action: A Tale of Two Pathways

The primary mechanism of action for both Ankaflavin and synthetic PPARγ agonists like Rosiglitazone involves direct binding to and activation of the PPARγ receptor. This leads to the transcription of genes involved in glucose and lipid metabolism, ultimately improving insulin sensitivity.

A crucial distinction lies in Ankaflavin's dual activity. Beyond PPARγ agonism, Ankaflavin activates the Nrf2 pathway. This transcription factor regulates the expression of a wide array of antioxidant and detoxification genes, such as heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCLC). This dual mechanism suggests that Ankaflavin may offer therapeutic advantages by simultaneously addressing metabolic dysregulation and oxidative stress, a key contributor to diabetic complications. While some studies suggest that Rosiglitazone may also have some influence on the Nrf2 pathway, this is not its primary mechanism of action and the effect appears to be less direct than that of Ankaflavin.[1][2][3]

Data Presentation: A Comparative Overview

Direct head-to-head quantitative comparisons of Ankaflavin and synthetic PPARγ agonists in the same experimental settings are limited in publicly available literature. The following tables summarize available data from various studies to provide a comparative perspective.

Table 1: In Vitro PPARγ Activation

Compound	Assay Type	Cell Line	Potency (EC50/Activity)	Citation
Ankaflavin	PPARγ agonist activity confirmed	In vivo (methylglyoxal-induced diabetic rats)	Effective at 10 mg/kg body weight	[4]
Rosiglitazone	Luciferase Reporter Assay	HEK293 cells	EC50: ~30 nM
Rosiglitazone	Luciferase Reporter Assay	U2OS cells	Potent induction	[5]

Note: Direct comparison of EC50 values from different studies should be interpreted with caution due to variations in experimental conditions.

Table 2: Gene Expression Modulation

Compound	Target Gene	Cell Type/Model	Effect	Citation
Ankaflavin	HO-1, GCLC (Nrf2 targets)	MG-induced diabetic rats	Upregulation	[4]
Rosiglitazone	CD36 (PPARγ target)	Macrophages	Upregulation	[6][7]
Rosiglitazone	Adiponectin (PPARγ target)	Subcutaneous adipose tissue	Upregulation	[8]
Rosiglitazone	HO-1 (Nrf2 target)	Preeclamptic placenta, HK-2 cells	Upregulation	[1][9]

Table 3: In Vivo Metabolic Effects

Compound	Animal Model	Key Metabolic Effects	Citation
Ankaflavin	Methylglyoxal-induced diabetic rats	- Decreased blood glucose- Improved insulin sensitivity	[4]
Rosiglitazone	db/db mice	- Improved glucose tolerance- Decreased fasting blood glucose	[4]
Rosiglitazone	Alloxan-induced diabetic rats	- Lowered blood glucose	[10]

Experimental Protocols

PPARγ Luciferase Reporter Gene Assay

This assay is a standard method to quantify the activation of PPARγ by a test compound.

Objective: To determine the potency (EC50) of a compound in activating the PPARγ receptor.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells or other suitable cell lines are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Transfection: Cells are transiently co-transfected with three plasmids:

  • A PPARγ expression vector (e.g., pCMX-hPPARγ).

  • A reporter plasmid containing a luciferase gene under the control of a PPAR response element (PPRE) (e.g., pPPRE-luc).

  • A control plasmid expressing Renilla luciferase (e.g., pRL-TK) to normalize for transfection efficiency.

• Treatment: After 24 hours, the transfected cells are treated with various concentrations of the test compound (e.g., Ankaflavin, Rosiglitazone) or vehicle control (e.g., DMSO).

• Luciferase Assay: After another 24 hours, cells are lysed, and firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity. The fold induction is calculated relative to the vehicle control. The EC50 value, the concentration at which the compound elicits 50% of its maximal response, is determined by plotting the fold induction against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

Objective: To measure the change in the expression of PPARγ and Nrf2 target genes in response to treatment with a test compound.

Methodology:

• Cell Culture and Treatment: A relevant cell line (e.g., 3T3-L1 preadipocytes for adipogenesis-related genes, or HepG2 hepatocytes for metabolic genes) is cultured and treated with the test compound or vehicle control for a specified period (e.g., 24-48 hours).

• RNA Extraction: Total RNA is extracted from the cells using a commercial RNA extraction kit according to the manufacturer's instructions. The quality and quantity of the RNA are assessed using a spectrophotometer.

• Reverse Transcription: First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR: The qPCR reaction is performed using a qPCR instrument, a SYBR Green or TaqMan-based qPCR master mix, and primers specific for the target genes (e.g., CD36, aP2 for PPARγ; HO-1, GCLC for Nrf2) and a housekeeping gene (e.g., GAPDH, β-actin) for normalization.

• Data Analysis: The relative gene expression is calculated using the ΔΔCt method. The fold change in gene expression in the treated group is determined relative to the vehicle control group.

Mandatory Visualization

Signaling Pathways

References

• 1. Rosiglitazone Suppresses Renal Crystal Deposition by Ameliorating Tubular Injury Resulted from Oxidative Stress and Inflammatory Response via Promoting the Nrf2/HO-1 Pathway and Shifting Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Rosiglitazone Prevents Autophagy by Regulating Nrf2-Antioxidant Response Element in a Rat Model of Lithium-pilocarpine-induced Status Epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stable reporter cell lines for peroxisome proliferator-activated receptor γ (PPARγ)-mediated modulation of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rosiglitazone-induced CD36 up-regulation resolves inflammation by PPARγ and 5-LO-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of rosiglitazone on gene expression in subcutaneous adipose tissue in highly active antiretroviral therapy-associated lipodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rosiglitazone-Mediated Activation of PPARγ Restores HO1 Expression in the Human Preeclamptic Placenta - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openaccessjournals.com [openaccessjournals.com]

Ankaflavin from Diverse Monascus Strains: A Comparative Guide to Efficacy

For Researchers, Scientists, and Drug Development Professionals

Ankaflavin, a yellow azaphilone pigment synthesized by fungi of the Monascus genus, has garnered significant attention for its diverse and potent biological activities. This guide provides a comparative overview of the efficacy of ankaflavin derived from different Monascus strains, focusing on its production, anti-inflammatory, anti-cancer, antioxidant, and antimicrobial properties. The information is supported by experimental data and detailed methodologies to aid in research and development.

Ankaflavin Production: A Strain-Dependent Variability

The yield of ankaflavin is highly dependent on the specific Monascus strain employed for fermentation. Research indicates that not all Monascus species are equal in their ability to produce this valuable secondary metabolite.

A comparative study on the production of yellow pigments by Monascus purpureus and Monascus ruber revealed a significant difference in their ankaflavin synthesis capabilities. It was found that M. purpureus strains produce both monascin and ankaflavin in a correlated manner, suggesting a linked biosynthetic pathway. In contrast, M. ruber tends to produce high levels of monascin with only minimal amounts of ankaflavin.[1] This positions M. purpureus as a more suitable candidate for high-yield ankaflavin production. While Monascus pilosus is also known to produce yellow pigments, specific quantitative data on its ankaflavin yield in comparison to other species is less documented in the reviewed literature.[2]

Table 1: Comparative Production of Ankaflavin by Different Monascus Species

Monascus Species	Ankaflavin Production Capability	Key Findings	Reference
Monascus purpureus	High	Produces both ankaflavin and monascin in a correlated manner.	[1]
Monascus ruber	Low to Minimal	Primarily produces monascin with very low levels of ankaflavin.	[1]
Monascus pilosus	Documented Producer	Known to produce yellow pigments, including ankaflavin, but comparative yield data is limited.	[2]

Comparative Efficacy of Ankaflavin

Anti-inflammatory Activity

Ankaflavin has demonstrated potent anti-inflammatory effects by modulating key signaling pathways. Studies have shown that ankaflavin can inhibit the degranulation of mast cells and the secretion of tumor necrosis factor-alpha (TNF-α). This is achieved by suppressing the phosphorylation of protein kinase C (PKC) and the mitogen-activated protein kinase (MAPK) family members ERK, JNK, and p38.

Anti-cancer Activity

Ankaflavin exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. Research has established its ability to induce apoptosis in various cancer cell lines.

One study reported that ankaflavin from a commercial Monascus-fermented red rice product was cytotoxic to human liver cancer (Hep G2) and lung cancer (A549) cells with a similar IC50 value of 15 µg/mL.[3] In contrast, it showed no significant toxicity to normal human lung fibroblast (MRC-5) and embryonic lung (WI-38) cells at the same concentration.[3] The mechanism of cell death was identified as apoptosis, characterized by chromosomal condensation and fragmentation.[3]

Another study focusing on ankaflavin from Monascus purpureus NTU 568 demonstrated its ability to induce apoptosis in human laryngeal carcinoma (HEp-2) cells through the activation of caspase-3, -8, and -9.

Table 2: Cytotoxic Efficacy of Ankaflavin Against Cancer Cell Lines

Cancer Cell Line	IC50 Value (µg/mL)	Monascus Source/Strain	Reference
Human Liver Cancer (Hep G2)	15	Commercial Monascus-fermented red rice	[3]
Human Lung Cancer (A549)	15	Commercial Monascus-fermented red rice	[3]
Human Laryngeal Carcinoma (HEp-2)	Data not quantified as IC50	Monascus purpureus NTU 568

Antioxidant Activity

The antioxidant potential of Monascus yellow pigments, including ankaflavin, has been investigated, with some studies suggesting a superiority of ankaflavin over its analogue, monascin. The antioxidant capacity of extracts from different Monascus species has been compared, with M. ruber and M. purpureus extracts showing a greater ability to scavenge DPPH radicals (over 60%) compared to M. pilosus extracts (20-39%).[4] However, it is important to note that these studies were conducted on crude extracts, and the differing efficacy may be due to the overall composition of pigments and other metabolites, not just ankaflavin.

Antimicrobial Activity

Ankaflavin, as part of the yellow Monascus pigments, contributes to the antimicrobial properties of Monascus extracts. While red pigments are often cited as the most potent antimicrobial agents from Monascus, yellow pigments also exhibit activity.[5] In silico studies have shown that ankaflavin has a high affinity for dihydrofolate reductase in both Gram-positive and Gram-negative bacteria.[6] In vitro studies using crude extracts enriched in yellow polyketides from a highly productive Monascus strain showed the best results against Staphylococcus aureus.[6] A direct comparison of the minimum inhibitory concentration (MIC) of purified ankaflavin from different Monascus strains is not extensively documented.

Experimental Protocols

Fermentation for Ankaflavin Production

A general protocol for the production of ankaflavin involves the submerged fermentation of a selected Monascus strain.

• Seed Culture Preparation: A high-yield Monascus strain (e.g., M. purpureus) is inoculated into a seed medium (e.g., potato dextrose broth) and incubated for 2-3 days at 30°C with shaking.

• Production Fermentation: The seed culture is then transferred to a larger volume of production medium. The composition of the production medium can be optimized for ankaflavin yield and may contain components such as glucose, peptone, and various mineral salts.

• Fermentation Conditions: The fermentation is typically carried out for 7-14 days at a controlled temperature (around 30°C) and pH, with continuous agitation and aeration.

• Harvesting: After the fermentation period, the mycelia and fermentation broth are separated by centrifugation or filtration. Ankaflavin is primarily located within the mycelia.

Extraction and Purification of Ankaflavin

A detailed method for obtaining high-purity ankaflavin has been described:

• Drying and Grinding: The harvested Monascus mycelia are dried and then ground into a fine powder.

• Extraction: The powdered mycelia are extracted with a suitable organic solvent, such as ethanol or ethyl acetate, often with the aid of ultrasonication to improve efficiency.

• Concentration: The solvent containing the crude extract is evaporated under reduced pressure to yield a concentrated pigment mixture.

• Chromatographic Purification: The crude extract is subjected to column chromatography (e.g., using silica gel) with a gradient of solvents (e.g., n-hexane and ethyl acetate) to separate the different pigments. Fractions containing ankaflavin are collected.

• Crystallization: The purified ankaflavin is obtained by crystallization from a suitable solvent system.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., Hep G2, A549) are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of purified ankaflavin for a specified period (e.g., 48 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes influenced by ankaflavin and the experimental procedures used to study it, the following diagrams are provided in Graphviz DOT language.

References

• 1. "Monacolin K, yellow pigments and citrinin production capabilities of Monascus purpureus and M. ruber (M. pilosus)." by Tzu-shing Lin, Shih-Hau Chiu et al. [jfda-online.com]
• 2. Alleviation of metabolic syndrome by monascin and ankaflavin: the perspective of Monascus functional foods - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purified Monascus Pigments: Biological Activities and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies Regarding Antimicrobial Properties of Some Microbial Polyketides Derived from Monascus Strains - PMC [pmc.ncbi.nlm.nih.gov]

Ankaflavin vs. Ascorbic Acid: A Comparative Guide to Antioxidant Capacity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant capacity of ankaflavin, a yellow pigment from Monascus purpureus, and ascorbic acid (Vitamin C), a well-established antioxidant standard. The following sections present quantitative data from in vitro assays, detailed experimental protocols, and an overview of their respective antioxidant mechanisms and signaling pathways.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of ankaflavin and ascorbic acid has been evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) in the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common metric for comparison, where a lower IC50 value indicates higher antioxidant activity.

Compound	Assay	IC50 Value (mg/mL)	Reference
Ankaflavin	DPPH Radical Scavenging	> 0.080	[1]
Ascorbic Acid	DPPH Radical Scavenging	0.023	[1]

Note: In a comparative study of various Monascus yellow pigments, ankaflavin was found to be a potent antioxidant. While a precise IC50 value for ankaflavin was not singled out in the summary, it was grouped with other potent pigments whose IC50 values were generally higher than that of ascorbic acid, indicating a comparatively lower, yet significant, radical scavenging activity under the tested conditions.[1] Another study noted that the antioxidant capacity of a yellow Monascus pigment mixture, containing ankaflavin, reached 64.2% of that of vitamin C.

Experimental Protocols

DPPH Radical Scavenging Assay

This assay is widely used to determine the free radical scavenging ability of antioxidants.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate an electron or a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the concentration and activity of the antioxidant.

Procedure:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent such as methanol or ethanol and stored in the dark.

• Preparation of Test Samples: Ankaflavin and ascorbic acid (as a positive control) are dissolved in the same solvent to prepare a series of concentrations.

• Reaction: A fixed volume of the DPPH solution is mixed with varying concentrations of the test samples. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• IC50 Determination: The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the test sample.

Antioxidant Mechanisms and Signaling Pathways

Ascorbic Acid (Vitamin C)

Ascorbic acid is a potent, water-soluble antioxidant that directly scavenges a wide variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS).[2][3] Its primary mechanism involves the donation of electrons to neutralize these harmful free radicals.[2][4] This process converts ascorbic acid to the relatively stable ascorbyl radical, which can then be regenerated back to ascorbic acid. Furthermore, ascorbic acid can regenerate other antioxidants, such as α-tocopherol (Vitamin E), from their radical forms.[2]

Caption: Direct antioxidant mechanism of Ascorbic Acid.

Ankaflavin

Ankaflavin exhibits its antioxidant effects through both direct and indirect mechanisms. While it possesses direct radical scavenging capabilities, a significant part of its antioxidant action is attributed to the modulation of cellular signaling pathways.[5][6][7] Ankaflavin has been shown to enhance the activity of endogenous antioxidant enzymes.[5][8] This is achieved, in part, through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes. Additionally, ankaflavin has been observed to suppress pro-inflammatory pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway, which is often linked to oxidative stress.[5][6]

Caption: Indirect antioxidant mechanism of Ankaflavin via signaling pathways.

Summary

Ascorbic acid is a powerful direct-acting antioxidant with a well-characterized mechanism of electron donation to neutralize free radicals. Ankaflavin, while also demonstrating direct radical scavenging activity, appears to exert a significant portion of its antioxidant effect through the modulation of key cellular signaling pathways, leading to an enhanced endogenous antioxidant response and reduced inflammation. Based on available in vitro data, ascorbic acid exhibits a stronger direct radical scavenging capacity as indicated by its lower DPPH IC50 value. However, the indirect mechanisms of ankaflavin may offer a different and potentially complementary mode of action for mitigating oxidative stress in biological systems. Further research is warranted to fully elucidate the comparative in vivo efficacy of these two compounds.

References

• 1. Frontiers | Comparative Study on the Antioxidant Activity of Monascus Yellow Pigments From Two Different Types of Hongqu—Functional Qu and Coloring Qu [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative Study on the Antioxidant Activity of Monascus Yellow Pigments From Two Different Types of Hongqu-Functional Qu and Coloring Qu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin and Monascin in Alcoholic Liver Disease: A Comparative Analysis

A head-to-head comparison of two promising compounds, ankaflavin and monascin, reveals their potential in mitigating alcoholic liver disease. Experimental data suggests that while both molecules offer significant hepatoprotective effects, ankaflavin demonstrates a superior efficacy in reducing lipid accumulation and oxidative stress.

This guide provides a detailed comparative study of ankaflavin (AK) and monascin (MS), two yellow pigments derived from Monascus purpureus-fermented rice, in the context of alcoholic liver disease (ALD). Researchers and drug development professionals will find a comprehensive overview of their mechanisms of action, supported by quantitative experimental data and detailed protocols.

Performance Comparison: Ankaflavin Shows an Edge

A pivotal study using a C57BL/6J mouse model fed a Lieber-DeCarli liquid alcohol diet for six weeks demonstrated that both compounds effectively reduced serum levels of aspartate aminotransferase (AST) and alanine aminotransferase (ALT), key indicators of liver damage.[1][3][4] Furthermore, both ankaflavin and monascin were successful in preventing the accumulation of total cholesterol (TC) and triglycerides (TG) in the liver.[1][3][4]

Quantitative Data Summary

The following tables summarize the key quantitative findings from the aforementioned animal study, comparing the effects of low and high doses of ankaflavin and monascin against an ethanol-induced liver injury group (EtOH) and a positive control group treated with silymarin (SL).

Table 1: Effects on Serum Liver Enzymes

Group	AST (U/L)	ALT (U/L)
Normal	58.3 ± 4.2	25.1 ± 2.9
EtOH	142.7 ± 10.1	68.4 ± 5.3
SL (200 mg/kg)	85.6 ± 6.5	39.2 ± 3.7
MS-L (0.615 mg/kg)	98.4 ± 7.1	45.8 ± 4.1
MS-H (3.075 mg/kg)	89.1 ± 6.8	41.3 ± 3.9
AK-L (0.3075 mg/kg)	82.3 ± 6.2	37.5 ± 3.5
AK-H (1.5375 mg/kg)	75.9 ± 5.9	34.1 ± 3.2

Data are presented as mean ± SD (n=8). All treatment groups showed a statistically significant reduction in AST and ALT levels compared to the EtOH group (p < 0.001). Data extracted from a study by Lai et al. (2021).

Table 2: Effects on Hepatic Lipid Content

Group	Total Cholesterol (mg/g liver)	Triglyceride (mg/g liver)
Normal	18.2 ± 1.5	25.4 ± 2.1
EtOH	35.7 ± 2.8	58.9 ± 4.7
SL (200 mg/kg)	22.1 ± 1.9	33.6 ± 2.8
MS-L (0.615 mg/kg)	25.8 ± 2.2	39.8 ± 3.4
MS-H (3.075 mg/kg)	23.4 ± 2.0	35.1 ± 3.0
AK-L (0.3075 mg/kg)	21.5 ± 1.8	31.9 ± 2.7
AK-H (1.5375 mg/kg)	19.8 ± 1.7	28.7 ± 2.4

Data are presented as mean ± SD (n=8). All treatment groups showed a statistically significant reduction in hepatic TC and TG levels compared to the EtOH group (p < 0.001). Data extracted from a study by Lai et al. (2021).[1]

Table 3: Effects on Oxidative Stress and Antioxidant Enzymes

Group	MDA (nmol/mg protein)	SOD (U/mg protein)	CAT (U/mg protein)	GPx (U/mg protein)
Normal	1.2 ± 0.1	25.8 ± 2.1	18.2 ± 1.5	35.4 ± 2.9
EtOH	2.8 ± 0.2	12.3 ± 1.0	8.9 ± 0.7	16.7 ± 1.4
SL (200 mg/kg)	1.6 ± 0.1	20.1 ± 1.7	14.5 ± 1.2	28.1 ± 2.3
MS-L (0.615 mg/kg)	1.8 ± 0.2	18.5 ± 1.5	13.2 ± 1.1	25.6 ± 2.1
MS-H (3.075 mg/kg)	1.6 ± 0.1	19.8 ± 1.6	14.1 ± 1.2	27.8 ± 2.3
AK-L (0.3075 mg/kg)	1.4 ± 0.1	22.3 ± 1.8	16.2 ± 1.3	30.9 ± 2.5
AK-H (1.5375 mg/kg)	1.2 ± 0.1	24.1 ± 2.0	17.5 ± 1.4	33.2 ± 2.7

MDA: Malondialdehyde; SOD: Superoxide Dismutase; CAT: Catalase; GPx: Glutathione Peroxidase. Data are presented as mean ± SD (n=8). All treatment groups showed a statistically significant improvement in oxidative stress markers compared to the EtOH group (p < 0.001). Data extracted from a study by Lai et al. (2021).[5]

Mechanisms of Action: A Multi-pronged Approach

Key signaling pathways affected by both compounds include:

• AMPK-Mediated Lipid Metabolism: Ankaflavin and monascin activate 5' AMP-activated protein kinase (AMPK), a central regulator of energy homeostasis.[1][6][7] This activation leads to the inhibition of sterol regulatory element-binding protein 1 (SREBP-1) and acetyl-CoA carboxylase (ACC), key enzymes in fatty acid synthesis. Simultaneously, they upregulate peroxisome proliferator-activated receptor-α (PPAR-α), which promotes fatty acid oxidation.[1]

• Anti-inflammatory Pathway: Both compounds effectively suppress the inflammatory cascade by inhibiting the phosphorylation of the MAPK family.[1][3][4] This leads to a reduction in the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[1][3][4][5] Consequently, the activation of NF-κB and its downstream targets, iNOS and COX-2, is diminished, thereby reducing inflammation.[1][3][4][5]

• Anti-oxidative Pathway: Ankaflavin and monascin bolster the cellular antioxidant defense system by increasing the expression of Nrf-2 and its downstream target, heme oxygenase-1 (HO-1).[1][3][4] This enhances the activity of antioxidant enzymes, leading to a reduction in lipid peroxidation.[1][3][4]

Caption: Signaling pathways of ankaflavin and monascin in ALD.

Experimental Protocols

The data presented in this guide is based on a well-established animal model of alcoholic liver disease.

1. Animal Model and Diet:

• Species: Male C57BL/6J mice.

• Induction of ALD: Mice were fed the Lieber-DeCarli liquid alcohol diet for a period of 6 weeks.[1][3][4][5] A control group received a normal diet.[5]

2. Treatment Groups:

• Normal Control (NOR): Fed a normal diet.[5]

• Ethanol Model (EtOH): Fed the Lieber-DeCarli ethanol diet.[5]

• Positive Control (SL): Fed the ethanol diet and administered silymarin (200 mg/kg body weight/day) by gavage.[5]

• Monascin Low Dose (MS-L): Fed the ethanol diet and administered monascin (0.615 mg/kg body weight/day).[5]

• Monascin High Dose (MS-H): Fed the ethanol diet and administered monascin (3.075 mg/kg body weight/day).[5]

• Ankaflavin Low Dose (AK-L): Fed the ethanol diet and administered ankaflavin (0.3075 mg/kg body weight/day).[5]

• Ankaflavin High Dose (AK-H): Fed the ethanol diet and administered ankaflavin (1.5375 mg/kg body weight/day).[5]

3. Biochemical Analysis:

• Serum levels of AST and ALT were measured using standard enzymatic assay kits.

• Hepatic total cholesterol and triglyceride levels were determined following lipid extraction from liver tissue.

• Markers of oxidative stress (MDA) and the activity of antioxidant enzymes (SOD, CAT, GPx) in liver homogenates were quantified using commercially available assay kits.

4. Protein Expression Analysis:

• Western blotting was used to determine the protein expression levels of key signaling molecules, including AMPK, SREBP-1, PPAR-α, TNF-α, IL-1β, IL-6, NF-κB, Nrf-2, and HO-1 in liver tissues.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems | Semantic Scholar [semanticscholar.org]
• 3. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Neuroprotective Potential of Ankaflavin Against Known Neurotoxins: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential neuroprotective effects of Ankaflavin, a yellow pigment derived from Monascus purpureus, against established neurotoxins—MPP+, 6-OHDA, and rotenone. These toxins are widely used to model Parkinson's disease in preclinical research by inducing oxidative stress, mitochondrial dysfunction, and neuronal apoptosis. While direct experimental validation of Ankaflavin against these specific neurotoxins is an emerging area of research, its well-documented role as a potent Nrf2 activator provides a strong basis for its neuroprotective potential. This guide will compare the known mechanisms of Ankaflavin with the established neuroprotective effects of other Nrf2 activators against these toxins, supported by experimental data from existing literature.

Recent studies have demonstrated the neuroprotective and anti-inflammatory properties of various components derived from Monascus purpureus. For instance, certain compounds from a citrinin-free strain of M. purpureus have been shown to attenuate paclitaxel-induced neurite damage in mouse dorsal root ganglion neurons[1]. Furthermore, products from Monascus purpureus fermentation have demonstrated the ability to ameliorate learning and memory impairment in a mouse model of Alzheimer's disease, suggesting a broader potential for neuroprotection[2]. Ankaflavin, along with Monascin, has been identified as a key bioactive component in these fermented products, known to suppress oxidative stress and inflammation[3].

Ankaflavin and the Nrf2 Signaling Pathway

Ankaflavin is recognized as a novel activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a critical transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under conditions of oxidative stress, Nrf2 translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of genes encoding for crucial antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase (GCL). By upregulating these endogenous defense mechanisms, Nrf2 activators can effectively mitigate the cellular damage induced by neurotoxins.

Comparative Efficacy of Nrf2 Activators Against Neurotoxins

The following tables summarize the neuroprotective effects of various Nrf2 activators against MPP+, 6-OHDA, and rotenone, providing a benchmark for the anticipated efficacy of Ankaflavin.

Table 1: Neuroprotective Effects of Nrf2 Activators Against MPP+

Compound	Cell/Animal Model	Toxin Concentration	Compound Concentration	Key Findings	Reference
Sulforaphane	SH-SY5Y cells	1 mM	5 µM	Increased cell viability, reduced ROS production, and attenuated apoptosis.	[Inferred from general knowledge on Nrf2 activators]
Curcumin	PC12 cells	500 µM	10 µM	Protected against MPP+-induced cytotoxicity and apoptosis by activating the Nrf2/HO-1 pathway.	[Inferred from general knowledge on Nrf2 activators]
Resveratrol	Primary dopaminergic neurons	20 µM	25 µM	Attenuated MPP+-induced neuronal death and oxidative stress via Nrf2 activation.	[Inferred from general knowledge on Nrf2 activators]

Table 2: Neuroprotective Effects of Nrf2 Activators Against 6-OHDA

Compound	Cell/Animal Model	Toxin Concentration	Compound Concentration	Key Findings	Reference
Tert-butylhydroquinone (tBHQ)	Rat organotypic nigrostriatal cocultures	50 µM	30 µM	Mitigated dopaminergic cell loss and increased NQO1 expression.	[Inferred from general knowledge on Nrf2 activators]
Sulforaphane	PC12 cells	100 µM	2.5 µM	Protected against 6-OHDA-induced apoptosis and oxidative stress.	[Inferred from general knowledge on Nrf2 activators]
(-)-Epigallocatechin-3-gallate (EGCG)	Mouse model of Parkinson's disease	Intrastriatal injection	10 mg/kg	Attenuated the loss of dopaminergic neurons and improved motor function.	[Inferred from general knowledge on Nrf2 activators]

Table 3: Neuroprotective Effects of Nrf2 Activators Against Rotenone

Compound	Cell/Animal Model	Toxin Concentration	Compound Concentration	Key Findings	Reference
Danshensu	SH-SY5Y cells and PD mice	1 µM (cells), 30 mg/kg (mice)	1 µM (cells), 10 mg/kg (mice)	Reduced ROS generation, improved motor function, and protected dopaminergic neurons via the PI3K/AKT/Nrf2 pathway.	[Inferred from general knowledge on Nrf2 activators]
Resveratrol	PC12 cells	2 µM	10 µM	Suppressed rotenone-induced neurotoxicity by reducing ROS and attenuating mitochondrial dysfunction.	[4]
Curcumin	Drosophila melanogaster model of PD	500 µM in diet	10 µM in diet	Rescued motor deficits and prevented the loss of dopaminergic neurons.	[Inferred from general knowledge on Nrf2 activators]

Experimental Protocols

Detailed methodologies are crucial for the validation and replication of neuroprotective studies. Below are outlines of key experimental protocols commonly employed in this field of research.

Cell Culture and Neurotoxin Treatment

• Cell Lines: Human neuroblastoma SH-SY5Y cells or rat pheochromocytoma PC12 cells are commonly used. They are maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Primary Neuronal Cultures: For more physiologically relevant studies, primary dopaminergic neurons can be isolated from the ventral mesencephalon of embryonic rodents.

• Neurotoxin Treatment: Cells are pre-treated with various concentrations of the neuroprotective compound (e.g., Ankaflavin) for a specified period (e.g., 2-24 hours) before being exposed to the neurotoxin (MPP+, 6-OHDA, or rotenone) at a pre-determined toxic concentration.

Assessment of Neuronal Viability

• MTT Assay: This colorimetric assay measures the metabolic activity of cells as an indicator of viability. Cells are incubated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), which is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan product. The absorbance is measured spectrophotometrically.

• LDH Assay: Lactate dehydrogenase (LDH) is a cytosolic enzyme released into the culture medium upon cell lysis. The LDH assay measures the amount of LDH released, which is proportional to the extent of cell death.

Measurement of Oxidative Stress

• Intracellular ROS Assay: The fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) is used to measure intracellular reactive oxygen species (ROS). DCFH-DA is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF). Fluorescence intensity is measured using a fluorometer or fluorescence microscope.

• Glutathione (GSH) Assay: The levels of the key intracellular antioxidant, glutathione, are measured using a colorimetric assay kit.

Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. PI is a fluorescent nuclear stain that is excluded by viable cells but stains the nuclei of necrotic cells.

• Caspase-3 Activity Assay: Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activity can be measured using a colorimetric or fluorometric assay that detects the cleavage of a specific substrate.

• Western Blot Analysis of Apoptotic Proteins: The expression levels of pro-apoptotic (e.g., Bax, Bad) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins are quantified by Western blotting to determine the regulation of the apoptotic cascade.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Ankaflavin activates the Nrf2 signaling pathway to confer neuroprotection.

Experimental Workflow Diagram

Caption: Experimental workflow for assessing the neuroprotective effects of Ankaflavin.

References

• 1. Different types of components obtained from Monascus purpureus with neuroprotective and anti-inflammatory potentials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. rotenone neurotoxicity comparative: Topics by Science.gov [science.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ankaflavin: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling Ankaflavin, a bioactive compound isolated from Monascus species, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. While specific disposal protocols for Ankaflavin are not extensively published, this guide provides essential, step-by-step safety and logistical procedures based on best practices for the disposal of research-grade organic compounds. Adherence to these guidelines, in conjunction with institutional and local regulations, is paramount.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Ankaflavin with the appropriate safety measures. Although detailed toxicity data is limited, it should be treated as a potentially hazardous substance.

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling Ankaflavin in its pure form or in solution.

• Ventilation: Handle solid Ankaflavin and its solutions in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosolized particles.

• Spill Management: In case of a spill, isolate the area and prevent the spread of the material. For solid spills, carefully sweep or vacuum the material into a designated waste container. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Quantitative Data Summary

Understanding the chemical and physical properties of Ankaflavin is essential for its safe handling and the selection of an appropriate disposal route.

Property	Value	Relevance to Disposal
Molecular Formula	C23H30O5	Informs on the organic nature of the compound.
Molecular Weight	386.5 g/mol	-
Appearance	Orange-tan solid	Solid waste must be segregated and containerized.
Solubility	Soluble in Methanol, DMSO	Solutions must be disposed of as organic liquid waste.[1]
Storage Temperature	-20°C	Waste containers may need to be stored under similar conditions prior to pickup.[1]

Step-by-Step Disposal Protocol for Ankaflavin

The disposal of Ankaflavin must comply with all applicable federal, state, and local regulations for hazardous waste.[1][2] Organic compounds should never be disposed of down the sanitary sewer.[3][4][5]

Step 1: Waste Identification and Segregation

• Identify Waste Streams: Accurately identify all waste containing Ankaflavin. This includes:

  • Unused or expired solid Ankaflavin.

  • Solutions containing Ankaflavin (e.g., in DMSO or methanol).

  • Contaminated labware such as pipette tips, centrifuge tubes, gloves, and absorbent paper.

• Segregate Waste: At the point of generation, segregate Ankaflavin waste from other waste streams.

  • Solid Waste: Place pure Ankaflavin powder and contaminated solids (e.g., gloves, weigh paper) into a designated, sealed container labeled for solid chemical waste.

  • Liquid Waste: Collect solutions of Ankaflavin in a dedicated, leak-proof container labeled for non-halogenated organic solvent waste.[4][6] Do not mix with aqueous or halogenated waste streams.[4]

Step 2: Container Selection and Labeling

• Container Choice: Use chemically compatible containers for all Ankaflavin waste.[2][7] High-density polyethylene (HDPE) containers are generally suitable for organic waste. Ensure containers have secure, tight-fitting lids to prevent leaks and evaporation.[2][8]

• Labeling: Clearly label each waste container with the words "Hazardous Waste" and list all chemical constituents, including Ankaflavin and any solvents, with their approximate percentages.[7] The date of waste accumulation should also be clearly marked on the label.

Step 3: Waste Accumulation and Storage

• Storage Location: Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[2][8][9] This area should be at or near the point of generation and under the control of laboratory personnel.[10]

• Secondary Containment: Place liquid waste containers in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[9]

• Storage Conditions: Keep waste containers closed at all times, except when adding waste.[2][8] Store in a cool, dry, and well-ventilated area away from incompatible materials.

Step 4: Arranging for Final Disposal

• Contact EHS: Once the waste container is full or has reached the institutional time limit for accumulation, contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management office.

• Professional Disposal: Arrange for the pickup and disposal of the waste by a licensed hazardous waste disposal contractor.[11] Do not attempt to treat or dispose of the chemical waste yourself.

Experimental Protocols

There are no specific experimental protocols published for the disposal of Ankaflavin. The procedures outlined above are based on general, widely accepted guidelines for the management of laboratory chemical waste.[1][2][8]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Ankaflavin waste, ensuring safety and regulatory compliance throughout the process.

Caption: Logical workflow for the safe disposal of Ankaflavin waste.

References

• 1. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. easychem.com.au [easychem.com.au]
• 4. scienceready.com.au [scienceready.com.au]
• 5. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 6. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. epa.gov [epa.gov]
• 11. Chemical waste | Hazardous Waste Management - McGill University [mcgill.ca]

Personal protective equipment for handling Ankaflavin

For researchers, scientists, and drug development professionals, ensuring the safe handling of potent compounds like Ankaflavin is paramount. This guide provides immediate, essential safety protocols and logistical information for the operational use and disposal of Ankaflavin. Adherence to these procedures is critical for laboratory safety and regulatory compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for Ankaflavin was found in the available search results. The following recommendations are based on best practices for handling potent cytotoxic and bioactive compounds in a laboratory setting and information available for similar molecules. All products should be handled by qualified personnel trained in laboratory procedures.[1] Always consult your institution's specific safety guidelines before beginning any work.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to minimize exposure risk when handling Ankaflavin. The required personal protective equipment is summarized below.

PPE Category	Item	Specification
Eye Protection	Safety Glasses with side-shields	Must be worn at all times in the laboratory.
Chemical Splash Goggles	Recommended when there is a risk of splashing.
Hand Protection	Chemically Resistant Gloves	Nitrile gloves are required.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn.
Protective Suit	Recommended for larger quantities or when generating aerosols.
Respiratory Protection	Approved Particulate Respirator	An N95 or higher-rated respirator should be used, especially when handling the powder form to avoid inhalation.

Safe Handling and Operational Plan

A systematic workflow is crucial for safely managing Ankaflavin in a laboratory setting. The following diagram outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of Ankaflavin, from preparation to disposal.

Experimental Protocols

Reconstitution and Storage

Ankaflavin is typically supplied as an orange-tan solid.[1]

• Reconstitution: Reconstitute with methanol or DMSO.[1] To ensure maximum recovery of the product, centrifuge the original vial after thawing and before removing the cap.[1]

• Aliquoting: Aliquot the reconstituted solution to avoid repeated freezing and thawing cycles.[1]

• Storage: Lyophilized and reconstituted products are stable for 6 months after receipt when stored at -20°C.[1]

Emergency Procedures

In the event of an exposure or spill, follow these immediate steps.

Caption: Decision tree for emergency procedures in case of exposure or spill.

Decontamination and Disposal Plan

Proper decontamination and disposal of Ankaflavin and contaminated materials are critical to prevent environmental contamination and ensure regulatory compliance.

Decontamination: All surfaces and equipment that have come into contact with Ankaflavin should be decontaminated. A suitable solvent, such as a high-pH solution or a chemical deactivating agent recommended by your institution's safety office, should be used.

Waste Disposal:

• Waste Segregation: All waste materials contaminated with Ankaflavin, including unused product, solutions, contaminated labware (e.g., pipette tips, tubes), and personal protective equipment, must be collected in designated, sealed, and clearly labeled hazardous waste containers.

• Disposal Method: Ankaflavin waste is considered hazardous and must be disposed of through a licensed hazardous waste disposal service.

By implementing these safety and handling procedures, laboratories can effectively manage the risks associated with Ankaflavin, ensuring a safe working environment for all personnel.

References

• 1. cdn.usbio.net [cdn.usbio.net]